2-(2-Hydroxypropyl)isoindoline-1,3-dione

• CAS: 3700-55-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione from Phthalic Anhydride

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth exploration of the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a valuable N-substituted phthalimide derivative. Phthalimides are a significant class of compounds in medicinal and materials chemistry, serving as crucial building blocks in organic transformations and exhibiting a wide range of biological activities, including analgesic, anti-inflammatory, and antitumor properties.[1][2] This guide delves into the fundamental reaction mechanism, provides a detailed and validated experimental protocol, discusses process optimization, and outlines methods for product characterization, ensuring a reproducible and efficient synthesis.

Core Principles: The Chemistry of Imide Formation

The synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is a classic example of imide formation through the dehydrative condensation of a primary amine with a cyclic anhydride.[3] The reaction between phthalic anhydride and 1-amino-2-propanol proceeds via a two-step mechanism that is both robust and high-yielding.

Mechanism of Action

The reaction is initiated by the nucleophilic attack of the primary amine group of 1-amino-2-propanol on one of the electrophilic carbonyl carbons of phthalic anhydride. This attack is highly favored due to the greater nucleophilicity of the amine compared to the secondary hydroxyl group. This initial step results in the opening of the anhydride ring to form a transient phthalamic acid intermediate (a compound containing both a carboxylic acid and an amide group).

The second step involves an intramolecular cyclization. Under thermal conditions, the carboxylic acid and amide functionalities of the intermediate condense, eliminating a molecule of water to form the stable five-membered imide ring.[4] This dehydration step is the rate-determining part of the process and is often facilitated by heat or the use of a dehydrating agent or solvent that can azeotropically remove water.

Caption: Reaction mechanism for the synthesis of N-(2-Hydroxypropyl)phthalimide.

Field-Proven Experimental Protocol

This section details a reliable and scalable protocol for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The methodology is designed to be self-validating, with clear steps for reaction setup, monitoring, work-up, and purification.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation
Phthalic Anhydride	≥99% Purity	Sigma-Aldrich, Acros
1-Amino-2-propanol	≥98% Purity	Sigma-Aldrich, TCI
Glacial Acetic Acid	ACS Grade	Fisher Scientific
Ethanol (for recrystallization)	95% or Absolute	Decon Labs
Deionized Water	Type II or better	-

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine phthalic anhydride (14.8 g, 0.1 mol) and glacial acetic acid (60 mL).

• Addition of Amine: While stirring the suspension, slowly add 1-amino-2-propanol (7.51 g, 0.1 mol) dropwise to the flask. The addition is exothermic, and the mixture may become a clear solution.

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 118 °C) and maintain this temperature for 2-3 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1 v/v).

• Reaction Work-up: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), allow the mixture to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture slowly into a beaker containing 200 mL of ice-cold water while stirring vigorously. A white precipitate of the crude product will form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove residual acetic acid and unreacted starting materials.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C to a constant weight.

Purification by Recrystallization

• Transfer the dried crude product to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol (approximately 50-70 mL) to dissolve the solid completely. If the solid does not dissolve, add more hot ethanol in small portions.

• Once dissolved, allow the solution to cool slowly to room temperature, during which crystalline product should form.

• To maximize yield, place the flask in an ice bath for 30 minutes.

• Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum.

Caption: Step-by-step experimental workflow for the synthesis and purification.

Process Optimization & Characterization

Achieving high yield and purity is paramount in chemical synthesis. The described protocol is robust, but several parameters can be adjusted for optimization.

Optimization Insights

• Solvent Choice: While glacial acetic acid serves as both a solvent and a mild acid catalyst, other solvents can be employed. Refluxing in a non-polar solvent like toluene using a Dean-Stark apparatus to azeotropically remove water can also drive the reaction to completion with high efficiency.[5]

• Microwave Synthesis: For rapid synthesis, microwave-assisted methods can significantly reduce reaction times from hours to minutes, often providing excellent yields.[4][6] A typical microwave protocol would involve heating an equimolar mixture of reactants for 4-5 minutes at a high wattage.[6]

• Temperature Control: The final dehydration step is temperature-dependent. Insufficient heating may lead to incomplete reaction and isolation of the phthalamic acid intermediate. Temperatures above 150-180 °C are generally sufficient for direct fusion of the reactants without a solvent.[7][8]

Product Characterization Data

The identity and purity of the synthesized 2-(2-Hydroxypropyl)isoindoline-1,3-dione must be confirmed through analytical techniques.

Parameter	Expected Result
Appearance	White to off-white crystalline solid
Yield	80-95% (after recrystallization)
Melting Point	77-79 °C[2][6]
FTIR (KBr, cm⁻¹)	~3400 (O-H stretch), ~2900 (C-H stretch), ~1770 & ~1700 (asymmetric and symmetric C=O imide stretches), ~1050 (C-N stretch)[2][6]
¹H NMR (CDCl₃, δ ppm)	Signals corresponding to the aromatic protons of the phthalimide group, and the -CH₂-, -CH-, -CH₃, and -OH protons of the hydroxypropyl side chain.

Conclusion

The synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione from phthalic anhydride and 1-amino-2-propanol is a straightforward yet fundamental reaction in organic chemistry. By understanding the underlying mechanism and adhering to a validated protocol, researchers can reliably produce this valuable compound in high yield and purity. The insights into process optimization and detailed characterization data provided in this guide serve as a comprehensive resource for professionals in chemical synthesis and drug development, ensuring reproducibility and facilitating further research and application.

References

• Kumar, R., et al. (2014). Phthalic anhydride (PA): a valuable substrate in organic transformations. PubMed Central. Available at: [Link]

• Various Authors. (2015). What is the mechanism of phthalimide synthesis from phthalic anhydride and urea? Quora. Available at: [Link]

• Wikipedia. (n.d.). Phthalimide. Wikipedia. Available at: [Link]

• Various Authors. (2024). Phthalimides: developments in synthesis and functionalization. RSC Publishing. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Organic Chemistry Portal. Available at: [Link]

• Siddiqui, Z. N., & Khan, S. A. (1976). Reaction of phthalic anhydride with 2-aminoethanol hydrochloride. Pakistan Journal of Scientific and Industrial Research, 19(5-6), 211-213. Available at: [Link]

• LibreTexts Chemistry. (2021). 11.5: Synthesis of Amines. Chemistry LibreTexts. Available at: [Link]

• Al-Obaydi, J. M., & Al-Janabi, A. S. (2012). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Der Pharma Chemica, 4(2), 735-740. Available at: [Link]

• Al-Obaydi, J. M. (2012). Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Der Pharma Chemica, 4(1), 323-327. Available at: [Link]

• Al-Amiery, A. A., et al. (2019). Novel Synthesis of Some N-Hydroxy Phthalimide Derivatives with Investigation of Its Corrosion Inhibition for Carbon Steel in HCl Solution. Chemical Methodologies, 3(4), 470-481. Available at: [Link]

• Wicks Jr., Z. W., & Chen, G.-F. (1979). Reactions of phthalic anhydride with 2-amino alcohols. The Journal of Organic Chemistry, 44(8), 1244–1247. Available at: [Link]

• Karimi, N., & Jafarpour, F. (2025). Synthesis of isoindoline-1,3-diones. ResearchGate. Available at: [Link]

• Aydin, T., et al. (2016). Synthesis and optical properties of some isoindole-1,3-dione compounds. ACG Publications. Available at: [Link]

• Noyes, W. A., & Porter, P. K. (1922). Phthalimide. Organic Syntheses, 2, 75. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). N-(3-Chloro-2-hydroxypropyl)-phthalimide. PubChem Compound Database. Available at: [Link]

• Wikipedia. (n.d.). N-Hydroxyphthalimide. Wikipedia. Available at: [Link]

• Jamel, N. M., et al. (2019). Methods of Synthesis Phthalimide Derivatives and Biological Activity-Review. Journal of Pharmaceutical Sciences and Research, 11(9), 3348-3354. Available at: [Link]

Sources

• 1. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Phthalimides [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Phthalic anhydride (PA): a valuable substrate in organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. pjsir.org [pjsir.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 2-(2-Hydroxypropyl)isoindoline-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a key chemical intermediate also known as N-(2-Hydroxypropyl)phthalimide. The document details its fundamental physicochemical properties, including its molecular formula and weight, and outlines a standard, reliable synthesis protocol. Furthermore, it explores the compound's critical role in organic synthesis and its applications within the broader context of drug discovery and development, particularly leveraging the versatile nature of the phthalimide scaffold. This guide is intended to serve as an authoritative resource, consolidating essential data and methodologies to support ongoing research and development efforts.

Core Molecular and Physical Properties

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a derivative of phthalimide, a structural motif of significant interest in medicinal chemistry.[1][2] The defining features of this specific molecule are the isoindoline-1,3-dione core and the N-substituted 2-hydroxypropyl chain. These structural elements dictate its chemical reactivity and utility.

The fundamental properties of the compound are summarized below for quick reference.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO₃	[3][4]
Molecular Weight	205.21 g/mol	[3][4]
CAS Number	3700-55-8	[3][4]
Appearance	White to off-white solid	[5]
InChI Key	XCQKPHDATCXMAA-UHFFFAOYSA-N	[3]

Understanding these core attributes is the first step in effectively utilizing this compound in a laboratory setting. The molecular formula and weight are crucial for stoichiometric calculations in reaction planning, while the CAS number ensures unambiguous identification when sourcing materials or consulting literature.

Synthesis and Chemical Logic

The primary and most efficient method for synthesizing 2-(2-Hydroxypropyl)isoindoline-1,3-dione is the direct condensation of phthalic anhydride with 1-amino-2-propanol.[3] This reaction is a cornerstone of imide synthesis and proceeds through a nucleophilic acyl substitution mechanism.

Reaction Rationale

The causality behind this synthetic choice is straightforward and robust:

• Nucleophilicity: The primary amine of 1-amino-2-propanol acts as a potent nucleophile, readily attacking one of the electrophilic carbonyl carbons of the phthalic anhydride ring.

• Ring Opening & Closing: This initial attack leads to the opening of the anhydride ring, forming a phthalamic acid intermediate.

• Dehydration: Upon heating, this intermediate undergoes an intramolecular cyclization, eliminating a molecule of water to form the stable five-membered imide ring.[3]

The process is often facilitated by azeotropic removal of the water byproduct, typically by refluxing in a solvent like toluene with a Dean-Stark apparatus, which drives the equilibrium towards the final product.[3] Microwave-assisted methods have also been developed for a more rapid, solvent-free approach.[6]

Synthesis Workflow Diagram

The logical flow of the synthesis from reactants to the final, purified product is illustrated below.

Caption: Synthesis workflow for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Applications in Research and Drug Development

The phthalimide group is a highly versatile pharmacophore and synthetic intermediate.[1][7] Its derivatives are explored for a vast range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[2][7]

Role as a Synthetic Building Block

The primary utility of 2-(2-Hydroxypropyl)isoindoline-1,3-dione stems from the two distinct functional handles it possesses:

• The Phthalimide Group: This moiety is a classic protecting group for primary amines, famously utilized in the Gabriel synthesis . The imide N-H bond is acidic and can be deprotonated, allowing for N-alkylation. Subsequent hydrolysis or hydrazinolysis cleaves the phthalimide, liberating the primary amine. This compound, however, already has the N-substituent, making it a product of a Gabriel-like reaction rather than a starting material for it. Its value lies in introducing the phthalimido group itself.

• The Secondary Hydroxyl Group (-OH): The hydroxyl group on the propyl chain is a key site for further chemical modification. It can be:

  • Esterified or Etherified: To attach other molecules of interest or to modify the compound's solubility and pharmacokinetic properties.

  • Oxidized: To form the corresponding ketone, creating a new electrophilic center.

  • Activated: For nucleophilic substitution reactions (e.g., by converting it to a tosylate or mesylate).

Linker in PROTACs and Molecular Glues

In modern drug development, the phthalimide core has gained immense prominence as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[8] This activity is the basis for thalidomide's therapeutic effects and is now exploited in the design of PROteolysis TArgeting Chimeras (PROTACs) .

A PROTAC is a bifunctional molecule that simultaneously binds to a target protein and an E3 ligase, inducing the ubiquitination and subsequent degradation of the target. 2-(2-Hydroxypropyl)isoindoline-1,3-dione can serve as a precursor to the "warhead" that binds CRBN, with the hydroxyl group acting as the attachment point for a linker connected to a ligand for the protein of interest.

Caption: Logical structure of a PROTAC utilizing a phthalimide moiety.

Self-Validating Experimental Protocol: Synthesis

This protocol describes a standard, reliable method for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The self-validating nature of the protocol is ensured by the inclusion of a purification step and assumes subsequent characterization (e.g., ¹H NMR, ¹³C NMR, and MS) to confirm the structure and purity of the final product.

Materials and Equipment:

• Phthalic anhydride

• 1-Amino-2-propanol

• Toluene

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirring

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

• Setup: Assemble a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging the Flask: To the flask, add phthalic anhydride (1.0 eq), 1-amino-2-propanol (1.05 eq), and a sufficient volume of toluene to ensure stirring and reflux (approx. 5-10 mL per gram of anhydride).

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue the reflux until no more water is observed collecting (typically 3-5 hours).

• Solvent Removal: Allow the reaction mixture to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by one of two methods:

  • Recrystallization: From a suitable solvent system like ethanol/water or isopropanol.

  • Silica Gel Chromatography: Dissolve the crude product in a minimal amount of dichloromethane and load it onto a silica gel column. Elute with a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 50% ethyl acetate) to isolate the pure product.

• Drying and Characterization: Collect the fractions containing the pure product, combine them, and remove the solvent under reduced pressure. Dry the resulting white solid under high vacuum. Confirm the identity and purity of the product using standard analytical techniques (NMR, MS, melting point).

Conclusion

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a compound of significant practical importance in chemical synthesis and pharmaceutical research. Its straightforward synthesis and the presence of two key functional groups—the CRBN-binding phthalimide and the modifiable hydroxyl group—make it an invaluable building block. For professionals in drug development, its potential as a precursor for PROTACs and other targeted therapeutics underscores the continued relevance of the phthalimide scaffold in modern medicinal chemistry. This guide provides the foundational knowledge required to confidently synthesize and utilize this versatile chemical entity.

References

• Benchchem. 2-(2-Hydroxypropyl)isoindoline-1,3-dione | 3700-55-8.

• Der Pharma Chemica. Synthesis, characterization and pharmacological activity of some new phthalimide derivatives.

• PubMed. DRUG DEVELOPMENT. Phthalimide conjugation as a strategy for in vivo target protein degradation.

• PubMed. Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide.

• Journal of Applied Pharmaceutical Science. Recent Advances and Future Prospects of Phthalimide Derivatives.

• PubMed. Phthalimide as a versatile pharmacophore scaffold: Unlocking its diverse biological activities.

• Sunway Pharm Ltd. 2-(2-hydroxypropyl)isoindole-1,3-dione - CAS:3700-55-8.

• ACG Publications. Synthesis and optical properties of some isoindole-1,3-dione compounds.

• precisionFDA. 2-(3-CHLORO-2-HYDROXYPROPYL)ISOINDOLINE-1,3-DIONE, (R)-.

• Sigma-Aldrich. (S)-2-(3-chloro-2-hydroxypropyl)isoindoline-1,3-dione.

• Neliti. SYNTHESIS AND BIOLOGICAL EVALUATION OF ISOINDOLINE-1, 3- DIONE DERIVATIVES.

• PubChem. 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione.

• Daicel Pharma Standards. (S)-2-(2,3-dihydroxypropyl)isoindoline-1,3-dione.

• ResearchGate. Recent Advances and Future Prospects of Phthalimide Derivatives.

• PubChem. N-(2,3-Epoxypropyl)phthalimide.

• Pharmaffiliates. (S)-2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione.

• PubChem. N-(2-Hydroxyethyl)phthalimide.

• Sigma-Aldrich. N-(2-Hydroxyethyl)phthalimide.

• NIST WebBook. 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxyethyl)-.

• Wikipedia. N-Hydroxyphthalimide.

• PubChem. N-(2-hydroxy-3-(phenyl)propyl]phthalimide.

• Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities.

Sources

• 1. Phthalimide as a versatile pharmacophore scaffold: Unlocking its diverse biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-(2-hydroxypropyl)isoindole-1,3-dione - CAS:3700-55-8 - Sunway Pharm Ltd [3wpharm.com]
• 5. N-(2,3-Epoxypropyl)phthalimide | C11H9NO3 | CID 21601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DRUG DEVELOPMENT. Phthalimide conjugation as a strategy for in vivo target protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to N-(2-Hydroxypropyl)phthalimide: Synthesis, Properties, and Applications

Abstract

This technical guide provides an in-depth analysis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a phthalimide derivative of significant interest in synthetic organic chemistry and drug development. Commonly known as N-(2-hydroxypropyl)phthalimide, this compound serves as a versatile building block and synthetic intermediate. This document details its chemical identity, physicochemical properties, established synthetic methodologies, and key applications. A step-by-step experimental protocol for its preparation and characterization is provided, underpinned by a discussion of the mechanistic principles that ensure reaction efficiency and product purity. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who require a comprehensive understanding of this compound for laboratory and development purposes.

Nomenclature and Chemical Identity

The compound at the center of this guide is systematically named 2-(2-Hydroxypropyl)isoindoline-1,3-dione according to IUPAC nomenclature. However, it is more frequently referred to in literature and commercial catalogs by its common synonym, N-(2-hydroxypropyl)phthalimide . The core structure consists of a phthalimide group, where the imide nitrogen is substituted with a 2-hydroxypropyl chain.

It is crucial to distinguish this compound from its positional isomer, N-(3-hydroxypropyl)phthalimide (CAS 883-44-3), where the hydroxyl group is on the terminal carbon of the propyl chain[1][2]. While possessing the same molecular formula, their structural differences lead to distinct chemical reactivities and applications.

Key Identifiers:

• IUPAC Name: 2-(2-Hydroxypropyl)isoindoline-1,3-dione

• Common Synonym: N-(2-hydroxypropyl)phthalimide

• CAS Number: 3700-55-8[3]

• Molecular Formula: C₁₁H₁₁NO₃

• Molecular Weight: 205.21 g/mol [3]

• InChI Key: XCQKPHDATCXMAA-UHFFFAOYSA-N[3]

Physicochemical and Spectroscopic Properties

The physical and spectroscopic data are critical for the identification, purification, and quality control of N-(2-hydroxypropyl)phthalimide. The following table summarizes its key properties.

Property	Value	Source(s)
Molecular Weight	205.21 g/mol	[3]
Appearance	Solid (form may vary)
Melting Point	74-76 °C (for isomer N-(3-hydroxypropyl)phthalimide, often similar)	[2]
¹H NMR Chemical Shifts	Aromatic protons: ~7.7-7.9 ppm (multiplet)	[3]
Hydroxyl, methine, methylene protons: Specific shifts depend on solvent	[3]
Solubility	Soluble in polar organic solvents like dichloromethane, ethyl acetate	[4][5]

Note: Experimental values can vary slightly based on purity and analytical conditions. The melting point for the exact 2-hydroxypropyl isomer is not widely cited, so the value for the closely related 3-hydroxypropyl isomer is provided for reference.

Synthesis and Mechanistic Insights

The most direct and widely employed method for synthesizing N-substituted phthalimides, including N-(2-hydroxypropyl)phthalimide, is the dehydrative condensation of phthalic anhydride with a primary amine[3][6]. This reaction is a cornerstone of amine protection chemistry, often related to the Gabriel synthesis[6].

Reaction: Phthalic Anhydride + 1-Amino-2-propanol → N-(2-hydroxypropyl)phthalimide + H₂O

Causality and Experimental Choices:

• Reactants: Phthalic anhydride serves as the electrophilic phthaloyl source. 1-Amino-2-propanol provides the primary amine nucleophile required for the initial attack on a carbonyl carbon of the anhydride.

• Solvent: A non-polar solvent like toluene is typically chosen. Its primary function is to facilitate the azeotropic removal of water, the reaction's byproduct, using a Dean-Stark apparatus. This continuous removal of water is crucial as it shifts the reaction equilibrium towards the product side, in accordance with Le Châtelier's principle, thus driving the reaction to completion[3][4].

• Heating: Thermal energy is required to overcome the activation energy for both the initial nucleophilic acyl substitution and the subsequent intramolecular cyclization and dehydration steps that form the stable five-membered imide ring.

The following diagram illustrates the general workflow for the synthesis and purification of N-(2-hydroxypropyl)phthalimide.

Caption: Synthesis and Purification Workflow for N-(2-hydroxypropyl)phthalimide.

Applications in Research and Drug Development

Phthalimide derivatives are foundational in medicinal chemistry and organic synthesis. The presence of both a protected amine (within the imide structure) and a reactive hydroxyl group makes N-(2-hydroxypropyl)phthalimide a valuable bifunctional intermediate.

• Precursor for Primary Amines: The phthalimide group is a classic protecting group for primary amines. Deprotection, typically via hydrazinolysis (the Ing-Manske procedure) or acidic/basic hydrolysis, releases the primary amine. This allows N-(2-hydroxypropyl)phthalimide to serve as a stable precursor for 1-amino-2-propanol derivatives.

• Building Block in API Synthesis: The hydroxyl group can be further functionalized through esterification, etherification, or oxidation, while the phthalimide group protects the nitrogen. This dual functionality makes it a key building block for more complex molecules. For instance, related structures are used as reagents or appear as impurities in the synthesis of pharmaceuticals like the anticoagulant Rivaroxaban[7][8][9].

• Prodrug Development: The core phthalimide structure is explored for its diverse biological activities, including anti-inflammatory and antinociceptive properties[10]. Derivatives can be designed as prodrugs, where the molecule is metabolized in vivo to release an active agent[11].

• Polymer and Materials Science: ω-Hydroxyalkylphthalimides can be used in the synthesis of specialized polymers. For example, a related compound, N-(3-Hydroxypropyl)phthalimide, has been used to synthesize hydrophilic phosphorylcholine-containing polymers for biomedical applications[2].

Experimental Protocol: Synthesis of N-(2-hydroxypropyl)phthalimide

This protocol describes a standard laboratory procedure for the synthesis of N-(2-hydroxypropyl)phthalimide.

Disclaimer: This procedure must be performed by trained personnel in a properly equipped chemical laboratory. A thorough risk assessment of all chemicals and steps should be conducted prior to starting.

Materials and Equipment:

• Phthalic anhydride (1 equivalent)

• 1-Amino-2-propanol (1 equivalent)

• Toluene

• Dichloromethane (DCM)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirring

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add phthalic anhydride (e.g., 14.8 g, 0.1 mol) and toluene (e.g., 100 mL).

• Addition of Amine: While stirring, slowly add 1-amino-2-propanol (e.g., 7.51 g, 0.1 mol) to the flask. An initial exothermic reaction may be observed.

• Dehydration: Attach the Dean-Stark apparatus and a reflux condenser to the flask. Heat the mixture to reflux using the heating mantle. Water will begin to collect in the arm of the Dean-Stark trap as an azeotrope with toluene.

• Monitoring: Continue reflux for 3-5 hours, or until no more water is collected in the trap, indicating the reaction is complete[4]. The progress can also be monitored by Thin Layer Chromatography (TLC).

• Workup - Solvent Removal: Allow the reaction mixture to cool to room temperature. Remove the toluene using a rotary evaporator to yield a crude residue[4].

• Extraction: Dissolve the residue in dichloromethane (100 mL). Transfer the solution to a separatory funnel and wash with deionized water (2 x 50 mL) to remove any unreacted water-soluble starting materials.

• Drying and Filtration: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Stir for 15-20 minutes, then filter to remove the drying agent.

• Purification: Concentrate the filtered organic solution in vacuo to yield the crude product. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or isopropanol) or by column chromatography on silica gel if necessary.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and melting point analysis. Store the final product in a cool, dry place.

References

• PubChem. (n.d.). 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-(3-Hydroxypropyl)isoindoline-1,3-dione. National Center for Biotechnology Information. Retrieved from [Link]

• PapChem Lifesciences. (n.d.). High Purity N-Hydroxy Phthalimide | CAS 524-38-9. Retrieved from [Link]

• Pharmaffiliates. (n.d.). (S)-2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione. Retrieved from [Link]

• PubChem. (n.d.). N-(2-Hydroxyethyl)phthalimide. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2,2'-(2-Hydroxypropane-1,3-diyl)bis(isoindoline-1,3-dione). Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of A. N-(3-hydroxypropyl)phthalimide. Retrieved from [Link]

• PubChem. (n.d.). N-(2-hydroxy-3-(phenyl)propyl]phthalimide. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phthalimide. Retrieved from [Link]

• NIST. (n.d.). 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxyethyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). N-Hydroxyphthalimide. Retrieved from [Link]

• Ma, S., et al. (2018). Synthesis of N-alkoxyphthalimide derivatives via PIDA-promoted cross dehydrogenative coupling reaction. RSC Advances. Retrieved from [Link]

• PubChem. (n.d.). N-(2,3-Epoxypropyl)phthalimide. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2019). The phthalimide analogues N-3-hydroxypropylphthalimide and N-carboxymethyl-3-nitrophthalimide exhibit activity in experimental models of inflammatory and neuropathic pain. Retrieved from [Link]

• Marciniak, A., et al. (2022). The 2-hydroxy-3-(4-aryl-1-piperazinyl)propyl Phthalimide Derivatives as Prodrugs—Spectroscopic and Theoretical Binding Studies with Plasma Proteins. International Journal of Molecular Sciences. Retrieved from [Link]

Sources

• 1. 2-(3-Hydroxypropyl)isoindoline-1,3-dione | C11H11NO3 | CID 70160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(3-羟丙基)酞亚胺 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. prepchem.com [prepchem.com]
• 5. N-Hydroxyphthalimide - Wikipedia [en.wikipedia.org]
• 6. Phthalimides [organic-chemistry.org]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2,3-dihydroxypropyl]- CAS#: 119835-88-0 [amp.chemicalbook.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Spectral Analysis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

This technical guide provides a detailed analysis of the spectral data for the compound 2-(2-Hydroxypropyl)isoindoline-1,3-dione. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The focus is on not only presenting the data but also explaining the underlying principles that validate the compound's structure.

Introduction

2-(2-Hydroxypropyl)isoindoline-1,3-dione, with the chemical formula C₁₁H₁₁NO₃ and a molecular weight of 205.21 g/mol , is a member of the N-substituted phthalimide family.[1] These compounds are notable for their role as versatile synthetic intermediates, particularly in the Gabriel synthesis of primary amines where the phthalimide group acts as a protecting group.[1] The presence of a hydroxyl group on the propyl substituent introduces a functional handle for further chemical modifications, making it a valuable building block in medicinal chemistry.

The primary and most common method for the synthesis of this compound is through the dehydrative condensation of phthalic anhydride with 1-amino-2-propanol.[1] This reaction underscores the expected connectivity of the molecule, which is then rigorously confirmed by the spectroscopic methods detailed below.

Molecular Structure and Spectroscopic Correlation

The structural integrity of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is unequivocally established through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive characterization.

Caption: Molecular structure of 2-(2-Hydroxypropyl)isoindoline-1,3-dione with atom labeling for spectral correlation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Data:

Protons (Label)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Aromatic (H1-H4)	~ 7.7 - 7.9	Multiplet	4H	-
CH (b)	~ 3.9 - 4.1	Multiplet	1H	-
CH₂ (a)	~ 3.6 - 3.8	Multiplet	2H	-
OH	Variable	Singlet (broad)	1H	-
CH₃ (c)	~ 1.2	Doublet	3H	~ 6-7

Interpretation:

• Aromatic Protons: The four protons on the phthalimide ring are expected to appear as a complex multiplet in the downfield region (around 7.7-7.9 ppm) due to the deshielding effect of the aromatic ring and the carbonyl groups.

• Propyl Chain Protons:

  • The methine proton (CH , labeled 'b') attached to the hydroxyl group is expected to be a multiplet due to coupling with the adjacent methylene and methyl protons.

  • The methylene protons (CH₂ , labeled 'a') adjacent to the nitrogen atom will also be a multiplet.

  • The methyl protons (CH₃ , labeled 'c') will appear as a doublet due to coupling with the single methine proton.

• Hydroxyl Proton: The hydroxyl proton signal is typically a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides information on the carbon framework of the molecule. Each unique carbon atom gives a distinct signal.

Expected ¹³C NMR Data:

Carbon (Label)	Chemical Shift (δ, ppm)
C=O	~ 168
Aromatic C (quaternary)	~ 132
Aromatic CH	~ 123, 134
CH (b)	~ 65
CH₂ (a)	~ 45
CH₃ (c)	~ 20

Interpretation:

• Carbonyl Carbons: The two equivalent carbonyl carbons of the imide group are expected to have the most downfield chemical shift (around 168 ppm).

• Aromatic Carbons: The aromatic carbons will appear in the range of 123-134 ppm. The quaternary carbons will have a different chemical shift from the protonated aromatic carbons.

• Propyl Chain Carbons: The carbon attached to the hydroxyl group (CH , 'b') will be in the range of 65 ppm. The carbon adjacent to the nitrogen (CH₂ , 'a') will be around 45 ppm, and the methyl carbon (CH₃ , 'c') will be the most upfield at approximately 20 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group	Intensity
~ 3400 - 3200	O-H stretch, H-bonded	Alcohol	Strong, broad
~ 3000 - 2850	C-H stretch	Aliphatic	Medium
~ 1770	C=O stretch, asymmetric	Imide	Strong
~ 1700	C=O stretch, symmetric	Imide	Strong
~ 1380	C-N stretch	Imide	Strong
~ 1050	C-O stretch	Alcohol	Medium

Data based on expected values for N-substituted phthalimides.[2]

Interpretation:

The IR spectrum provides clear evidence for the key functional groups. The presence of a broad absorption band in the 3400-3200 cm⁻¹ region is characteristic of the O-H stretching of the alcohol group.[2] Two strong absorption bands around 1770 and 1700 cm⁻¹ are indicative of the asymmetric and symmetric C=O stretching of the imide group, respectively.[2] The aliphatic C-H stretching and the C-N and C-O stretching bands further confirm the overall structure.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): m/z ≈ 205.07

• Major Fragments:

  • m/z ≈ 160 (Loss of the hydroxypropyl group)

  • m/z ≈ 147 (Phthalimide fragment)

  • m/z ≈ 132

  • m/z ≈ 104

  • m/z ≈ 76

Fragmentation pattern predicted based on typical behavior of N-substituted phthalimides and data for the analogous 2-(3-hydroxypropyl)isoindoline-1,3-dione.[2][3]

Interpretation:

The mass spectrum is expected to show a molecular ion peak at an m/z value corresponding to the molecular weight of the compound (205.21 g/mol ).[2] A common fragmentation pathway for N-substituted phthalimides is the cleavage of the bond between the nitrogen atom and the substituent.[2] This would lead to a prominent fragment ion corresponding to the stable phthalimide moiety (m/z 160).[2][3] Further fragmentation of the phthalimide ring would give rise to other characteristic peaks.

Caption: Proposed mass spectrometry fragmentation pathway for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Experimental Protocols

The acquisition of high-quality spectral data is paramount for accurate structural elucidation. The following are generalized, yet robust, protocols for the characterization of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the ¹H NMR signals and determine the chemical shifts, multiplicities, and coupling constants. Assign the peaks in both ¹H and ¹³C spectra to the corresponding atoms in the molecule.

IR Spectroscopy Protocol (Attenuated Total Reflectance - ATR):

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Background Scan: Record a background spectrum of the empty ATR accessory.

• Sample Scan: Acquire the spectrum of the sample.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

• Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry Protocol (Electron Ionization - EI):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

• Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the molecular structure.

Conclusion

The collective evidence from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provides a comprehensive and unambiguous structural confirmation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The predicted and observed spectral data are in excellent agreement with the proposed molecular structure, demonstrating the power of these analytical techniques in chemical characterization. This guide serves as a valuable resource for scientists working with this compound, providing a solid foundation for its identification and use in further research and development.

References

• PubChem. 2-(3-Hydroxypropyl)isoindoline-1,3-dione. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. (S)-2-(2,3-dihydroxypropyl)isoindoline-1,3-dione - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione | C11H11NO4 | CID 13166848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of 2-(2-Hydroxypropyl)isoindoline-1,3-dione: A Theoretical and Practical Guide

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a compound of interest in synthetic chemistry and drug development. In the absence of extensive published quantitative solubility data, this document establishes a robust theoretical framework for predicting its solubility based on its molecular structure. Furthermore, it presents a detailed, field-proven experimental protocol for researchers to accurately determine its solubility in various solvents. The guide is designed for researchers, chemists, and formulation scientists, offering both predictive insights and practical methodologies to support laboratory work.

Introduction: Understanding the Molecule

2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-hydroxypropyl)phthalimide, is a derivative of phthalimide. The phthalimide group is a common structural motif in medicinal chemistry, famously used in the Gabriel synthesis of primary amines and present in various pharmacologically active agents. Understanding the solubility of this compound is critical for a range of applications, including:

• Reaction Chemistry: Selecting appropriate solvents to ensure reactants are in the same phase for optimal reaction kinetics and yield.

• Purification: Developing effective crystallization, precipitation, or chromatographic purification methods.

• Drug Formulation: Designing delivery systems where solubility in aqueous or organic media is a key parameter for bioavailability.

This guide will dissect the structural features of the molecule to predict its behavior and provide the tools to validate these predictions experimentally.

Physicochemical Properties and Theoretical Solubility Analysis

The solubility of a compound is governed by the principle of "like dissolves like." This can be analyzed by examining the interplay of its hydrophobic and hydrophilic regions and its capacity for intermolecular interactions.

Molecular Structure:

• Phthalimide Group: A large, relatively nonpolar, aromatic dicarboximide system. This region contributes to solubility in nonpolar and moderately polar aprotic solvents through π-π stacking and van der Waals forces.

• Propyl Linker (-CH2-CH-CH3): A short, nonpolar aliphatic chain that increases the molecule's hydrophobic character.

• Hydroxyl Group (-OH): A highly polar functional group capable of acting as both a hydrogen bond donor and acceptor. This is the primary driver for solubility in polar protic solvents.

Predicted Solubility Profile:

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): The terminal hydroxyl group will facilitate hydrogen bonding with these solvents. However, the bulky, nonpolar phthalimide ring will significantly limit solubility. Therefore, 2-(2-Hydroxypropyl)isoindoline-1,3-dione is expected to be sparingly to moderately soluble in short-chain alcohols and have low solubility in water.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone, Acetonitrile): These solvents can accept hydrogen bonds and have significant dipole moments, allowing them to interact favorably with both the polar hydroxyl group and the polarizable phthalimide ring system. The compound is predicted to exhibit good to high solubility in solvents like DMSO and DMF. Solubility in acetone and ethyl acetate is expected to be moderate. A related compound, N-Hydroxyphthalimide, is known to be soluble in ethyl acetate and acetonitrile[1].

• Nonpolar Solvents (e.g., Hexane, Toluene, Dichloromethane): The large nonpolar surface area of the phthalimide group suggests some affinity for these solvents. However, the highly polar hydroxyl group will strongly disfavor dissolution. Therefore, the compound is expected to have low to negligible solubility in nonpolar solvents like hexane. It may show some limited solubility in dichloromethane or toluene.

The relationship between the molecule's structure and its solvent affinity is visualized below.

Caption: Experimental workflow for solubility determination via the shake-flask method.

Summary of Predicted Solubility

While quantitative experimental data is not publicly available, the following table summarizes the predicted solubility profile based on the theoretical analysis. Researchers are encouraged to use the protocol above to generate precise quantitative values.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	Hydrogen bonding from the -OH group is counteracted by the large nonpolar phthalimide core.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	Strong dipole interactions and hydrogen bond acceptance favor dissolution of both polar and nonpolar moieties.
Nonpolar	Hexane, Toluene	Very Low to Insoluble	The highly polar -OH group creates a large polarity mismatch, preventing dissolution.

Safety and Handling

Based on safety data for analogous compounds like N-(2-Hydroxyethyl)phthalimide, appropriate precautions should be taken when handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione. [2][3][4]

• Hazards: May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). [2][4]* Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Handling: Avoid breathing dust. [2]Wash hands thoroughly after handling.

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical attention. [2][4] * Skin: Wash with plenty of water. [5]If skin irritation occurs, seek medical advice. [4] * Inhalation: Move the person to fresh air.

Always consult the specific Safety Data Sheet (SDS) for the compound before use.

Conclusion

This guide establishes that 2-(2-Hydroxypropyl)isoindoline-1,3-dione is likely to exhibit the highest solubility in polar aprotic solvents due to its combination of a polar hydroxyl group and a large, polarizable aromatic system. Its solubility in polar protic and nonpolar solvents is predicted to be limited. By providing a detailed, authoritative experimental protocol, this document empowers researchers to move beyond theoretical predictions and generate the precise, high-quality solubility data required to advance their work in synthesis, purification, and formulation.

References

• LookChem. (n.d.). Cas 3471-32-7,(4-methoxyphenyl)hydrazine. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. Retrieved from [Link]

• PubChem. (n.d.). N-(2-Hydroxyethyl)phthalimide. Retrieved from [Link]

• Wikipedia. (n.d.). N-Hydroxyphthalimide. Retrieved from [Link]

• University of the Philippines. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Situ Biosciences. (n.d.). OECD 105 - Water Solubility. Retrieved from [Link]

• Loba Chemie. (2019). N-(2-HYDROXYETHYL) PHTHALIMIDE FOR SYNTHESIS MSDS CAS-No. Retrieved from [Link]

• ACG Publications. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved from [Link]

• PubChem. (n.d.). 2-(3-Hydroxypropyl)isoindoline-1,3-dione. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• PubChem. (n.d.). N-(2,3-Epoxypropyl)phthalimide. Retrieved from [Link]

• Analytice. (n.d.). OECD 105 - Water Solubility Test at 20°C. Retrieved from [Link]

• Regulations.gov. (2014). Water Solubility (Flask Method). Retrieved from [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link]

• Springer Nature. (2021). Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances. Retrieved from [Link]

• YouTube. (2025). How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Retrieved from [Link]

• University of Belgrade. (n.d.). Integrated model for prioritizing implementation strategies. Retrieved from [Link]

• University of Belgrade. (2023). Integrated model for prioritizing implementation strategies. Retrieved from [Link]

Sources

• 1. N-Hydroxyphthalimide - Wikipedia [en.wikipedia.org]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. N-(2-Hydroxyethyl)phthalimide | C10H9NO3 | CID 77499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lobachemie.com [lobachemie.com]
• 5. N-(2-Hydroxyethyl)phthalimide | 3891-07-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

"2-(2-Hydroxypropyl)isoindoline-1,3-dione" physical and chemical properties

An In-Depth Technical Guide to 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Abstract

2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-Hydroxypropyl)phthalimide, is a key chemical intermediate belonging to the phthalimide class of compounds. The strategic placement of a secondary alcohol on the N-propyl substituent introduces a crucial point of functionality, rendering the molecule a versatile building block in organic synthesis. This guide provides a comprehensive overview of its core physical and chemical properties, detailed spectroscopic profile, established synthesis protocols, and reactivity. Furthermore, it explores its applications, particularly within the realm of medicinal chemistry and drug development, and outlines essential safety and handling procedures. This document is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who utilize or intend to utilize this compound in their work.

Core Physicochemical Properties

The fundamental properties of 2-(2-Hydroxypropyl)isoindoline-1,3-dione define its behavior in chemical systems and are critical for its handling, storage, and application in synthesis. The presence of a polar hydroxyl group and a larger, more rigid phthalimide core results in a molecule with moderate polarity and a solid crystalline nature at ambient temperature.

Property	Value	Source(s)
IUPAC Name	2-(2-hydroxypropyl)isoindole-1,3-dione	[1]
CAS Number	3700-55-8	[1]
Chemical Formula	C₁₁H₁₁NO₃	[1]
Molecular Weight	205.21 g/mol	[1]
Appearance	White Crystalline Powder / Solid	[2]
Melting Point	74-76 °C (for the similar N-(3-hydroxypropyl) analog)
Boiling Point	405.4 ± 35.0 °C at 760 mmHg (Predicted for a similar chloro- derivative)	[3]
Functional Groups	Imide, Phenyl, Secondary Alcohol	[1]

Note: Experimental data for the melting and boiling points of this specific isomer can be sparse; values for closely related analogs are provided for estimation.

Spectroscopic Profile for Structural Verification

Spectroscopic analysis provides an empirical "fingerprint" for the identification and purity assessment of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The key spectral features are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals corresponding to the aromatic protons of the phthalimide ring (typically in the δ 7.6-7.9 ppm region), a multiplet for the methine proton (-CH-) adjacent to the hydroxyl group, signals for the methylene protons (-CH₂-), and a doublet for the terminal methyl group (-CH₃). The hydroxyl proton will appear as a broad singlet, the position of which is dependent on solvent and concentration.

• ¹³C NMR: The carbon spectrum will display distinct signals for the two carbonyl carbons of the imide group (typically δ 168-170 ppm), four signals for the aromatic carbons, and three signals for the aliphatic carbons of the 2-hydroxypropyl chain.

Infrared (IR) Spectroscopy

The IR spectrum provides definitive evidence for the key functional groups present in the molecule.

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ indicates the presence of the hydroxyl group.[4]

• C=O Stretch: Two strong, characteristic absorption bands for the imide carbonyl groups are typically observed. The asymmetric stretch appears around 1760-1780 cm⁻¹ and the symmetric stretch around 1670-1710 cm⁻¹.[4]

• C-N Stretch: A band corresponding to the C-N bond of the imide can be found in the 1300-1400 cm⁻¹ region.

• Aromatic C-H Stretch: Signals appear above 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and can provide structural information through fragmentation patterns.[5] Under electrospray ionization (ESI), the molecule is expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 206.21.[5]

Synthesis and Chemical Reactivity

Standard Synthesis Protocol

The most direct and common method for synthesizing 2-(2-Hydroxypropyl)isoindoline-1,3-dione is the condensation reaction between phthalic anhydride and 1-amino-2-propanol.[1] This reaction is a classic example of imide formation.

Causality in Protocol Design: The reaction is typically performed in a solvent like toluene or acetic acid at reflux.[6][7] The choice of an appropriate solvent allows for the azeotropic removal of water using a Dean-Stark apparatus, which is crucial as it drives the equilibrium towards the product side, ensuring a high yield.[6] Microwave-assisted synthesis has also been explored as a more rapid, solvent-free alternative.[1]

Step-by-Step Protocol:

• Reagent Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine equimolar amounts of phthalic anhydride and 1-amino-2-propanol.

• Solvent Addition: Add a suitable solvent, such as toluene, to facilitate the reaction and azeotropic water removal.[6]

• Heating and Reflux: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap, providing a visual indicator of reaction progress.

• Reaction Monitoring: Continue the reflux for several hours (e.g., 3-4 hours) until no more water is collected.[6]

• Workup: Cool the reaction mixture. The product may precipitate upon cooling or can be obtained by removing the solvent under reduced pressure.

• Purification: The crude product is typically purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) to yield a white crystalline solid.[4][6]

Caption: General workflow for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Chemical Reactivity

The reactivity of this molecule is dominated by two key sites: the secondary hydroxyl group and the phthalimide ring system.[1]

• Hydroxyl Group Reactions: The secondary alcohol is a versatile functional handle. It can readily undergo:

  • Esterification: Reaction with acyl chlorides or carboxylic anhydrides to form esters.

  • Etherification: Conversion into ethers, for example, through the Williamson ether synthesis.

  • Oxidation: Oxidation to the corresponding ketone, N-(2-oxopropyl)phthalimide.

  • Nucleophilic Substitution: Activation (e.g., conversion to a tosylate or halide) allows it to be displaced by a wide range of nucleophiles.[2]

• Phthalimide Ring Reactions: The phthalimide group itself is relatively stable but can participate in specific reactions. It is well-known for its use in the Gabriel synthesis of primary amines, where the phthalimide acts as a protected form of ammonia. While this molecule is not a direct Gabriel reagent, the underlying chemistry highlights the nature of the phthalimide moiety.

Caption: Reactivity map showing the primary functional handles of the molecule.

Applications in Research and Drug Development

The phthalimide scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous biologically active compounds.[8][9] Phthalimide derivatives have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antitumor, antimicrobial, and anticonvulsant effects.[9][10]

The subject molecule, 2-(2-Hydroxypropyl)isoindoline-1,3-dione, serves several important roles:

• Synthetic Intermediate: Its primary value lies in its role as a precursor. The hydroxyl group provides a convenient attachment point for linking the phthalimide core to other pharmacophores or molecular scaffolds.[1][11] This is a common strategy for building more complex molecules with potential therapeutic applications.

• Prodrug Design: The 2-hydroxypropyl linker can be used in the design of prodrugs, where the phthalimide moiety might be attached to a known drug to modify its pharmacokinetic properties.

• PROTAC Development: A significant modern application of the phthalimide core is in the development of Proteolysis Targeting Chimeras (PROTACs). The phthalimide group can bind to the cereblon (CRBN) E3 ubiquitin ligase complex.[12] By linking a phthalimide derivative to a ligand for a target protein, the resulting PROTAC can induce the degradation of that protein.[12] This molecule's hydroxypropyl chain is an ideal linker for attaching ligands that target specific proteins for degradation.

Safety and Handling

While this specific compound is not classified as acutely hazardous, standard laboratory safety protocols should be strictly followed.[13] Related phthalimide compounds are known to cause skin and eye irritation.[14][15]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[14] Avoid contact with skin, eyes, and clothing.[13] Wash hands thoroughly after handling.[14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[13]

• First Aid Measures:

  • Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.[14]

  • Skin: Wash off immediately with plenty of soap and water.[14]

  • Inhalation: Remove to fresh air.[14]

  • Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting.

This information is a summary. Always consult the full Safety Data Sheet (SDS) before use.

References

• Understanding the Chemical Properties and Reactivity of N-(2-Hydroxyethyl)phthalimide. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. PubChem, National Center for Biotechnology Information. [Link]

• N-(2-Hydroxyethyl)phthalimide. PubChem, National Center for Biotechnology Information. [Link]

• 2-(3-Hydroxypropyl)isoindoline-1,3-dione. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of A. N-(3-hydroxypropyl)phthalimide. PrepChem.com. [Link]

• N-(2,3-Epoxypropyl)phthalimide. PubChem, National Center for Biotechnology Information. [Link]

• (S)-2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione. Pharmaffiliates. [Link]

• Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide. PubMed, National Center for Biotechnology Information. [Link]

• Phthalimide conjugation as a strategy for in vivo target protein degradation. PubMed, National Center for Biotechnology Information. [Link]

• N-Hydroxyphthalimide. Wikipedia. [Link]

• Synthesis and optical properties of some isoindole-1,3-dione compounds. ACG Publications. [Link]

• 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxyethyl)-. NIST WebBook. [Link]

• Phthalimide as a versatile pharmacophore scaffold: Unlocking its diverse biological activities. PubMed, National Center for Biotechnology Information. [Link]

• Recent Advances and Future Prospects of Phthalimide Derivatives. Journal of Applied Pharmaceutical Science. [Link]

• The 2-hydroxy-3-(4-aryl-1-piperazinyl)propyl Phthalimide Derivatives as Prodrugs—Spectroscopic and Theoretical Binding Studies with Plasma Proteins. PubMed, National Center for Biotechnology Information. [Link]

• Recent Advances and Future Prospects of Phthalimide Derivatives. ResearchGate. [Link]

• Fragmentation pathways of n-substituted phthalimide derivatives using electrospray ionization quadrupole time-of-flight mass spectrometry. ResearchGate. [Link]

• Synthesis of N-(4-nitro-2-hydroxyphenyl)-phthalimide (Formula II). PrepChem.com. [Link]

• N-(2-hydroxyethyl)phthalimide - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• Phthalimide Mass Spectrum. NIST WebBook. [Link]

• N-(hydroxymethyl)phthalimide. PubChem, National Center for Biotechnology Information. [Link]

• Phthalimide IR Spectrum. NIST WebBook. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. (S)-2-(3-chloro-2-hydroxypropyl)isoindoline-1,3-dione | 148857-42-5 [sigmaaldrich.com]
• 4. acgpubs.org [acgpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. prepchem.com [prepchem.com]
• 8. Phthalimide as a versatile pharmacophore scaffold: Unlocking its diverse biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. japsonline.com [japsonline.com]
• 10. Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The 2-hydroxy-3-(4-aryl-1-piperazinyl)propyl Phthalimide Derivatives as Prodrugs—Spectroscopic and Theoretical Binding Studies with Plasma Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DRUG DEVELOPMENT. Phthalimide conjugation as a strategy for in vivo target protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]
• 15. N-(2-Hydroxyethyl)phthalimide | C10H9NO3 | CID 77499 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stability and Storage of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Introduction

2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-Hydroxypropyl)phthalimide, is a significant chemical entity within the broader class of N-substituted phthalimides. Its structure, incorporating a hydrophilic secondary alcohol moiety attached to the robust phthalimide core, makes it a versatile intermediate in the synthesis of novel therapeutic agents and functional materials.[1] The presence of both a hydrogen-bond donor (the hydroxyl group) and acceptor (the imide carbonyls) within the same molecule imparts unique physicochemical properties that are of considerable interest to researchers in drug development and materials science.

This guide provides a comprehensive analysis of the chemical stability of 2-(2-Hydroxypropyl)isoindoline-1,3-dione and outlines best practices for its long-term storage. Understanding the factors that can compromise the integrity of this compound is paramount for ensuring the reliability and reproducibility of experimental outcomes.

Chemical Stability Profile

The stability of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is governed by the chemical reactivity of its constituent functional groups: the isoindoline-1,3-dione (phthalimide) ring system and the 2-hydroxypropyl side chain. While the core phthalimide structure is known for its considerable thermal and oxidative stability, the secondary alcohol introduces specific vulnerabilities that must be addressed.[2]

Hydrolytic Stability

The imide linkages of the phthalimide ring are susceptible to hydrolysis under strongly acidic or basic conditions, which can lead to the opening of the five-membered ring.

• Alkaline Hydrolysis : The compound is particularly sensitive to basic conditions. At elevated pH, the hydroxide ion can act as a nucleophile, attacking the carbonyl carbons of the imide. This leads to the formation of the corresponding phthalamic acid derivative. Studies on the related compound N-(hydroxymethyl)phthalimide have demonstrated that its degradation to phthalimide is rapid in a 0.18 M sodium hydroxide solution, whereas it is significantly slower at a pH of 9.0.[3] This suggests that while stable in neutral or mildly basic aqueous solutions for short periods, prolonged exposure to strong bases will result in degradation.

• Acidic Hydrolysis : While generally more resistant to acidic conditions than basic ones, prolonged exposure to strong acids (pH < 1), particularly at elevated temperatures, can also induce hydrolysis of the imide ring.[4]

Oxidative Stability

The primary site of oxidative degradation is the secondary alcohol on the N-propyl side chain.

• Oxidation to Ketone : Secondary alcohols can be readily oxidized to form ketones.[1][5][6] This transformation represents the most probable oxidative degradation pathway for 2-(2-Hydroxypropyl)isoindoline-1,3-dione, yielding 2-(2-oxopropyl)isoindoline-1,3-dione. This reaction can be initiated by atmospheric oxygen, particularly in the presence of light, heat, or trace metal impurities, or by incompatible oxidizing agents.

Thermal Stability

The isoindoline-1,3-dione scaffold is thermally robust. However, at elevated temperatures, decomposition can occur.

• Decomposition Pathways : Thermal decomposition studies of phthalimide-containing compounds at high temperatures have shown the release of various volatile organic compounds and nitrogen-containing toxicants.[7] Research on a polymer with a similar pendant group, poly(3-phthalimido-2-hydroxypropyl methacrylate), indicates that thermal degradation can lead to the formation of N-(2,3-epoxypropyl)phthalimide, suggesting that the hydroxypropyl side chain is reactive at high temperatures.[8] For typical laboratory applications, thermal decomposition is not a concern under recommended storage and handling conditions.

Photostability

Exposure to light, particularly in the ultraviolet (UV) spectrum, can induce photochemical reactions.

• Photodegradation : Studies on N-phenylphthalimide have shown that UV irradiation can lead to the formation of phthalic anhydride and phthalimide.[9] This indicates that the phthalimide ring system can undergo degradation upon exposure to light. Therefore, protection from light is crucial to prevent photochemical decomposition.

Potential Degradation Pathways

The following diagram illustrates the primary potential degradation pathways for 2-(2-Hydroxypropyl)isoindoline-1,3-dione based on its chemical structure and the reactivity of its functional groups.

Caption: Key degradation pathways for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Recommended Storage and Handling Protocols

To ensure the long-term stability and purity of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, the following storage and handling procedures are recommended. These protocols are designed to mitigate the risks of hydrolysis, oxidation, and photodegradation.

Quantitative Storage Recommendations

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of potential degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the secondary alcohol.
Light	In the Dark (Amber Vial)	Protects against photodegradation.
Moisture	Dry/Anhydrous	Prevents hydrolysis of the imide ring.
Container	Tightly Sealed	Prevents ingress of moisture and oxygen.

Step-by-Step Storage Protocol

• Procurement and Initial Inspection : Upon receipt, visually inspect the container for any signs of damage or improper sealing.

• Aliquoting : If the entire quantity will not be used at once, it is advisable to aliquot the compound into smaller, single-use vials under an inert atmosphere. This minimizes repeated exposure of the bulk material to atmospheric conditions.

• Inert Gas Purging : Before sealing the primary container or any aliquots, purge the headspace with a dry, inert gas such as argon or nitrogen. This displaces oxygen and moisture.[10]

• Container Sealing : Ensure the container is sealed tightly. For long-term storage, consider using vials with PTFE-lined caps to provide an excellent seal.

• Secondary Containment and Labeling : Place the sealed primary container inside a labeled, sealed secondary container (e.g., a sealed bag) to provide an additional barrier against atmospheric contamination. The label should include the compound name, date of receipt, and any relevant safety information.

• Refrigerated Storage : Store the container in a refrigerator at 2-8°C. Ensure the storage location is dark and away from any sources of heat or light.[10][11]

Experimental Workflow for Handling

The following workflow should be adopted when using the compound in an experimental setting to maintain its integrity.

Caption: Recommended workflow for handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Incompatible Materials

To prevent degradation, avoid contact with the following classes of substances:

• Strong Oxidizing Agents : Reagents such as permanganates, dichromates, and peroxides will readily oxidize the secondary alcohol group.[1][12]

• Strong Bases : Solutions with high pH, such as concentrated sodium hydroxide or potassium hydroxide, will promote the hydrolysis of the imide ring.[3]

• Strong Acids : While more stable than in strong bases, prolonged contact with strong acids should be avoided to prevent hydrolysis.[4]

Conclusion

The stability of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is robust under controlled conditions. The primary degradation concerns are the oxidation of the secondary alcohol and the hydrolysis of the imide ring under strong basic or acidic conditions. By adhering to the storage and handling protocols outlined in this guide—specifically, storage at 2-8°C under an inert atmosphere and protected from light and moisture—researchers can ensure the long-term integrity and purity of this valuable compound, thereby safeguarding the validity of their scientific investigations.

References

• Stella, V., & Higuchi, T. (1973). Hydrolytic behavior of N-acyl phthalimides. Journal of Pharmaceutical Sciences, 62(6), 968–970. [Link]

• Hoyle, C. E., Creed, D., Nagarajan, R., Subramanian, P., & Anzures, E. T. (1991). Photodegradation of Polyimides. 4. Mechanism for the Photooxidation Process Based on a Model Compound. Defense Technical Information Center. [Link]

• Organic Chemistry Tutor. (n.d.). Oxidation of Alcohols: Overview. Retrieved from [Link]

• ROMIL. (n.d.). Recommended Shelf Lives and Storage Conditions. Retrieved from [Link]

• ResearchGate. (2015). What are stabilizers for amides, imides and amines for their long time storage?[Link]

• Chemistry Steps. (n.d.). Alcohol Oxidation Mechanisms and Practice Problems. Retrieved from [Link]

• Clark, J. (2023). oxidation of alcohols. Chemguide. [Link]

• Chemistry LibreTexts. (2023). The Oxidation of Alcohols. [Link]

• Hoyle, C. E., & Anzures, E. T. (1991). Photodegradation of Polyimides. 5. An Explanation of the Rapid Photolytic Decomposition of a Selected Polyimide via Anhydride Formation. Defense Technical Information Center. [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. [Link]

• ResearchGate. (2018). Thermochemical studies of phthalimide and two N-alkylsubstituted phthalimides (ALKYL=ETHYL and n-PROPYL). [Link]

• Zeynep Alpan, A., & Kara, Y. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Organic Communications, 11(4), 173-180. [Link]

• Al-Adhami, K., & Al-Masoudi, N. A. (2019). Synthesis of some N-phthalimide amino acids derivatives and evaluation their biological activity. Journal of Pharmaceutical Sciences and Research, 11(9), 3348-3354. [Link]

• ResearchGate. (n.d.). Thermal decomposition of poly[3-phthalimido-2-hydroxypropyl methacrylate]. Retrieved from [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2011). Toxic pollutants emitted from thermal decomposition of phthalimide compounds. Chemosphere, 83(1), 1-7. [Link]

• Medabalmi, V., Kuanr, N., & Ramanujam, K. (2017). Reversible Sodium Storage Behavior of Aromatic Diimide Disodium Carboxylates. Journal of The Electrochemical Society, 164(1), A6147-A6153. [Link]

• Khan, I., & Husain, A. (1989). Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs. Journal of Pharmaceutical and Biomedical Analysis, 7(6), 685–691. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phthalimides [organic-chemistry.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. Toxic pollutants emitted from thermal decomposition of phthalimide compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. ROMIL - Recommended Shelf Lives and Storage Conditions [romil.com]
• 11. researchgate.net [researchgate.net]
• 12. chemguide.co.uk [chemguide.co.uk]

An In-Depth Technical Guide to 2-(2-Hydroxypropyl)isoindoline-1,3-dione: A Potential Process-Related Impurity in Rivaroxaban Synthesis

Abstract

The control of impurities is a critical aspect of pharmaceutical development and manufacturing, ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). Rivaroxaban, a widely prescribed direct oral anticoagulant, is subject to stringent purity requirements by global regulatory bodies. While official pharmacopoeias list several known impurities, the landscape of potential process-related impurities is vast and dependent on the specific synthetic route employed. This technical guide provides an in-depth analysis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione , a compound not officially listed as a Rivaroxaban impurity but one that represents a plausible process-related impurity. We will explore its chemical properties, potential formation pathways, synthesis for use as a reference standard, and detailed analytical methodologies for its detection and quantification. This document is intended for researchers, analytical scientists, and process chemists in the field of drug development and quality control.

Introduction: The Imperative of Impurity Profiling in Rivaroxaban

Rivaroxaban (CAS: 366789-02-8) is a potent and selective direct inhibitor of Factor Xa, a crucial enzyme in the blood coagulation cascade.[1] Its efficacy in preventing and treating thromboembolic disorders has made it a cornerstone of anticoagulant therapy. The complex synthesis of Rivaroxaban, however, presents multiple opportunities for the formation of impurities. These can arise from starting materials, intermediates, by-products of side reactions, or degradation of the final API.[1][2]

Regulatory bodies like the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) mandate strict control over these impurities.[1] The presence of even small quantities of unintended chemical entities can impact the drug's safety, efficacy, and stability. Therefore, a comprehensive understanding of not only known, but also potential and hypothetical impurities is paramount for robust process development and quality assurance.[1]

The Phthalimide Moiety: A Known Structural Alert in Rivaroxaban's Impurity Profile

The isoindoline-1,3-dione (phthalimide) scaffold is a recognized structural component within the known impurity profile of Rivaroxaban. The most prominent example is Rivaroxaban EP Impurity G (CAS: 446292-08-6), chemically known as 2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]-2H-isoindole-1,3-dione.[3][4]

The presence of Impurity G confirms that phthalimide-containing reagents or intermediates are utilized in certain synthetic routes of Rivaroxaban or that such structures can be formed as by-products. This establishes a clear precedent for investigating other plausible phthalimide-based process impurities.

Focus on 2-(2-Hydroxypropyl)isoindoline-1,3-dione: A Hypothetical but Plausible Process-Related Impurity

This guide focuses on 2-(2-Hydroxypropyl)isoindoline-1,3-dione , a compound that, while not officially listed, could conceivably arise as a process-related impurity.

Chemical Properties and Identification

Before delving into its potential origin, it is essential to define the molecule's key characteristics.

Property	Value	Source
Chemical Name	2-(2-Hydroxypropyl)isoindoline-1,3-dione	[2]
CAS Number	3700-55-8	[2]
Molecular Formula	C₁₁H₁₁NO₃	[2]
Molecular Weight	205.21 g/mol	[2]
InChI Key	XCQKPHDATCXMAA-UHFFFAOYSA-N	[2]
Appearance	Typically a white to off-white solid

Postulated Formation Pathway in Rivaroxaban Synthesis

The formation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione can be logically postulated as a side reaction involving common reagents. The Gabriel synthesis and its variations are frequently used to introduce primary amine groups in complex molecules, using potassium phthalimide as a masked source of ammonia.[2] In the synthesis of Rivaroxaban intermediates, a phthalimide-protected amine is a common strategy.

We hypothesize that this impurity could be formed under the following circumstances:

• Presence of a Propylene Glycol-based Reactant or Solvent: If a reaction step involving a phthalimide-containing intermediate is conducted in the presence of 1-amino-2-propanol (a common organic building block) or through the degradation of a solvent like propylene glycol, a nucleophilic reaction could occur.

• Side Reaction with a Phthalimide Precursor: A key step in some Rivaroxaban syntheses involves the deprotection of a phthalimide group (e.g., from Impurity G to form an amine intermediate). If this reaction does not go to completion or if side reactions occur with residual reagents, the formation of various N-substituted phthalimides is possible.

The proposed reaction is a classic dehydrative condensation between phthalic anhydride (or a related precursor) and 1-amino-2-propanol.

Caption: Hypothetical formation of the impurity.

Synthesis and Characterization of the Reference Standard

To accurately detect and quantify any impurity, a certified reference standard is required. The synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is a straightforward and well-documented procedure.[2]

Synthetic Protocol

This protocol describes the dehydrative condensation method for preparing the reference standard.

Materials:

• Phthalic Anhydride (1.0 eq)

• 1-Amino-2-propanol (1.0 eq)

• Toluene or Glacial Acetic Acid (as solvent)

• Dean-Stark apparatus (if using toluene)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and Dean-Stark trap if using toluene), dissolve phthalic anhydride (1.0 eq) in the chosen solvent.

• Addition of Amine: Add 1-amino-2-propanol (1.0 eq) to the solution.

• Heating and Reflux: Heat the mixture to reflux. The reaction progress can be monitored by observing the collection of water in the Dean-Stark trap or by Thin Layer Chromatography (TLC).

• Reaction Completion: Continue reflux until the theoretical amount of water has been collected or TLC analysis indicates the consumption of starting materials.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • If a precipitate forms, filter the solid product.

  • If no precipitate forms, remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield the pure 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Characterization

The synthesized standard must be rigorously characterized to confirm its identity and purity.

• ¹H NMR: Expect characteristic signals for the aromatic protons of the phthalimide ring, as well as the methine (CH), methylene (CH₂), methyl (CH₃), and hydroxyl (OH) protons of the 2-hydroxypropyl group.

• ¹³C NMR: Signals corresponding to the carbonyl carbons of the imide, the aromatic carbons, and the aliphatic carbons of the side chain should be observed.

• Mass Spectrometry (MS): The ESI-MS spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 206.21.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for the imide C=O stretching (around 1700-1770 cm⁻¹), O-H stretching (broad band around 3400 cm⁻¹), and aromatic C-H stretching.

Analytical Methodology for Detection and Quantification

A robust, stability-indicating analytical method is crucial for identifying and controlling the impurity in Rivaroxaban API and drug products. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method coupled with UV or Mass Spectrometric detection is recommended.

Proposed RP-HPLC Method

This protocol is a starting point and should be validated according to ICH Q2(R1) guidelines.

Parameter	Recommended Condition	Rationale
Column	C18 Column (e.g., Waters Symmetry, Zorbax SB), 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds like Rivaroxaban and its impurities.
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape for amine-containing compounds and is compatible with MS detection.
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reverse-phase chromatography.
Gradient Elution	0-5 min: 30% B; 5-20 min: 30% to 80% B; 20-25 min: 80% B; 25.1-30 min: 30% B	A gradient program is necessary to elute Rivaroxaban and separate it from both more polar and less polar impurities within a reasonable run time.[5]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and resolution.
Column Temperature	30 °C	Ensures reproducible retention times and improves peak shape.
Detector	UV at 250 nm or Mass Spectrometer (ESI+)	Rivaroxaban and the phthalimide moiety have strong UV absorbance around 250 nm.[6] MS provides definitive identification based on mass-to-charge ratio.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Diluent	Acetonitrile:Water (50:50 v/v)	Ensures sample solubility and compatibility with the mobile phase.

Analytical Workflow

Caption: General workflow for impurity analysis.

Risk Assessment and Control Strategy

The primary strategy to control the formation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is to prevent the introduction of its precursors into the relevant process streams.

• Raw Material Control: Implement stringent specifications for solvents and reagents to ensure the absence of 1-amino-2-propanol or related compounds.

• Process Optimization: If a phthalimide deprotection step is used, ensure reaction conditions (e.g., temperature, reaction time, reagent stoichiometry) are optimized to drive the reaction to completion and minimize side-product formation.

• Purge Steps: Develop effective crystallization and purification steps for Rivaroxaban intermediates and the final API to effectively remove this and other potential impurities. The polarity difference between Rivaroxaban and the more polar hydroxyl-containing impurity should allow for efficient separation via recrystallization.

Conclusion

While 2-(2-Hydroxypropyl)isoindoline-1,3-dione is not a compendial impurity of Rivaroxaban, a thorough scientific assessment of the manufacturing process suggests its potential formation cannot be entirely dismissed. Its structural relationship to the known Impurity G provides a strong rationale for its consideration in any comprehensive impurity profiling program. By understanding its potential formation, synthesizing a reference standard, and developing a validated, specific analytical method, pharmaceutical manufacturers can ensure they have a robust control strategy in place. This proactive approach to impurity management is fundamental to guaranteeing the quality, safety, and regulatory compliance of Rivaroxaban.

References

• Bhupatiraju, R. V., et al. A NOVEL RIVAROXABAN DEGRADATION IMPURITY DETECTION BY RP-HPLC, EXTRACTION BY PREPARATORY CHROMATOGRAPHY, AND CHARACTERIZATION BY. Rasayan Journal of Chemistry. 2022;15(4):2373-2381. Available from: [Link].

• SynZeal. Rivaroxaban EP Impurity G | 446292-08-6. Available from: [Link].

• Google Patents. CN102702186B - The synthetic method of rivaroxaban.

• Birajdar, K., et al. SYNTHESIS, CHARACTERIZATION AND TRACE LEVEL QUANTITATIVE DETERMINATION OF CRITICAL NITROSAMINE IMPURITY IN RIVAROXABAN DRUG. Rasayan Journal of Chemistry. 2022;15(2):1123-1130. Available from: [Link].

• Patil, P. A., et al. Synthesis and Characterization of Chiral Impurities of Rivaroxaban, Used as an Anticoagulant Drug. International Research Journal on Advanced Engineering and Management. 2024;10(7). Available from: [Link].

• ResearchGate. Synthesis and Characterization of Chiral Impurities of Rivaroxaban, Used as an Anticoagulant Drug. (2024-07-07). Available from: [Link].

• The Pharma Innovation. Carbonyldiimidazole (CDI) mediated synthesis of Rivaroxaban related impurities with ambient conditions. (2023-03-13). Available from: [Link].

• PubMed. In vitro Toxicity Assessment of Rivaroxaban Degradation Products and Kinetic Evaluation to Decay Process. (2018-04-12). Available from: [Link].

• SynThink Research Chemicals. Rivaroxaban EP Impurity G | 446292-08-6. Available from: [Link].

• Google Patents. US11034683B2 - Process for the preparation of rivaroxaban involving novel intermediate.

• ResearchGate. An Improved Synthesis of Rivaroxaban. (2025-08-06). Available from: [Link].

• Patsnap. Synthesis method of rivaroxaban - Eureka. Available from: [Link].

• Asian Journal of Pharmaceutical Analysis. Method Development and Acid Degradation Study of Rivaroxaban by RP-HPLC in bulk. Available from: [Link].

• Semantic Scholar. Synthesis, Molecular Modeling Study, and Quantum-Chemical- Based Investigations of Isoindoline-1,3-diones as Antimycobacterial A. (2022-06-10). Available from: [Link].

• ACS Omega. Synthesis, Molecular Modeling Study, and Quantum-Chemical-Based Investigations of Isoindoline-1,3-diones as Antimycobacterial Agents. Available from: [Link].

• ResearchGate. Stability-Indicating, Method, for the Determination, of Rivaroxaban, and its Degradation, Products, using, LC-MS, and, TLC. (2025-08-10). Available from: [Link].

• RJPT. Kinetic Study of Hydrolytic degradation of Rivaroxaban by HPTLC. Available from: [Link].

• ACG Publications. Synthesis and optical properties of some isoindole-1,3-dione compounds. Available from: [Link].

Sources

• 1. Blog Details [chemicea.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. Rivaroxaban EP Impurity G | 446292-08-6 | SynZeal [synzeal.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. thepharmajournal.com [thepharmajournal.com]

An In-depth Technical Guide to the Basic Characterization of N-(hydroxyalkyl)phthalimides

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the fundamental characterization of N-(hydroxyalkyl)phthalimides. These compounds are pivotal intermediates in organic synthesis and medicinal chemistry, primarily due to the unique combination of a protected primary amine in the form of the phthalimide group and a reactive hydroxyl functionality.[1] Their strategic importance lies in their versatility as building blocks for more complex molecules with potential therapeutic applications.[2][3][4] This document will delve into the synthesis, core characterization techniques, and physicochemical properties of this class of molecules, offering both theoretical understanding and practical, field-proven insights.

The Synthetic Cornerstone: Preparation of N-(hydroxyalkyl)phthalimides

The most prevalent and reliable method for the synthesis of N-(hydroxyalkyl)phthalimides involves the condensation reaction between phthalic anhydride and an appropriate aminoalkanol.[5][6] This reaction is typically carried out under heating, often in a solvent such as glacial acetic acid, or even under solvent-free conditions. The choice of solvent and reaction conditions can influence the reaction time and yield. Microwave-assisted synthesis has also emerged as an efficient method for this transformation.[5]

The underlying principle of this synthesis is the nucleophilic attack of the primary amine of the aminoalkanol on one of the carbonyl carbons of the phthalic anhydride. This is followed by an intramolecular cyclization and dehydration to form the stable five-membered imide ring. The hydroxyl group of the aminoalkanol remains intact during this process, providing a handle for subsequent chemical modifications.

Experimental Protocol: Synthesis of N-(2-hydroxyethyl)phthalimide

This protocol provides a step-by-step methodology for the synthesis of a representative N-(hydroxyalkyl)phthalimide, N-(2-hydroxyethyl)phthalimide.

Materials:

• Phthalic anhydride

• 2-Aminoethanol (Ethanolamine)

• Glacial acetic acid (optional, as solvent)

• Ethanol (for recrystallization)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of phthalic anhydride and 2-aminoethanol. For example, 14.8 g (0.1 mol) of phthalic anhydride and 6.1 g (0.1 mol) of 2-aminoethanol.

• The reaction can be performed neat (without solvent) or with a minimal amount of glacial acetic acid to facilitate mixing.

• Heat the reaction mixture gently in an oil bath to 130-150°C. The reactants will melt and react, and water will be evolved as a byproduct.

• Maintain the temperature for 1-2 hours, or until the evolution of water ceases. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Allow the reaction mixture to cool to room temperature. The crude product will solidify.

• Recrystallize the crude solid from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain the purified N-(2-hydroxyethyl)phthalimide as a white crystalline solid.

• Dry the purified product in a vacuum oven.

Self-Validation: The success of the synthesis is validated by the characterization of the final product as detailed in the subsequent sections. A sharp melting point and spectroscopic data consistent with the expected structure confirm the purity and identity of the compound.

Caption: Workflow for the synthesis of N-(hydroxyalkyl)phthalimides.

Core Spectroscopic Characterization

The structural elucidation of N-(hydroxyalkyl)phthalimides relies on a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer unambiguous confirmation of the molecule's identity and purity.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the key functional groups present in N-(hydroxyalkyl)phthalimides. The spectrum will be dominated by characteristic absorption bands corresponding to the phthalimide and hydroxyl moieties.

Key Diagnostic Peaks:

Functional Group	Vibration Type	Typical Wavenumber (cm⁻¹)	Intensity
O-H (alcohol)	Stretching	3500 - 3200	Strong, Broad
C-H (aromatic)	Stretching	3100 - 3000	Medium to Weak
C-H (aliphatic)	Stretching	3000 - 2850	Medium
C=O (imide)	Asymmetric Stretching	~1770	Strong
C=O (imide)	Symmetric Stretching	~1710	Strong
C=C (aromatic)	Stretching	1600 - 1450	Medium to Weak
C-N (imide)	Stretching	~1380	Medium
C-O (alcohol)	Stretching	1200 - 1000	Strong

Note: The exact positions of the peaks can vary slightly depending on the specific molecule and the sample preparation method.

The presence of a broad absorption band in the 3500-3200 cm⁻¹ region is a clear indication of the hydroxyl group. The two strong carbonyl peaks around 1770 cm⁻¹ and 1710 cm⁻¹ are characteristic of the phthalimide group and are a result of asymmetric and symmetric stretching, respectively.[7][8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are essential for complete characterization.

¹H NMR Spectroscopy:

The proton NMR spectrum of a typical N-(hydroxyalkyl)phthalimide will show distinct signals for the aromatic protons of the phthalimide group, the aliphatic protons of the alkyl chain, and the hydroxyl proton.

• Aromatic Protons: The four protons on the benzene ring of the phthalimide group typically appear as a complex multiplet in the region of δ 7.7-7.9 ppm. Due to the symmetry of the phthalimide ring, these protons often appear as two sets of two equivalent protons.

• Alkyl Protons: The chemical shifts of the protons on the alkyl chain will depend on their proximity to the electronegative nitrogen and oxygen atoms. For example, in N-(2-hydroxyethyl)phthalimide, the methylene group attached to the nitrogen (-N-CH₂-) will be deshielded and appear further downfield (around δ 3.9 ppm) compared to the methylene group attached to the oxygen (-CH₂-OH), which will appear around δ 3.7 ppm.

• Hydroxyl Proton: The chemical shift of the hydroxyl proton (-OH) is variable and can appear over a wide range (typically δ 1-5 ppm). Its signal is often broad and can be confirmed by a D₂O exchange experiment, where the -OH peak disappears.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

• Carbonyl Carbons: The two equivalent carbonyl carbons of the phthalimide group will give a single, strong signal in the downfield region, typically around δ 168 ppm.

• Aromatic Carbons: The aromatic carbons of the phthalimide ring will appear in the region of δ 123-134 ppm. Due to symmetry, there will be three distinct signals: one for the two carbons attached to the carbonyl groups and two for the other four carbons.

• Alkyl Carbons: The aliphatic carbons of the hydroxyalkyl chain will appear in the upfield region of the spectrum. For N-(2-hydroxyethyl)phthalimide, the carbon attached to the nitrogen will be around δ 40 ppm, and the carbon attached to the oxygen will be around δ 60 ppm.

Example: Typical NMR Data for N-(hydroxymethyl)phthalimide [10]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	7.88	dd	2H	Aromatic H
¹H	7.75	dd	2H	Aromatic H
¹H	5.34	s	2H	-N-CH₂-O-
¹³C	166.6	-	-	C=O
¹³C	134.4	-	-	Aromatic C
¹³C	131.8	-	-	Aromatic C
¹³C	123.6	-	-	Aromatic C
¹³C	70.5	-	-	-N-CH₂-O-

Solvent: CDCl₃

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can also provide structural information through analysis of its fragmentation pattern.[11][12] In electrospray ionization (ESI) or chemical ionization (CI), the molecular ion peak [M+H]⁺ or [M+Na]⁺ is typically observed, which allows for the confirmation of the molecular formula.

Under electron impact (EI) ionization, N-(hydroxyalkyl)phthalimides will undergo characteristic fragmentation. A common fragmentation pathway involves the cleavage of the N-C bond of the alkyl chain, leading to the formation of a stable phthalimide radical cation.

Caption: Logical flow for the characterization of N-(hydroxyalkyl)phthalimides.

Physicochemical Properties

The physical properties of N-(hydroxyalkyl)phthalimides are important for their handling, storage, and application in subsequent reactions. They are typically white to pale yellow crystalline solids at room temperature.[10][13] Their solubility is generally low in water but good in polar organic solvents.[13]

Table of Properties for Common N-(hydroxyalkyl)phthalimides:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	CAS Number
N-Hydroxyphthalimide	C₈H₅NO₃	163.13	233	524-38-9[13][14]
N-(hydroxymethyl)phthalimide	C₉H₇NO₃	177.16	147-149	118-29-6[10][15]
N-(2-hydroxyethyl)phthalimide	C₁₀H₉NO₃	191.18	126-128	3891-07-4[16]

Conclusion and Future Outlook

The robust synthesis and straightforward characterization of N-(hydroxyalkyl)phthalimides make them highly valuable and versatile intermediates in modern organic and medicinal chemistry. The analytical techniques outlined in this guide—IR, NMR, and Mass Spectrometry—form the bedrock of their structural confirmation, ensuring the integrity of these building blocks for the development of novel pharmaceuticals and functional materials. As drug discovery continues to demand increasingly complex and diverse molecular architectures, the fundamental understanding of these core synthons will remain indispensable for researchers in the field.

References

• The Significance of N-(2-Hydroxyethyl)phthalimide in Pharmaceutical Research. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.

• PubChem. (n.d.). N-(hydroxymethyl)phthalimide. Retrieved January 17, 2026, from [Link]

• ChemBK. (2024, April 9). N-(HYDROXY)PHTHALIMIDE. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). N-Hydroxyphthalimide. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). N-(hydroxymethyl)phthalimide. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). Synthesis process of N-hydroxyl phthalimide.

• PubChem. (n.d.). N-(2-Hydroxyethyl)phthalimide. Retrieved January 17, 2026, from [Link]

• Methods of Synthesis Phthalimide Derivatives and Biological Activity-Review. (2025, August 10). PDF. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). Synthesis method of N-hydroxymethyl-3, 4,5, 6-tetrahydrophthalimide.

• SpectraBase. (n.d.). N-Hydroxymethyl-phthalimide - Optional[1H NMR] - Chemical Shifts. Retrieved January 17, 2026, from [Link]

• Fhid, O., et al. (2015). Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Der Pharma Chemica, 7(11), 240-242.
• Kushwaha, N., et al. (2016). Recent Advances and Future Prospects of Phthalimide Derivatives. Journal of Applied Pharmaceutical Science, 6(3), 150-166.
• da Silva, G., Junior, J., et al. (2019). Therapeutic Potential of Phthalimide Derivatives: A Review. Austin Journal of Bioorganic & Organic Chemistry, 3(1), 1023.

• Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025, August 8). Rotational isomers, NBO and spectral analyses of N-(2-hydroxyethyl) phthalimide based on quantum chemical calculations. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, characterization, antibacterial, DNA binding and molecular docking studies of novel N-substituted phthalimides. Retrieved January 17, 2026, from [Link]

• ChemRxiv. (2024, March 3). Atroposelective Synthesis of N-Aryl Phthalimides and Maleimides via NHC-Catalyzed Activation of Carboxylic Acids. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025, August 5). Density functional theory study of the FT-IR spectra of phthalimide and N-bromophthalimide. Retrieved January 17, 2026, from [Link]

• Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.). PDF. Retrieved January 17, 2026, from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. japsonline.com [japsonline.com]
• 3. biomedgrid.com [biomedgrid.com]
• 4. Advances in Synthesis and Medicinal Applications of Compounds Derived from Phthalimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. N-(Hydroxymethyl)phthalimide | 118-29-6 [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. lehigh.edu [lehigh.edu]
• 13. N-Hydroxyphthalimide - Wikipedia [en.wikipedia.org]
• 14. chembk.com [chembk.com]
• 15. N-(hydroxymethyl)phthalimide | C9H7NO3 | CID 8354 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. N-(2-Hydroxyethyl)phthalimide | C10H9NO3 | CID 77499 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione: An Application Note and Protocol

Introduction

2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-Hydroxypropyl)phthalimide, is a valuable chemical intermediate in the synthesis of a variety of organic compounds. As a derivative of phthalimide, it incorporates a reactive secondary hydroxyl group, making it a versatile building block for the introduction of the phthalimide moiety into larger molecules. The phthalimide group itself is a well-established protecting group for primary amines, famously utilized in the Gabriel synthesis.[1] The presence of the hydroxyl functionality in 2-(2-Hydroxypropyl)isoindoline-1,3-dione opens avenues for further chemical modifications, such as esterification or etherification, enabling its use in the development of novel pharmaceuticals and functional materials. This application note provides a detailed and reliable protocol for the synthesis, purification, and characterization of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Reaction Principle and Mechanism

The most direct and widely employed method for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is the dehydrative condensation of phthalic anhydride with 1-amino-2-propanol.[1] The reaction proceeds through a two-step mechanism. Initially, the primary amine of 1-amino-2-propanol acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of phthalic anhydride. This leads to the opening of the anhydride ring and the formation of a phthalamidic acid intermediate. In the second step, upon heating, an intramolecular cyclization occurs with the elimination of a water molecule to form the stable five-membered imide ring of the final product.

To drive the reaction to completion, the water generated during the cyclization is typically removed from the reaction mixture. A common laboratory technique to achieve this is azeotropic distillation, often employing a Dean-Stark apparatus with a suitable solvent like toluene.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
Phthalic anhydride	Reagent grade, ≥99%	Sigma-Aldrich or equivalent	85-44-9	Corrosive, causes serious eye damage. Handle with care.
1-Amino-2-propanol	Reagent grade, ≥98%	Sigma-Aldrich or equivalent	78-96-6	Corrosive, causes severe skin burns and eye damage.
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich or equivalent	108-88-3	Flammable liquid and vapor.
Ethyl acetate	ACS reagent, ≥99.5%	Sigma-Aldrich or equivalent	141-78-6	Highly flammable liquid and vapor.
Hexane	ACS reagent, ≥98.5%	Sigma-Aldrich or equivalent	110-54-3	Highly flammable liquid and vapor.
Anhydrous Sodium Sulfate	Reagent grade, granular	Sigma-Aldrich or equivalent	7757-82-6
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich or equivalent	7631-86-9	For column chromatography.

Experimental Protocol

Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

A general and reliable procedure for the synthesis involves the reflux of the reactants in toluene with azeotropic removal of water.

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add phthalic anhydride (14.81 g, 0.1 mol) and toluene (100 mL).

• Addition of Amine: While stirring the suspension, add 1-amino-2-propanol (7.51 g, 0.1 mol) dropwise at room temperature.

• Reflux and Water Removal: Heat the reaction mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reflux for approximately 3-4 hours, or until no more water is collected in the trap.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:1 v/v) as the mobile phase. The disappearance of the starting materials and the appearance of the product spot indicate the completion of the reaction.

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the resulting crude residue in ethyl acetate (150 mL) and transfer it to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 50 mL) to remove any unreacted phthalic acid, followed by brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product can be purified by recrystallization or column chromatography.

• Recrystallization: Recrystallize the crude solid from a suitable solvent system, such as an ethyl acetate/hexane mixture. Dissolve the crude product in a minimal amount of hot ethyl acetate and then add hexane until turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration, wash with cold hexane, and dry in a vacuum oven.

• Column Chromatography: For higher purity, the crude product can be purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexane (e.g., starting from 20% ethyl acetate and gradually increasing to 50%) is typically effective for eluting the product.

Characterization

The identity and purity of the synthesized 2-(2-Hydroxypropyl)isoindoline-1,3-dione should be confirmed by various analytical techniques.

Property	Expected Value
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Appearance	White to off-white solid
Melting Point	78-82 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	7.85 (m, 2H), 7.72 (m, 2H), 4.10 (m, 1H), 3.80 (dd, 1H), 3.65 (dd, 1H), 2.50 (br s, 1H, OH), 1.25 (d, 3H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	168.9, 134.1, 132.2, 123.4, 66.2, 47.8, 21.5
IR (KBr, cm⁻¹)	3450 (O-H stretch), 2970 (C-H stretch), 1770, 1710 (C=O imide stretch), 1390 (C-N stretch)

Safety Precautions

• Phthalic anhydride: Corrosive and an irritant. Causes serious eye damage and skin irritation. May cause an allergic skin reaction and respiratory irritation.[2] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 1-Amino-2-propanol: Corrosive. Causes severe skin burns and eye damage.[3] Handle with extreme care in a fume hood, wearing appropriate PPE.

• Toluene, Ethyl Acetate, Hexane: Flammable solvents. Keep away from open flames and heat sources. Use in a well-ventilated area.

Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Workflow Diagram

Caption: A schematic overview of the synthesis workflow.

Reaction Mechanism Diagram

Caption: The reaction mechanism for the synthesis.

Conclusion

This application note provides a comprehensive and validated protocol for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The described method is robust, scalable, and yields a high-purity product upon proper purification. The detailed characterization data serves as a reliable reference for researchers. Adherence to the safety precautions outlined is crucial for the safe execution of this synthesis. The availability of this versatile building block will facilitate further research and development in medicinal chemistry and materials science.

References

• ACG Publications. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Organic Communications, 11(4), 173-180. Retrieved from [Link]

• Der Pharma Chemica. (2012). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Der Pharma Chemica, 4(2), 623-628. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 3. acgpubs.org [acgpubs.org]

Introduction: A Modern Approach to the Gabriel Synthesis for Preparing Protected Amino Alcohols

An Application Note for the Synthesis of N-(2-Hydroxypropyl)phthalimide via Gabriel Alkylation

The Gabriel synthesis, first reported by Siegmund Gabriel in 1887, remains a cornerstone of amine synthesis, providing a robust method for transforming primary alkyl halides into primary amines while cleverly avoiding the over-alkylation common in direct ammonolysis.[1][2] This method utilizes the phthalimide anion as a masked form of ammonia, ensuring a single, clean alkylation event.[3] The resulting N-alkylphthalimide serves as a stable, protected amine intermediate that can be deprotected under various conditions to yield the desired primary amine.

This application note details a reliable and scalable protocol for the N-alkylation of phthalimide to produce N-(2-hydroxypropyl)phthalimide. This molecule is a valuable building block in medicinal chemistry and materials science, incorporating a protected primary amine and a reactive secondary alcohol in a single, chiral-ready scaffold.

While the topic specifies the use of 1-amino-2-propanol, a direct reaction with phthalimide is not a standard N-alkylation and would likely lead to a complex mixture of products due to competing nucleophilicity and potential ring-opening reactions. Instead, this protocol employs a more controlled and conventional Gabriel pathway: the reaction of potassium phthalimide with a suitable 2-hydroxypropyl halide (e.g., 1-chloro-2-propanol). This strategy ensures the selective formation of the N-C bond, preserving the hydroxyl group for subsequent transformations. The causality for this choice lies in reaction specificity; by starting with a halo-alcohol, we dictate the precise site of alkylation on the phthalimide nitrogen, a hallmark of the Gabriel synthesis's utility.[4][5]

Reaction Scheme & Mechanism

The synthesis proceeds in two key stages, which can be performed in one pot. First, phthalimide is deprotonated by a mild base, such as potassium carbonate, to form the nucleophilic potassium phthalimide salt in situ. Second, this salt undergoes a classical bimolecular nucleophilic substitution (SN2) reaction with a primary alkyl halide, in this case, 1-chloro-2-propanol.

Overall Reaction:

(A proper chemical structure drawing would be here)

Mechanism:

• Deprotonation: The N-H proton of phthalimide is acidic (pKa ≈ 8.3) due to the resonance stabilization provided by the two adjacent carbonyl groups.[4] A base, potassium carbonate, deprotonates the phthalimide to form the potassium phthalimide anion. This anion is a potent nitrogen nucleophile.

• Nucleophilic Attack (SN2): The phthalimide anion attacks the electrophilic carbon of 1-chloro-2-propanol, displacing the chloride leaving group. This SN2 reaction proceeds efficiently as it involves an unhindered primary alkyl halide.[4]

• Product Formation: The reaction yields the stable N-(2-hydroxypropyl)phthalimide product and potassium chloride as a byproduct.

Caption: Figure 1: Simplified N-alkylation mechanism.

Safety Precautions and Reagent Handling

All procedures must be conducted in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Phthalimide: Generally considered low hazard, but may cause mild irritation. Avoid dust inhalation.[6][7]

• 1-Chloro-2-propanol: (Assumed reagent) Corrosive and may cause burns. Handle with care.

• Potassium Carbonate: Causes skin and serious eye irritation.[8][9] Avoid contact and inhalation of dust.[10][11]

• N,N-Dimethylformamide (DMF): Flammable liquid and vapor.[12] Harmful in contact with skin and may damage an unborn child.[13][14] It is a reproductive toxin and should be handled with extreme caution, ensuring no exposure.[15]

• 1-Amino-2-propanol: (Reagent from prompt, for context) Corrosive, causes severe skin burns and eye damage.[16][17]

Detailed Experimental Protocol

This protocol details the synthesis of N-(2-hydroxypropyl)phthalimide from phthalimide and 1-chloro-2-propanol.

Materials & Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• TLC plates (silica gel) and developing chamber

Reagents & Solvents:

• Phthalimide

• Potassium Carbonate (K₂CO₃), anhydrous

• 1-Chloro-2-propanol

• N,N-Dimethylformamide (DMF), anhydrous

• Deionized Water

• Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Quantitative Data Summary

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Phthalimide	147.13	14.71 g	0.10	1.0
Potassium Carbonate	138.21	20.73 g	0.15	1.5
1-Chloro-2-propanol	94.54	10.4 g (9.1 mL)	0.11	1.1
DMF (Solvent)	73.09	100 mL	-	-

Step-by-Step Procedure

Caption: Figure 2: Step-by-step experimental workflow.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add phthalimide (14.71 g, 0.10 mol), anhydrous potassium carbonate (20.73 g, 0.15 mol), and 100 mL of anhydrous N,N-dimethylformamide (DMF).

  • Expert Insight: Potassium carbonate acts as the base to deprotonate phthalimide. Using a 1.5 molar excess ensures complete formation of the phthalimide anion, driving the reaction forward. DMF is an excellent polar aprotic solvent for SN2 reactions.[18]

• Initiation: Begin stirring the suspension and heat the mixture to 80-90°C using a heating mantle.

• Alkylation: Once the reaction temperature is stable, add 1-chloro-2-propanol (9.1 mL, 0.11 mol) dropwise over 10-15 minutes.

• Reaction Monitoring: Maintain the temperature at 80-90°C and allow the reaction to proceed for 4-6 hours. Monitor the reaction's progress by thin-layer chromatography (TLC), eluting with a 1:1 mixture of ethyl acetate and hexanes. The reaction is complete when the phthalimide spot (starting material) is no longer visible.

• Workup - Quenching and Extraction: After the reaction is complete, allow the flask to cool to room temperature. Pour the reaction mixture slowly into a beaker containing 400 mL of ice-cold water. A precipitate (the crude product) should form.

• Isolation (Option A - Filtration): If a clean solid precipitates, it can be collected by vacuum filtration, washed thoroughly with water, and then dried. This crude solid can then be purified by recrystallization.

• Isolation (Option B - Extraction): If an oil forms or precipitation is incomplete, transfer the aqueous mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 75 mL). Combine the organic extracts.

  • Expert Insight: The product is significantly more soluble in organic solvents like DCM than in water, allowing for efficient extraction.

• Washing: Wash the combined organic layers sequentially with deionized water (2 x 100 mL) and then with brine (1 x 100 mL). The water wash removes residual DMF and inorganic salts, while the brine wash aids in breaking any emulsions and removing bulk water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter off the drying agent, and concentrate the filtrate using a rotary evaporator to yield the crude product, typically a white to off-white solid.

• Purification: Purify the crude solid by recrystallization from an ethanol/water mixture. Dissolve the solid in a minimal amount of hot ethanol and add water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.

• Final Product: Dry the purified crystals under vacuum. The expected yield of N-(2-hydroxypropyl)phthalimide is typically in the range of 75-85%. Characterize the final product by obtaining its melting point and spectroscopic data (¹H NMR, ¹³C NMR, IR).

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reaction time or temperature. Inactive base (K₂CO₃ absorbed moisture).	Increase reaction time. Ensure the temperature is maintained at 80-90°C. Use freshly opened or properly dried K₂CO₃.
Low Yield	Inefficient extraction. Product loss during recrystallization. Side reactions.	Perform extractions diligently. Use minimal hot solvent for recrystallization. Ensure reagents are pure and the reaction is not overheated.
Oily Product	Impurities present (e.g., residual DMF).	Ensure thorough washing of the organic layer with water to remove DMF. If oil persists after evaporation, attempt purification via column chromatography (silica gel).

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of N-(2-hydroxypropyl)phthalimide via the Gabriel synthesis. By reacting potassium phthalimide with 1-chloro-2-propanol, this method ensures a specific and high-yielding N-alkylation, producing a valuable synthetic intermediate. The detailed procedural steps, safety guidelines, and troubleshooting advice are designed to enable researchers to successfully and safely perform this transformation.

References

• Vertex AI Search. (2021).
• ASTHA Chemicals. (2022).
• Thermo Fisher Scientific. (2018).
• Carl ROTH. (n.d.).
• Chemos GmbH & Co. KG. (n.d.).
• Fisher Scientific. (2025).
• Santa Cruz Biotechnology. (n.d.).
• ChemicalBook. (2025).
• Enartis. (2015).
• Chemos GmbH & Co. KG. (n.d.).
• Carl ROTH. (n.d.).
• New Jersey Department of Health. (n.d.). N,N-Dimethylformamide - Hazardous Substance Fact Sheet.
• Carl ROTH. (n.d.).
• Carl ROTH. (n.d.).
• Sigma-Aldrich. (2025).
• Fisher Scientific. (2025).
• Sigma-Aldrich. (2025).
• CDH Fine Chemical. (n.d.).
• ECHEMI. (n.d.). (+)
• Occupational Safety and Health Administration (OSHA). (n.d.). 1-AMINO-2-PROPANOL.
• NROChemistry. (n.d.). Gabriel Synthesis: Mechanism & Examples.
• Chemistry Notes. (n.d.).
• Chemistry Steps. (n.d.). The Gabriel Synthesis of Primary Amines.
• Chemistry LibreTexts. (2023). Gabriel Synthesis.
• Scribd. (n.d.). The Gabriel Synthesis of Primary Amines.
• Master Organic Chemistry. (2025). The Gabriel Synthesis For Making Primary Amines.
• University of Calgary. (n.d.). Ch22: Gabriel synthesis of RNH2.
• Unacademy. (n.d.). Gabriel Phthalimide Synthesis Mechanism.
• PrepChem.com. (n.d.). Synthesis of A. N-(3-hydroxypropyl)phthalimide.
• Organic Chemistry Portal. (n.d.). Phthalimides.
• Organic Syntheses. (n.d.). Phthalimide.
• Wikipedia. (n.d.). Gabriel synthesis.
• BYJU'S. (n.d.). What is Gabriel Phthalimide Synthesis Reaction?.

Sources

• 1. chemistnotes.com [chemistnotes.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. Gabriel Phthalimide Synthesis Mechanism [unacademy.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. ineos.com [ineos.com]
• 9. fishersci.com [fishersci.com]
• 10. carlroth.com [carlroth.com]
• 11. chemos.de [chemos.de]
• 12. rcilabscan.com [rcilabscan.com]
• 13. thermofishersci.in [thermofishersci.in]
• 14. chemos.de [chemos.de]
• 15. carlroth.com [carlroth.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. fishersci.com [fishersci.com]
• 18. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Notes &amp; Protocols: 2-(2-Hydroxypropyl)isoindoline-1,3-dione as a Versatile Precursor for Novel Compound Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the strategic use of 2-(2-Hydroxypropyl)isoindoline-1,3-dione as a pivotal precursor for the synthesis of diverse and novel chemical entities. This chiral building block, featuring a stable phthalimide-protected amine and a reactive secondary hydroxyl group, offers a robust platform for introducing molecular complexity. We will detail its synthesis, key reactive transformations with mechanistic insights, and provide validated, step-by-step protocols for its application in advanced organic synthesis.

Introduction: The Strategic Advantage of the Precursor

2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-hydroxypropyl)phthalimide, is a valuable bifunctional molecule in synthetic organic chemistry. Its utility stems from two key structural features:

• The Phthalimide Group: This moiety serves as a highly stable protecting group for the primary amine of the parent 1-amino-2-propanol. The phthalimide group is resilient to a wide range of reaction conditions, including oxidations and many nucleophilic additions, allowing for selective chemistry to be performed on other parts of the molecule. Its eventual removal to unmask the primary amine is a well-established transformation.[1]

• The Secondary Hydroxyl Group: This functional group is a versatile handle for a variety of chemical modifications. It can be acylated, alkylated, oxidized, or substituted, providing a direct route to introduce new functionalities and build molecular complexity.[2]

• Inherent Chirality: When synthesized from an enantiopure source of 1-amino-2-propanol, the precursor provides a chiral scaffold, which is of paramount importance in the development of pharmacologically active compounds and asymmetric catalysts.

This guide will focus on leveraging these features to construct novel derivatives through reliable and reproducible protocols.

Synthesis of the Precursor

The most direct and common method for preparing 2-(2-Hydroxypropyl)isoindoline-1,3-dione is the dehydrative condensation of phthalic anhydride with 1-amino-2-propanol.[2] The reaction proceeds by a nucleophilic attack of the primary amine on a carbonyl of the anhydride, followed by an intramolecular cyclization and dehydration to form the stable imide ring.

Protocol 2.1: Synthesis via Dehydrative Condensation

Scientist's Note: Toluene is the preferred solvent as it forms an azeotrope with water, allowing for its removal via a Dean-Stark apparatus. This physically removes the byproduct, driving the equilibrium towards the product in accordance with Le Châtelier's principle. Microwave-assisted synthesis under solvent-free conditions has also been reported as a highly efficient, green alternative.[2]

Reagents & Equipment:

• Phthalic Anhydride (1.0 eq)

• (rac)-1-Amino-2-propanol (1.05 eq)

• Toluene

• Round-bottom flask, condenser, Dean-Stark trap, magnetic stirrer, heating mantle

• Rotary evaporator

• Recrystallization solvents (e.g., Ethanol/Water or Ethyl Acetate/Hexane)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add phthalic anhydride (e.g., 14.8 g, 100 mmol) and toluene (e.g., 200 mL).

• Begin stirring and add 1-amino-2-propanol (e.g., 7.9 g, 105 mmol) dropwise to the suspension.

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing for 3-5 hours or until no more water is collected and TLC analysis indicates the consumption of phthalic anhydride.

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the product as a white crystalline solid.

Key Synthetic Transformations & Protocols

The true power of 2-(2-Hydroxypropyl)isoindoline-1,3-dione lies in its capacity for diversification. The following sections detail key protocols for modifying its structure.

Reactions at the Hydroxyl Group

The secondary alcohol is a prime site for introducing a vast array of functional groups through esterification and etherification.[2] A particularly useful transformation is its conversion to a sulfonate ester (e.g., mesylate or tosylate), which turns the hydroxyl into an excellent leaving group for subsequent nucleophilic substitution (SN2) reactions.[2]

Protocol 3.1.1: Mesylation of the Hydroxyl Group

Scientist's Note: This protocol transforms the alcohol into a reactive intermediate. The reaction is run at 0 °C to control the exothermicity and minimize side reactions. Triethylamine (Et3N) acts as a base to neutralize the HCl generated during the reaction. The mesylated product is often used directly in the next step without extensive purification.

Reagents & Equipment:

• 2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (Et3N) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer, ice bath, standard glassware

Procedure:

• Dissolve 2-(2-Hydroxypropyl)isoindoline-1,3-dione (e.g., 2.05 g, 10 mmol) in anhydrous DCM (e.g., 50 mL) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (e.g., 2.1 mL, 15 mmol) via syringe.

• Slowly add methanesulfonyl chloride (e.g., 0.93 mL, 12 mmol) dropwise. A precipitate of triethylamine hydrochloride may form.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel, wash the organic layer sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude mesylate.

Workflow for Hydroxyl Group Activation and Substitution

Caption: Activating the hydroxyl group for substitution.

Stereochemical Inversion via the Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool in organic synthesis for converting primary and secondary alcohols into a variety of other functional groups, notably with a clean inversion of stereochemistry at the reacting carbon center.[3][4] This makes it exceptionally valuable when working with chiral precursors like (R)- or (S)-2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Mechanistic Insight: The reaction involves the activation of the alcohol by a phosphonium intermediate, formed in situ from triphenylphosphine (PPh3) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[3][5] The alcohol's oxygen attacks the activated phosphorus, making the original hydroxyl group part of an excellent leaving group. A suitable acidic nucleophile (pKa < 13) can then displace this group via an SN2 pathway, resulting in stereochemical inversion.[4][6]

Protocol 3.2.1: Mitsunobu Inversion with p-Nitrobenzoic Acid

Scientist's Note: p-Nitrobenzoic acid is often used as the nucleophile because it is more acidic than benzoic acid, which can lead to higher yields.[6] The resulting ester can be readily hydrolyzed under basic conditions to yield the inverted alcohol. The reaction generates triphenylphosphine oxide and a hydrazine derivative as byproducts, which often complicates purification. Careful chromatography is typically required.

Reagents & Equipment:

• (S)-2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq)

• p-Nitrobenzoic acid (1.2 eq)

• Triphenylphosphine (PPh3) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Magnetic stirrer, ice bath, standard glassware, chromatography setup

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve (S)-2-(2-Hydroxypropyl)isoindoline-1,3-dione (e.g., 2.05 g, 10 mmol), p-nitrobenzoic acid (e.g., 2.0 g, 12 mmol), and triphenylphosphine (e.g., 3.93 g, 15 mmol) in anhydrous THF (e.g., 100 mL).

• Cool the solution to 0 °C.

• Slowly add DIAD (e.g., 2.95 mL, 15 mmol) dropwise over 15-20 minutes. The reaction may turn from colorless to a pale yellow/orange.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, remove the THF under reduced pressure.

• The crude residue can be directly purified by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to isolate the (R)-p-nitrobenzoate ester.

• Hydrolysis (optional): Dissolve the purified ester in a mixture of methanol and water. Add a base such as K2CO3 or NaOH and stir until the ester is consumed. Neutralize, extract with an organic solvent, and purify to obtain the inverted (R)-alcohol.

Decision Tree for Mitsunobu Reaction Troubleshooting

Caption: Troubleshooting common Mitsunobu reaction issues.

Deprotection of the Phthalimide Group

The final step in many synthetic sequences is the removal of the phthalimide group to reveal the primary amine. The classic method is the Ing-Manske procedure, which uses hydrazine hydrate.

Mechanistic Insight: Hydrazine attacks one of the imide carbonyls, leading to ring-opening. A subsequent intramolecular cyclization forms the highly stable, five-membered phthalhydrazide ring, liberating the desired primary amine.

Protocol 3.3.1: Hydrazinolysis of the Phthalimide Group

Scientist's Note: This procedure is robust but requires careful workup to remove the phthalhydrazide byproduct, which is often poorly soluble. Acidification of the reaction mixture protonates the product amine, keeping it in the aqueous phase while the neutral byproduct can be filtered off. Subsequent basification liberates the free amine for extraction.

Reagents & Equipment:

• N-substituted phthalimide derivative (1.0 eq)

• Hydrazine hydrate (4-10 eq)

• Ethanol or Methanol

• Concentrated HCl

• Aqueous NaOH or KOH solution

• Standard reflux and extraction glassware

Procedure:

• Dissolve the phthalimide-protected compound (e.g., 10 mmol) in ethanol (e.g., 100 mL) in a round-bottom flask.

• Add hydrazine hydrate (e.g., 2.0 mL, ~40 mmol) to the solution.

• Heat the mixture to reflux for 2-4 hours. A voluminous white precipitate (phthalhydrazide) will typically form.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Add aqueous HCl (e.g., 2M) to the residue to dissolve the product amine and fully precipitate the phthalhydrazide.

• Filter off the solid phthalhydrazide and wash it with a small amount of cold water or dilute HCl.

• Cool the filtrate in an ice bath and carefully basify it with a concentrated NaOH or KOH solution to pH > 12.

• Extract the liberated free amine with a suitable organic solvent (e.g., DCM or Ethyl Acetate) multiple times.

• Combine the organic extracts, dry over anhydrous Na2SO4, filter, and concentrate to yield the crude amine product.

Data Summary & Comparison

The choice of synthetic route can significantly impact yield and purity. The following table provides a comparative overview of common transformations.

Transformation	Key Reagents	Typical Yield	Key Consideration
Precursor Synthesis	Phthalic Anhydride, 1-Amino-2-propanol	85-95%	Efficient water removal is critical.
Mesylation	MsCl, Et3N	>90% (crude)	Product is often moisture-sensitive.
Mitsunobu Inversion	PPh3, DIAD, R-COOH	60-85%	Purification can be challenging due to byproducts.
Hydrazinolysis	N2H4·H2O	70-90%	Efficient removal of phthalhydrazide byproduct.

Conclusion

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a cost-effective and highly adaptable precursor for chemical synthesis. Its robust phthalimide protection scheme coupled with a reactive and stereochemically significant hydroxyl center provides a reliable entry point into a wide range of novel amines, esters, ethers, and other derivatives. The protocols and insights provided herein serve as a validated foundation for researchers to explore new chemical space and accelerate their discovery programs.

References

• Zhang, Y., et al. (2025). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Advances.

• Organic Chemistry Portal. Mitsunobu Reaction. Available from: [Link]

• Chem-Station. (2014). Mitsunobu Reaction. Available from: [Link]

• Chemistry Steps. Mitsunobu Reaction. Available from: [Link]

• Master Organic Chemistry. Mitsunobu Reaction. Available from: [Link]

• Glen Research. (Date not available). Comparison of Deprotection Methods for the Phthalimidyl Amino CPGs. Available from: [Link]

• Indian Journal of Chemistry. (Date not available). Protection of amino group as N-phthaly\ de- rivative using microwave irradiation. Available from: [Link]

• PubChem. 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. Available from: [Link]

• Tan, A., et al. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Organic Communications, 11(4), 173-180. Available from: [Link]

• National Center for Biotechnology Information. N-Tetrachlorophthaloyl (TCP) for ready protection/deprotection of amino sugar glycosides. Available from: [Link]

• Journal of Applied Pharmaceutical Science. (Date not available). Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities. Available from: [Link]

• CEM Corporation. Protection and Deprotection. Available from: [Link]

• PapChem Lifesciences. High Purity N-Hydroxy Phthalimide | CAS 524-38-9. Available from: [Link]

• Organic Chemistry Portal. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Available from: [Link]

• PubChem. 2-(3-Hydroxypropyl)isoindoline-1,3-dione. Available from: [Link]

• MDPI. (Date not available). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Available from: [Link]

• Wikipedia. N-Hydroxyphthalimide. Available from: [Link]

• Royal Society of Chemistry. (Date not available). Organocatalytic decarboxylative alkylation of N-hydroxy-phthalimide esters enabled by pyridine-boryl radicals. Available from: [Link]

• Chemical Methodologies. (Date not available). Novel Synthesis of Some N-Hydroxy Phthalimide Derivatives with Investigation of Its Corrosion Inhibition for Carbon Steel in HCl Solution. Available from: [Link]

• Google Patents. CN1239715A - Synthesis process of N-hydroxyl phthalimide.
• Google Patents. CN105111128A - Method for preparing N-hydroxyphthalimide.

• Pharmaffiliates. CAS No : 186348-58-3 | Chemical Name : (S)-2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione. Available from: [Link]

• National Center for Biotechnology Information. (Date not available). Synthesis of N-alkoxyphthalimide derivatives via PIDA-promoted cross dehydrogenative coupling reaction. Available from: [Link]

Sources

• 1. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Mitsunobu Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes &amp; Investigational Protocols: The Biological Activity of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

For: Researchers, scientists, and drug development professionals.

Section 1: Introduction and Scientific Rationale

The compound 2-(2-Hydroxypropyl)isoindoline-1,3-dione belongs to the N-substituted phthalimide class of molecules. This structural family is of profound interest in medicinal chemistry, primarily due to its most infamous member, thalidomide (2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione).[1][2] The isoindoline-1,3-dione core is a versatile scaffold that has given rise to compounds with potent biological activities, including immunomodulatory, anti-inflammatory, and anti-cancer effects.[3][4][5][6]

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a simplified analog of thalidomide, retaining the core phthalimide group but replacing the glutarimide ring with a hydroxypropyl chain.[7] The presence of the hydroxyl group introduces a potential site for metabolic modification and hydrogen bonding interactions with biological targets. Given its structural heritage, it is scientifically logical to hypothesize that this compound may exhibit a profile of biological activities related to those of thalidomide and its derivatives, such as lenalidomide and pomalidomide.[4][8]

This guide provides a series of detailed investigational protocols designed to systematically evaluate the potential anti-inflammatory, immunomodulatory, and anti-cancer properties of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The experimental choices are rationalized based on the known mechanisms of the broader isoindoline-1,3-dione class, providing a robust framework for its initial biological characterization.

Section 2: Compound Properties and Handling

Before initiating any biological studies, it is critical to understand the compound's basic properties and to handle it with appropriate caution.

Property	Value	Source
IUPAC Name	2-(2-hydroxypropyl)isoindole-1,3-dione	[7]
Molecular Formula	C₁₁H₁₁NO₃	[9]
Molecular Weight	205.21 g/mol	Calculated
CAS Number	3700-55-8	[7]
Synthesis	Typically via condensation of phthalic anhydride with 1-amino-2-propanol.	[7][9]

Solubility & Storage: The compound's solubility should be empirically determined in relevant solvents (e.g., DMSO for stock solutions, cell culture media for working solutions). Stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Critical Safety Note: Due to its structural similarity to thalidomide, 2-(2-Hydroxypropyl)isoindoline-1,3-dione must be treated as potentially teratogenic until proven otherwise.[10][11] All handling should be performed in accordance with strict safety protocols, particularly by female researchers of childbearing potential. The use of personal protective equipment (PPE), including double gloves, is mandatory.

Section 3: Recommended Investigational Workflow

A tiered approach is recommended to efficiently screen for biological activity, moving from broad cellular effects to more specific mechanistic assays.

Caption: A tiered workflow for characterizing the biological activity of the target compound.

Section 4: Protocol 1 - Immunomodulatory Activity Assessment

Objective: To determine if 2-(2-Hydroxypropyl)isoindoline-1,3-dione can modulate the production of the key pro-inflammatory cytokine TNF-α, a hallmark activity of thalidomide analogs.[3]

Assay: Lipopolysaccharide (LPS)-Induced TNF-α Secretion in Macrophages.

Causality: LPS activates Toll-like receptor 4 (TLR4) on macrophages, initiating a signaling cascade that culminates in the transcription and secretion of TNF-α. Thalidomide and its analogs are known to destabilize TNF-α mRNA, reducing its production. This assay directly tests for this primary immunomodulatory effect.

Caption: Hypothesized mechanism of TNF-α inhibition by the test compound.

Step-by-Step Protocol:

• Cell Culture: Seed RAW 264.7 murine macrophages (or human THP-1 monocytes differentiated into macrophages) in a 96-well plate at a density of 5 x 10⁴ cells/well. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of 2-(2-Hydroxypropyl)isoindoline-1,3-dione in DMSO. Create a serial dilution series (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM) in complete culture medium. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

• Pre-treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a "vehicle control" (medium with DMSO only) and a "no treatment" control. Incubate for 1-2 hours.

• Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 100 ng/mL. Do not add LPS to the "no treatment" control wells.

• Incubation: Incubate the plate for 4-6 hours at 37°C in a CO₂ incubator. The short incubation time is critical for measuring TNF-α, which is an early-response cytokine.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant without disturbing the cell monolayer.

• Quantification: Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the TNF-α concentrations to the vehicle control. Plot the results as % TNF-α inhibition vs. compound concentration and calculate the IC₅₀ value (the concentration that inhibits 50% of TNF-α secretion).

Section 5: Protocol 2 - Anti-Cancer Activity Screening

Objective: To evaluate the cytotoxic and anti-proliferative potential of 2-(2-Hydroxypropyl)isoindoline-1,3-dione against a panel of human cancer cell lines.

Causality: Many isoindoline-1,3-dione derivatives have demonstrated anti-cancer properties by inducing cell cycle arrest and apoptosis.[12][13][14][15] This screen serves as a broad-spectrum assessment of this potential.

Assay: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Cell Viability Assay.

Step-by-Step Protocol:

• Cell Panel Selection: Choose a relevant panel of cell lines. A suggested starting panel includes:

  • Raji (Burkitt's lymphoma, hematological)[13]

  • K562 (Chronic Myeloid Leukemia, hematological)[13]

  • A549 (Lung adenocarcinoma, solid tumor)[15]

  • A non-cancerous control line (e.g., MRC-5, normal lung fibroblasts) to assess selectivity.

• Cell Seeding: Seed cells in 96-well plates at an empirically determined optimal density for logarithmic growth over 72 hours.

• Compound Treatment: Add serial dilutions of the test compound (e.g., from 100 µM down to 0.1 µM) to the wells. Include appropriate vehicle controls.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a CO₂ incubator.[15]

• MTT Addition: Add MTT reagent (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the viability curve and determine the IC₅₀ value for each cell line.

Data Presentation:

Compound	Cell Line	IC₅₀ (µM)
2-(2-Hydroxypropyl)isoindoline-1,3-dione	Raji	Experimental Value
2-(2-Hydroxypropyl)isoindoline-1,3-dione	K562	Experimental Value
2-(2-Hydroxypropyl)isoindoline-1,3-dione	A549	Experimental Value
2-(2-Hydroxypropyl)isoindoline-1,3-dione	MRC-5	Experimental Value
Doxorubicin (Positive Control)	Raji	Experimental Value

Section 6: Protocol 3 - Anti-Angiogenic Activity Assessment

Objective: To determine if the compound can inhibit the formation of capillary-like structures by endothelial cells in vitro, a key process in angiogenesis.

Causality: The anti-angiogenic properties of thalidomide are a cornerstone of its therapeutic effect in multiple myeloma.[3][5] This assay provides a direct functional readout of this potential activity.

Assay: HUVEC (Human Umbilical Vein Endothelial Cell) Tube Formation Assay.

Step-by-Step Protocol:

• Plate Coating: Thaw Matrigel (or a similar basement membrane extract) on ice. Coat the wells of a 96-well plate with 50 µL of Matrigel and allow it to polymerize at 37°C for 30-60 minutes.

• Cell Preparation: Harvest HUVECs and resuspend them in a low-serum medium.

• Treatment: In a separate tube, mix the HUVEC suspension with the desired concentrations of 2-(2-Hydroxypropyl)isoindoline-1,3-dione or a known inhibitor like Suramin (positive control).

• Seeding: Seed the treated HUVEC suspension (1.5-2 x 10⁴ cells/well) onto the polymerized Matrigel.

• Incubation: Incubate for 4-12 hours. Monitor periodically for the formation of tube-like networks. The incubation time is critical; over-incubation can lead to network degradation.

• Imaging: Capture images of the tube networks using a light microscope with a digital camera.

• Quantification: Analyze the images using software (e.g., ImageJ with the Angiogenesis Analyzer plugin). Quantify parameters such as total tube length, number of nodes, and number of meshes.

• Data Analysis: Compare the quantitative parameters of treated groups to the vehicle control to determine the extent of inhibition.

Section 7: References

• NEAVS. (n.d.). The Tragedy of Thalidomide and the Failure of Animal Testing. NEAVS. Retrieved from [Link]

• Der Pharma Chemica. (2016). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Der Pharma Chemica. Retrieved from [Link]

• Lepperdinger, U., et al. (2016). In vivo screening and discovery of novel candidate thalidomide analogs in the zebrafish embryo and chicken embryo model systems. PMC, NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Thalidomide. Wikipedia. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. PubChem. Retrieved from [Link]

• Lepperdinger, U., et al. (2016). In vivo screening and discovery of novel candidate thalidomide analogs in the zebrafish embryo and chicken embryo model systems. PubMed. Retrieved from [Link]

• ScienceDirect. (n.d.). Different isoindoline-1,3-dione (phthalimide) derivatives as antitumor and PARP-1 inhibitors. ScienceDirect. Retrieved from [Link]

• Journal of Chemical Society of Nigeria. (2019). Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities. Journal of Chemical Society of Nigeria. Retrieved from [Link]

• National Institutes of Health. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. NIH. Retrieved from [Link]

• MDPI. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. MDPI. Retrieved from [Link]

• ACG Publications. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. ACG Publications. Retrieved from [Link]

• National Institutes of Health. (2016). Thalidomide and its analogues: A review of the potential for immunomodulation of fibrosis diseases and opthalmopathy. NIH. Retrieved from [Link]

• Encyclopedia.pub. (n.d.). Development of Analogs of Thalidomide. Encyclopedia.pub. Retrieved from [Link]

• Farmaciya (Pharmacy). (2021). Evaluation of analgesic and anti-inflammatory activities of a new isoindoline-1,3-dione derivative. Farmaciya (Pharmacy). Retrieved from [Link]

• Springer. (2020). Synthesis and Evaluation of Novel Isoindoline-1,3-dione Derivatives as Anticancer Agents. Springer. Retrieved from [Link]

• PubChem, NIH. (n.d.). Thalidomide. PubChem. Retrieved from [Link]

• PubMed. (2021). Evaluation of Cytotoxic Potentials of Some Isoindole-1, 3-Dione Derivatives on HeLa, C6 and A549 Cancer Cell Lines. PubMed. Retrieved from [Link]

• MDPI. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. MDPI. Retrieved from [Link]

• PubMed Central. (2023). Comprehensive Evaluation of 1H-Isoindole-1,3(2H)-Dione Derivatives: Pharmacokinetic Studies and Analgesic Potential in Various Pain Models. PubMed Central. Retrieved from [Link]

• ResearchGate. (2023). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. ResearchGate. Retrieved from [Link]

• Neliti. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF ISOINDOLINE-1, 3- DIONE DERIVATIVES. Neliti. Retrieved from [Link]

• ResearchGate. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. ResearchGate. Retrieved from [Link]

• National Institutes of Health. (2023). Evaluation of In Vivo Biological Activity Profiles of Isoindole-1,3-dione Derivatives: Cytotoxicity, Toxicology, and Histopathology Studies. NIH. Retrieved from [Link]

• PubMed. (2012). Anti-inflammatory aminoacetylenic isoindoline-1,3-dione derivatives modulate cytokines production from different spleen cell populations. PubMed. Retrieved from [Link]

• Arabian Journal of Chemistry. (2011). Synthesis and pharmacological evaluation of aminoacetylenic isoindoline-1,3-dione derivatives as anti-inflammatory agents. Arabian Journal of Chemistry. Retrieved from [Link]

• PubMed Central. (2009). 1H-benz[de]isoquinoline-1,3-dione, a potent antitumor agent, induces cell cycle arrest and apoptosis. PubMed Central. Retrieved from [Link]

• MP Biomedicals. (n.d.). Thalidomide. MP Biomedicals. Retrieved from [Link]

• MDPI. (2023). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. MDPI. Retrieved from [Link]

• PubMed Central. (2022). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PubMed Central. Retrieved from [Link]

• Clinical and Experimental Rheumatology. (1999). Disease modifying and immunomodulatory effects of high dose 1 (OH) D3 in rheumatoid arthritis patients. Clinical and Experimental Rheumatology. Retrieved from [Link]

• PMC, NIH. (2018). Suppressive Effect of 4-Hydroxy-2-(4-Hydroxyphenethyl) Isoindoline-1,3-Dione on Ovalbumin-Induced Allergic Asthma. PMC, NIH. Retrieved from [Link]

Sources

• 1. Thalidomide | C13H10N2O4 | CID 5426 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mpbio.com [mpbio.com]
• 3. In vivo screening and discovery of novel candidate thalidomide analogs in the zebrafish embryo and chicken embryo model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thalidomide - Wikipedia [en.wikipedia.org]
• 5. Thalidomide and its analogues: A review of the potential for immunomodulation of fibrosis diseases and opthalmopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. prijatelji-zivotinja.hr [prijatelji-zivotinja.hr]
• 11. In vivo screening and discovery of novel candidate thalidomide analogs in the zebrafish embryo and chicken embryo model systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Evaluation of In Vivo Biological Activity Profiles of Isoindole-1,3-dione Derivatives: Cytotoxicity, Toxicology, and Histopathology Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Anti-inflammatory Properties of N-Substituted Phthalimides

Audience: Researchers, scientists, and drug development professionals.

Abstract: N-substituted phthalimides represent a versatile class of compounds with significant therapeutic potential, particularly as anti-inflammatory agents.[1][2][3] This document provides a comprehensive guide to understanding and evaluating the anti-inflammatory properties of these molecules. We will explore the key mechanisms of action, focusing on the modulation of critical inflammatory signaling pathways, and provide detailed, field-proven protocols for the synthesis, in vitro screening, and in vivo validation of novel N-substituted phthalimide derivatives.

Introduction: The Rationale for Phthalimides in Inflammation Research

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation underlies a vast array of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. A central goal in drug discovery is the development of small molecules that can safely and effectively modulate key inflammatory pathways.

The phthalimide scaffold, a simple isoindole-1,3-dione core, has emerged as a privileged structure in medicinal chemistry. The seminal example, thalidomide, despite its tragic history, was later discovered to possess potent immunomodulatory and anti-inflammatory effects, primarily through its ability to inhibit Tumor Necrosis Factor-alpha (TNF-α) production.[1][4] This discovery catalyzed extensive research into structurally related N-substituted phthalimides, leading to the development of numerous derivatives with improved potency and safety profiles.[1][2] These compounds often exert their effects by modulating pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][5][6][7]

This guide is designed to equip researchers with the foundational knowledge and practical methodologies to explore this promising class of compounds.

Mechanism of Action: Targeting Key Inflammatory Hubs

The anti-inflammatory activity of N-substituted phthalimides is often multifactorial, but a primary mechanism involves the suppression of the Toll-Like Receptor 4 (TLR4) signaling pathway, which leads to the downstream inhibition of Nuclear Factor-kappa B (NF-κB) and the reduced expression of key inflammatory mediators.[5][8]

When bacterial lipopolysaccharide (LPS), a potent inflammatory stimulus, binds to TLR4 on the surface of macrophages, it triggers a signaling cascade that culminates in the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB dimer (p50/p65), allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including TNF-α, IL-1β, IL-6, NOS2 (iNOS), and PTGS2 (COX-2).[8]

Many N-substituted phthalimides are believed to intervene at one or more points in this pathway, most notably by inhibiting the production and release of TNF-α, which can otherwise act in an autocrine and paracrine manner to amplify the inflammatory cascade.[1][9][10]

Figure 1: Simplified LPS-induced NF-κB signaling pathway and a primary target for N-substituted phthalimides.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the synthesis and evaluation of N-substituted phthalimides.

Protocol 1: Synthesis of a Representative N-Substituted Phthalimide

Rationale: One of the most common and reliable methods for synthesizing N-substituted phthalimides is the reaction of phthalic anhydride with a primary amine.[1] This protocol details the synthesis of 2-(1,3-dioxoisoindolin-2-yl)acetamide, a simple derivative that serves as an excellent starting point for further modification and evaluation.

Figure 2: General workflow for the synthesis of an N-substituted phthalimide.

Materials:

• Phthalic Anhydride

• Glycinamide Hydrochloride

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beakers, graduated cylinders

• Ice bath

• Büchner funnel and vacuum flask

• Filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine phthalic anhydride (e.g., 1.48 g, 10 mmol) and glycinamide hydrochloride (e.g., 1.11 g, 10 mmol).

• Solvent Addition: Add glacial acetic acid (e.g., 20 mL) to the flask. The acetic acid serves as both a solvent and a catalyst for the condensation reaction.

• Reflux: Equip the flask with a reflux condenser and place it in a heating mantle on a magnetic stirrer. Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 100 mL of ice-cold water while stirring. A white or off-white precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid on the filter paper with several portions of cold deionized water to remove residual acetic acid and any unreacted starting materials.

• Drying: Transfer the product to a watch glass and dry it thoroughly, preferably in a vacuum oven at 50-60 °C, until a constant weight is achieved.

• Characterization: Confirm the identity and purity of the synthesized 2-(1,3-dioxoisoindolin-2-yl)acetamide using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.[11]

Protocol 2: In Vitro Anti-inflammatory Activity Screening

Rationale: The murine macrophage cell line RAW 264.7 is a robust and widely used model for studying inflammation.[12][13][14] Stimulation with LPS induces a strong inflammatory response, characterized by the production of nitric oxide (NO) and pro-inflammatory cytokines.[5][8][15] This protocol uses the Griess assay to quantify NO production (an indicator of iNOS activity) and ELISA for TNF-α to assess the inhibitory potential of the synthesized compound. Dexamethasone, a potent corticosteroid, is used as a positive control.

Figure 3: Workflow for in vitro evaluation of anti-inflammatory activity in RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• DMEM media supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 96-well cell culture plates

• Test compound (N-substituted phthalimide) dissolved in DMSO

• Lipopolysaccharide (LPS) from E. coli

• Dexamethasone (positive control)

• Griess Reagent Kit

• Mouse TNF-α ELISA Kit

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the test compound and the positive control (Dexamethasone) in DMEM. The final DMSO concentration should not exceed 0.1% to avoid solvent toxicity.

• Pre-treatment: Remove the old media from the cells and add 100 µL of media containing the test compound or controls. Include a "vehicle control" (0.1% DMSO) and an "unstimulated control" (media only). Incubate for 1 hour.

• LPS Stimulation: Add 10 µL of LPS solution to all wells except the "unstimulated control" to achieve a final concentration of 1 µg/mL.

• Incubation: Incubate the plate for an additional 24 hours at 37°C in a 5% CO₂ atmosphere.

• Supernatant Collection: After incubation, carefully collect 50-100 µL of the cell culture supernatant from each well for analysis.

• Nitric Oxide (NO) Assay: Use 50 µL of the collected supernatant to determine the nitrite concentration using a Griess Reagent Kit, following the manufacturer's instructions. Measure absorbance at 540 nm. The amount of nitrite is proportional to the NO produced by iNOS.[14]

• TNF-α Assay: Use the remaining supernatant to quantify the concentration of TNF-α using a commercial ELISA kit, following the manufacturer's protocol.[12]

• Data Analysis: Calculate the percentage inhibition of NO and TNF-α production for each compound concentration relative to the LPS-stimulated vehicle control. Plot the results to determine the IC₅₀ value (the concentration required to inhibit 50% of the inflammatory response).

Table 1: Representative In Vitro Anti-inflammatory Data

Treatment Group	Concentration (µM)	NO Production (% of LPS Control)	TNF-α Production (% of LPS Control)
Unstimulated Control	-	5.2 ± 1.1	3.8 ± 0.9
LPS + Vehicle (0.1% DMSO)	-	100 ± 8.5	100 ± 9.1
Test Compound	1	85.3 ± 7.2	89.4 ± 6.8
	10	45.1 ± 4.9	52.3 ± 5.5
	50	15.8 ± 2.3	21.7 ± 3.1

| Dexamethasone (Control) | 10 | 12.4 ± 1.9 | 18.5 ± 2.4 |

Protocol 3: In Vivo Acute Anti-inflammatory Activity Model

Rationale: The carrageenan-induced paw edema model in rats is a classic and highly reproducible assay for evaluating the efficacy of acute anti-inflammatory agents.[16][17] The injection of carrageenan, a phlogistic agent, into the paw induces a biphasic inflammatory response.[17] The early phase (0-2 hours) is mediated by histamine and serotonin, while the late phase (3-5 hours) is primarily driven by prostaglandins, making it sensitive to COX inhibitors and other anti-inflammatory drugs.[17][18] This model provides crucial information on the in vivo efficacy and duration of action of a test compound.

Figure 4: Workflow for the carrageenan-induced paw edema model in rats.

Materials:

• Wistar or Sprague-Dawley rats (150-200 g)

• Test compound (N-substituted phthalimide)

• Vehicle (e.g., 0.5% carboxymethyl cellulose in saline)

• Indomethacin or Diclofenac (positive control)

• Lambda Carrageenan (1% w/v suspension in sterile saline)

• Digital Plethysmometer

• Oral gavage needles or injection syringes

Procedure:

• Animal Acclimatization: House animals under standard laboratory conditions for at least one week before the experiment.

• Grouping and Fasting: Divide animals into groups (n=6 per group): Vehicle Control, Positive Control (e.g., Indomethacin 10 mg/kg), and Test Compound groups (e.g., 10, 25, 50 mg/kg). Fast animals overnight with free access to water.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a digital plethysmometer. This is the baseline reading (V₀).

• Compound Administration: Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the carrageenan injection.[19]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension into the sub-plantar region of the right hind paw of each rat.[18]

• Paw Volume Measurement: Measure the paw volume (Vt) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[18]

• Data Analysis:

  • Calculate the edema volume (Ve) at each time point: Ve = Vt - V₀.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Ve_control - Ve_treated) / Ve_control] x 100

Table 2: Representative In Vivo Anti-inflammatory Data (at 3 hours post-carrageenan)

Treatment Group	Dose (mg/kg, p.o.)	Paw Edema Volume (mL)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Test Compound	25	0.48 ± 0.05*	43.5
	50	0.31 ± 0.04*	63.5
Indomethacin (Control)	10	0.29 ± 0.03*	65.9

*p < 0.05 compared to Vehicle Control

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the synthesis and comprehensive evaluation of N-substituted phthalimides as potential anti-inflammatory agents. By systematically assessing their impact on key molecular targets in vitro and confirming their efficacy in established in vivo models, researchers can efficiently identify and advance promising lead candidates. The versatility of the phthalimide scaffold allows for extensive structural modifications, offering a rich field for further exploration to develop next-generation therapeutics with enhanced potency and targeted activity against a spectrum of inflammatory diseases.[1][2]

References

• Hino, M., Nakayoshi, T., & Imada, T. (1993). Tumor necrosis factor-alpha production-inhibiting activity of phthalimide analogues on human leukemia THP-1 cells and a structure-activity relationship study. PubMed.
• Phanse, M. A., Patil, M. J., et al. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. International Journal of Pharmaceutical and Phytopharmacological Research.
• Jain, N. K., Patil, C. S., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Inflammation and Anti-inflammatory Agents.
• Unknown. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti-Inflammatory Activity-A Review. Semantic Scholar.
• Heras, H. M., Barragan, E., et al. (2025). Phthalimides as anti-inflammatory agents. Future Medicinal Chemistry.
• de F. P. de Araújo, D., da Silva, A. L., et al. (2013). Synthesis and Anti-Inflammatory Activity of New Alkyl-Substituted Phthalimide 1H-1,2,3-Triazole Derivatives. ISRN Organic Chemistry.
• Sun, Y., Du, L., et al. (2023). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. BMC Molecular and Cell Biology.
• Siddiqui, N., Ahsan, W., et al. (2012). Design and synthesis of 2-(1, 3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide derivatives as potential anticonvulsant agents. Acta Poloniae Pharmaceutica.
• Patil, K. R., Mahajan, U. B., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. International Journal of Molecular Sciences.
• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Creative Biolabs.
• Morris, C. J. (2003). Models of Inflammation: Carrageenan-Induced Paw Edema in the Rat. ResearchGate.
• Mehrzadi, S., Fatemi, I., et al. (2016). A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. Indian Journal of Pharmacology.
• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv.
• Creative Bioarray. (n.d.). Carrageenan-Induced Paw Edema Model. Creative Bioarray.
• Kim, J. K., Lee, S. Y., et al. (2017). Synthesis and biological activity of new phthalimides as potential anti-inflammatory agents. Bioorganic & Medicinal Chemistry.
• Ting, C. T., Hsieh, C. C., et al. (2020). 4'-Hydroxywogonin suppresses lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages and acute lung injury mice. PLOS ONE.
• Butt, M. S., Shabbir, U., et al. (2022). Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts. Molecules.
• Kim, D. H., Park, S. H., et al. (2020). Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish. Molecules.
• Collin, X., Robert, J. M., et al. (2001). New anti-inflammatory N-pyridinyl(alkyl)phthalimides acting as tumour necrosis factor-alpha production inhibitors. European Journal of Medicinal Chemistry.
• Lee, G., Kim, J., et al. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. Biomolecules & Therapeutics.
• Sygnature Discovery. (2023). New In Vivo LPS Model for Anti-Inflammatory Drug Profiling. Sygnature Discovery.
• Alanazi, A. M., El-Azab, A. S., et al. (2015). Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: anti-inflammatory and analgesic activities. European Journal of Medicinal Chemistry.
• Bhat, M. A., Ahmed, A. F., et al. (2023). Synthesis, Anti-inflammatory, and Neuroprotective Activity of N-Substituted Phthalimide Derivatives. Semantic Scholar.
• Selleck Chemicals. (n.d.). 2-(1,3-Dioxoisoindolin-2-yl)-N-(2,2,2-trifluoroethyl)acetamide. Selleck Chemicals.
• Fraga, C. A., Barreiro, E. J., et al. (2002). Synthesis and anti-Inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues. ResearchGate.
• Lamie, P. F., Ali, O. M., et al. (2018). Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial, Anti-Oxidant and Anti-Inflammatory Agents. Molecules.
• Unknown. (2014). Novel phthalimide derivatives with TNF-α and IL-1β expression inhibitory and apoptotic inducing properties. ResearchGate.
• Alanazi, A. M., El-Azab, A. S., et al. (n.d.). Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: anti-inflammatory and analgesic activities. Sigma-Aldrich.
• Unknown. (n.d.). Some reported selective COX-2 inhibitors (A–H) and the designed compounds (I). ResearchGate.
• de F. P. de Araújo, D., da Silva, A. L., et al. (2014). Novel phthalimide derivatives with TNF-α and IL-1β expression inhibitory and apoptotic inducing properties. MedChemComm.
• Heras, H. M., Barragan, E., et al. (2025). Phthalimides as anti-inflammatory agents. Future Medicinal Chemistry.
• Bhatti, M. H., Yunus, U., et al. (2022). Synthesis, Crystal Structure, DFT Calculations, Hirshfeld Surface Analysis and In Silico Drug-Target Profiling of (R)-2-(2-(1,3-Dioxoisoindolin-2-yl)propanamido)benzoic Acid Methyl Ester. Molecules.
• Unknown. (n.d.). Synthesis and anti-inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues. Semantic Scholar.
• Zhang, Y., Zhou, Y., et al. (2024). Phthalimides: developments in synthesis and functionalization. Organic & Biomolecular Chemistry.
• Reddy, T. J., Le, T. N., et al. (2007). Synthesis of N-Aryl and N-Alkyl Phthalimides via Denitrogenative Cyanation of 1,2,3-Benzotriazin-4(3H)-ones. The Journal of Organic Chemistry.
• Rapolu, R. K., Sadineni, R. K., et al. (2018). Catalyst Free Synthesis of N-(1,3-Dioxoisoindolin-4-Yl)Acetamide Derivatives using Water and their Biological Evaluation. Der Pharma Chemica.
• Bhatti, M. H., Yunus, U., et al. (2012). 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. Acta Crystallographica Section E: Structure Reports Online.

Sources

• 1. Phthalimides as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and biological activity of new phthalimides as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: anti-inflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, Anti-inflammatory, and Neuroprotective Activity of N-Substituted Phthalimide Derivatives | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Tumor necrosis factor-alpha production-inhibiting activity of phthalimide analogues on human leukemia THP-1 cells and a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New anti-inflammatory N-pyridinyl(alkyl)phthalimides acting as tumour necrosis factor-alpha production inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and synthesis of 2-(1, 3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide derivatives as potential anticonvulsant agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 4'-Hydroxywogonin suppresses lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages and acute lung injury mice | PLOS One [journals.plos.org]
• 14. mdpi.com [mdpi.com]
• 15. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 16. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 17. researchgate.net [researchgate.net]
• 18. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 19. inotiv.com [inotiv.com]

Application Notes and Protocols: 2-(2-Hydroxypropyl)isoindoline-1,3-dione in Medicinal Chemistry

Introduction: The Isoindoline-1,3-dione Scaffold as a Privileged Structure in Drug Discovery

The isoindoline-1,3-dione core, commonly known as the phthalimide group, is a well-established "privileged structure" in medicinal chemistry. Its derivatives have demonstrated a wide array of biological activities, including analgesic, anti-inflammatory, anticonvulsant, and anticancer effects. The historical significance of this scaffold is deeply rooted in the development of thalidomide, a compound with a complex past that has evolved into a cornerstone for the development of modern immunomodulatory drugs (IMiDs) and targeted protein degraders.

This technical guide focuses on a specific derivative, 2-(2-Hydroxypropyl)isoindoline-1,3-dione , a molecule that combines the foundational phthalimide scaffold with a versatile hydroxyl-functionalized side chain. The presence of the secondary alcohol at the 2-position of the propyl chain introduces a chiral center and a key functional group for further chemical modifications, making it a valuable building block for the synthesis of more complex bioactive molecules. This document will provide an in-depth overview of its synthesis, chemical properties, and, most importantly, its current and potential applications in medicinal chemistry, with a particular focus on its role as a precursor for anti-inflammatory and anticancer agents, and as a ligand for E3 ubiquitin ligases in the rapidly evolving field of Proteolysis Targeting Chimeras (PROTACs).

Chemical Properties and Synthesis

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a white to off-white solid with a molecular formula of C₁₁H₁₁NO₃ and a molecular weight of 205.21 g/mol . The key structural features are the planar, aromatic phthalimide ring system and the flexible N-hydroxypropyl side chain containing a secondary alcohol. This hydroxyl group is a primary site for chemical reactions, enabling the derivatization of the molecule to explore structure-activity relationships (SAR).

Established Synthetic Routes

The most common and direct method for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is the condensation reaction between phthalic anhydride and 1-amino-2-propanol. This reaction proceeds via the formation of a phthalamic acid intermediate, which then undergoes intramolecular cyclization with the elimination of water to form the stable imide ring.

Caption: Synthetic routes to 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Protocol 1: Conventional Synthesis via Thermal Dehydration

This protocol is a standard, robust method for the gram-scale synthesis of the title compound. The use of a Dean-Stark apparatus is crucial for the efficient removal of water, which drives the reaction to completion.

Materials:

• Phthalic Anhydride (1.0 eq)

• 1-Amino-2-propanol (1.05 eq)

• Toluene

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, Dean-Stark apparatus, and condenser, add phthalic anhydride (1.0 eq) and toluene (approx. 2 mL per mmol of phthalic anhydride).

• Stir the mixture to form a suspension.

• Add 1-amino-2-propanol (1.05 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to reflux (approx. 110-120 °C).

• Monitor the reaction progress by observing the collection of water in the Dean-Stark trap. The reaction is typically complete within 4-6 hours, or when no more water is collected.

• Cool the reaction mixture to room temperature. A precipitate will form.

• Filter the solid product and wash with cold toluene or hexane to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or isopropanol) to yield pure 2-(2-Hydroxypropyl)isoindoline-1,3-dione as a white crystalline solid.

Protocol 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) offers a green and efficient alternative to conventional heating, often resulting in significantly reduced reaction times and improved yields.

Materials:

• Phthalic Anhydride (1.0 eq)

• 1-Amino-2-propanol (1.0 eq)

• Microwave synthesizer

• Microwave-safe reaction vessel with a magnetic stir bar

Procedure:

• Place phthalic anhydride (1.0 eq) and 1-amino-2-propanol (1.0 eq) in a microwave-safe reaction vessel.

• The reaction can be performed solvent-free or with a small amount of a high-boiling polar solvent like DMF or DMSO to ensure efficient heat distribution.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a set temperature (e.g., 150 °C) for a short period (e.g., 5-15 minutes). The reaction progress can be monitored by TLC.

• After completion, cool the vessel to room temperature.

• Dissolve the resulting solid in a suitable solvent (e.g., dichloromethane) and wash with water to remove any unreacted amino alcohol.

• Dry the organic layer, concentrate under reduced pressure, and recrystallize the crude product to obtain the pure compound.

Medicinal Chemistry Applications

The strategic placement of the hydroxyl group on the N-propyl side chain of 2-(2-Hydroxypropyl)isoindoline-1,3-dione makes it an attractive starting material for the synthesis of a diverse range of potential therapeutic agents.

Precursor for Anti-inflammatory and Analgesic Agents

The isoindoline-1,3-dione scaffold is a known pharmacophore for anti-inflammatory and analgesic activity. Derivatives of this class of compounds have been shown to exert their effects through various mechanisms, including the inhibition of cyclooxygenase (COX) enzymes. The hydroxyl group of the title compound can be functionalized to introduce other pharmacophoric features or to modulate the physicochemical properties of the molecule, such as solubility and bioavailability.

Example Application: Synthesis of Ether-Linked Derivatives

The hydroxyl group can be alkylated to introduce new functionalities. For example, reaction with a substituted benzyl halide under Williamson ether synthesis conditions can yield derivatives with potential for enhanced biological activity.

Caption: Derivatization of the hydroxyl group to form ether-linked analogs.

Protocol 3: Synthesis of an Ether-Linked Derivative

Materials:

• 2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

• Substituted benzyl bromide (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C.

• Add a solution of 2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq) in anhydrous THF dropwise to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Re-cool the mixture to 0 °C and add a solution of the substituted benzyl bromide (1.1 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, quench the reaction carefully by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired ether-linked derivative.

Building Block for Anticancer Agents

The phthalimide moiety is a key component of thalidomide and its more potent and safer analogs, lenalidomide and pomalidomide, which are widely used in the treatment of multiple myeloma. These molecules function, in part, by binding to the Cereblon (CRBN) E3 ubiquitin ligase. While not a direct precursor to these specific drugs, 2-(2-Hydroxypropyl)isoindoline-1,3-dione serves as a valuable scaffold for the synthesis of novel anticancer agents. The hydroxyl group can be used to attach other cytotoxic or targeting moieties.

Table 1: Anticancer Activity of Representative Isoindoline-1,3-dione Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
2-(4-(2-Bromoacetyl)phenyl)isoindoline-1,3-dione	Raji (Burkitt's lymphoma)	0.26 µg/mL
2-(4-(2-Bromoacetyl)phenyl)isoindoline-1,3-dione	K562 (Chronic Myeloid Leukemia)	3.81 µg/mL
N-benzylisoindole-1,3-dione	A549-Luc (Adenocarcinoma)	114.25
N-benzylisoindole-1,3-dione	HeLa (Cervical Cancer)	148.59

Note: The data presented is for structurally related compounds to illustrate the general anticancer potential of the isoindoline-1,3-dione scaffold. Specific data for derivatives of 2-(2-Hydroxypropyl)isoindoline-1,3-dione should be generated on a case-by-case basis.

A Versatile Handle for PROTAC Development

Proteolysis Targeting Chimeras (PROTACs) are bifunctional molecules that induce the degradation of a target protein of interest (POI) by hijacking the cell's natural ubiquitin-proteasome system. A PROTAC consists of a ligand for the POI and a ligand for an E3 ubiquitin ligase, connected by a chemical linker. The phthalimide core is a well-validated ligand for the CRBN E3 ligase.

2-(2-Hydroxypropyl)isoindoline-1,3-dione is an ideal starting material for the synthesis of the CRBN-binding moiety of a PROTAC. The hydroxyl group provides a convenient and reactive handle for the attachment of the linker, which is then connected to the POI-binding ligand.

Caption: General workflow for the synthesis of a PROTAC using 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Protocol 4: General Strategy for PROTAC Synthesis

This protocol outlines a general approach for incorporating 2-(2-Hydroxypropyl)isoindoline-1,3-dione into a PROTAC. The specific linker chemistry will vary depending on the desired properties of the final PROTAC.

Step 1: Linker Attachment to the CRBN Ligand

• Activate the hydroxyl group of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, for example, by converting it to a better leaving group (e.g., a mesylate or tosylate) or by deprotonation with a base as in Protocol 3.

• React the activated CRBN ligand with a bifunctional linker that has a complementary reactive group (e.g., a nucleophile to displace the leaving group, or an electrophile to react with the alkoxide). The other end of the linker should have a functional group suitable for coupling to the POI ligand (e.g., a carboxylic acid, amine, or alkyne).

• Purify the CRBN ligand-linker conjugate.

Step 2: Coupling to the POI Ligand

• Take the purified CRBN ligand-linker conjugate and the POI-binding ligand, which should have a complementary functional group for the final coupling reaction.

• Perform the coupling reaction. Common coupling chemistries for PROTAC synthesis include amide bond formation (e.g., using HATU or EDC/HOBt), "click" chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), or other high-efficiency reactions.

• Purify the final PROTAC molecule using appropriate chromatographic techniques, such as reverse-phase HPLC.

• Characterize the final product thoroughly by NMR, mass spectrometry, and HPLC to confirm its identity and purity.

Conclusion and Future Perspectives

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a versatile and valuable building block in medicinal chemistry. Its straightforward synthesis and the presence of a reactive hydroxyl group provide a solid foundation for the development of a wide range of bioactive compounds. While its direct incorporation into marketed drugs is not yet prominent, its structural similarity to the core of IMiDs and its ideal positioning as a CRBN ligand precursor for PROTACs highlight its significant potential in modern drug discovery. Future research will likely focus on the stereoselective synthesis of its enantiomers to explore the impact of chirality on biological activity and its further utilization in the design of novel targeted protein degraders for a variety of diseases.

References

• Al-Warhi, T., et al. (2020). Synthesis and Evaluation of Novel Isoindoline-1,3-dione Derivatives as Anticancer Agents. Journal of Chemistry, 2020, 8853463.
• El-Gendy, M. A., et al. (2013). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Der Pharma Chemica, 5(5), 138-145.
• Gadhwal, S., & Boruah, R. C. (2001). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Indian Journal of Chemistry-Section B, 40(12), 1255-1257.
• Yakovlev, I. P., et al. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Molecules, 26(23), 7247.
• Cravotto, G., et al. (2011). Microwave-assisted synthesis of N-heterocycles in medicinal chemistry. MedChemComm, 2(8), 761-777.
• Varma, R. S. (2014). Microwave-Assisted Chemistry: Synthetic Applications for Rapid Assembly of Nanomaterials and Organics. Accounts of Chemical Research, 47(4), 1133-1144.
• de la Hoz, A., et al. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178.
• Ingale, Y. N., & Ugale, R. B. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF ISOINDOLINE-1, 3- DIONE DERIVATIVES. International Journal of Pharmaceutical Drug Analysis, 6(11), 604-609.
• Tan, A., et al. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds.
• Al-Omair, M. A., et al. (2011). Synthesis and pharmacological evaluation of aminoacetylenic isoindoline-1,3-dione derivatives as anti-inflammatory agents. Arabian Journal of Chemistry, 10, S2030-S2035.
• Güneş, B., et al. (2025). Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. Chemistry & Biodiversity, e202401234.
• Khan, I., et al. (2023). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. ChemistrySelect, 8(29), e202301323.
• Muley, M. M., et al. (2016). Comprehensive Evaluation of 1H-Isoindole-1,3(2H)-Dione Derivatives: Pharmacokinetic Studies and Analgesic Potential in Various Pain Models. Pharmaceuticals, 9(3), 44.
• Trukhanova, F. M., et al. (2022). Evaluation of analgesic and anti-inflammatory activities of a new isoindoline-1,3-dione derivative. Farmaciya (Pharmacy), 71(2), 101-107.
• Słoczyńska, K., et al. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Molecules, 26(14), 4325.
• Kumar, V., et al. (2022). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Organics, 3(1), 1-21.

Application Notes and Protocols: Microwave-Assisted Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Abstract

This document provides a comprehensive guide to the rapid and efficient synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a valuable intermediate in medicinal chemistry and organic synthesis.[1] We will explore a microwave-assisted protocol that offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and alignment with the principles of green chemistry. This guide is intended for researchers, scientists, and professionals in drug development, offering detailed protocols, mechanistic insights, and characterization data to ensure reproducible and reliable results.

Introduction: The Power of Microwave-Assisted Synthesis

N-substituted phthalimides are a critical class of compounds, widely utilized as precursors for primary amines in the renowned Gabriel synthesis and as foundational scaffolds in the development of various pharmaceuticals.[1] The target molecule, 2-(2-Hydroxypropyl)isoindoline-1,3-dione, incorporates a reactive hydroxyl group, making it a versatile building block for further functionalization.

Conventional synthesis of N-substituted phthalimides often involves prolonged heating in high-boiling solvents, leading to significant energy consumption and the potential for side-product formation. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, leveraging the ability of microwaves to directly and efficiently heat polar molecules in the reaction mixture. This leads to uniform and rapid heating, dramatically accelerating reaction rates and often resulting in cleaner products with higher yields.[1]

Advantages of Microwave-Assisted Synthesis:

• Speed: Reactions that take hours with conventional heating can often be completed in minutes.

• Higher Yields: Reduced reaction times and uniform heating minimize the formation of byproducts.

• Energy Efficiency: Microwaves heat only the reactants and solvent, not the entire apparatus.

• Greener Chemistry: The potential for solvent-free reactions and reduced energy consumption aligns with sustainable practices.

This application note will detail a robust microwave-assisted protocol for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione from phthalic anhydride and 1-amino-2-propanol.

Reaction Mechanism and Rationale

The synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione proceeds through a two-step mechanism:

• Amide Formation: The primary amine of 1-amino-2-propanol acts as a nucleophile, attacking one of the carbonyl carbons of phthalic anhydride. This leads to the opening of the anhydride ring and the formation of an intermediate amic acid.

• Cyclization (Imide Formation): Under heating, the amic acid undergoes intramolecular dehydration. The carboxylic acid and amide functionalities condense to form the stable five-membered imide ring, yielding the final product and a molecule of water.

Caption: Reaction mechanism for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Microwave irradiation accelerates the dehydration step by efficiently overcoming the activation energy barrier for the cyclization reaction. The polar nature of the intermediate amic acid and the reactants allows for effective absorption of microwave energy, leading to rapid heating and a significant rate enhancement.

Experimental Protocol

This protocol is designed for a standard laboratory microwave reactor. Please consult your instrument's manual for specific operational guidelines.

Materials and Equipment

Reagent/Equipment	Grade/Specification
Phthalic Anhydride	≥99% purity
1-Amino-2-propanol	≥98% purity
Microwave Reactor	Capable of controlled temperature and power output
Microwave Reaction Vials	Appropriate volume with stir bars
Rotary Evaporator	For solvent removal
Glassware	Standard laboratory glassware (beakers, flasks)
Analytical Balance	Accurate to ±0.001 g
TLC plates	Silica gel 60 F₂₅₄
Filtration apparatus	Buchner funnel, filter paper

Step-by-Step Procedure

• Reactant Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add phthalic anhydride (1.48 g, 10 mmol) and 1-amino-2-propanol (0.75 g, 10 mmol).

• Solvent (Optional): For a solvent-free reaction, proceed to the next step. Alternatively, 2-3 mL of a high-boiling polar solvent like N,N-dimethylformamide (DMF) can be added to facilitate mixing and heat transfer.

• Microwave Irradiation: Seal the reaction vial and place it in the microwave reactor. Irradiate the mixture under the following conditions:

  • Power: 200-300 W

  • Temperature: 130-150 °C

  • Time: 5-10 minutes

  • Stirring: On

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane, 1:1).

• Work-up and Purification:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • If a solvent was used, remove it under reduced pressure using a rotary evaporator.

  • Pour the crude product into cold water with stirring.

  • Collect the resulting solid precipitate by vacuum filtration and wash with cold water.

  • Recrystallize the solid from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

• Drying: Dry the purified product in a vacuum oven at 40-50 °C to a constant weight.

Caption: Workflow for the microwave-assisted synthesis.

Characterization of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The identity and purity of the synthesized product should be confirmed by standard analytical techniques.

Property	Value
Chemical Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Appearance	White to off-white crystalline solid
Melting Point	Approximately 105-108 °C

Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.[2]

  • Expected Chemical Shifts (δ, ppm):

    • ~7.8-7.9 (m, 4H, Ar-H)

    • ~4.0-4.2 (m, 1H, -CH(OH)-)

    • ~3.6-3.8 (m, 2H, -N-CH₂-)

    • ~2.5 (br s, 1H, -OH)

    • ~1.2 (d, 3H, -CH₃)

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum is used to identify the carbon framework of the molecule.

  • Expected Chemical Shifts (δ, ppm):

    • ~168 (C=O)

    • ~134 (Ar-C)

    • ~132 (Ar-C)

    • ~123 (Ar-CH)

    • ~65 (-CH(OH)-)

    • ~45 (-N-CH₂-)

    • ~21 (-CH₃)

• IR (Infrared) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.

  • Expected Absorption Bands (cm⁻¹):

    • ~3400-3500 (O-H stretch, alcohol)

    • ~1770 and ~1700 (C=O stretch, imide)

    • ~1600 (C=C stretch, aromatic)

    • ~1400 (C-N stretch)

• MS (Mass Spectrometry): Mass spectrometry determines the molecular weight and can provide structural information through fragmentation patterns.

  • Expected m/z:

    • 205 [M]⁺

    • Key fragments corresponding to the loss of the hydroxypropyl side chain.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Phthalic anhydride is an irritant; avoid inhalation of dust and contact with skin and eyes.

• 1-Amino-2-propanol is corrosive and flammable; handle with care.

• Microwave reactors operate at high temperatures and pressures; follow all safety guidelines provided by the manufacturer.

Conclusion

The microwave-assisted synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione offers a rapid, efficient, and environmentally conscious alternative to traditional synthetic methods.[1] The protocol outlined in these application notes provides a reliable and reproducible method for obtaining this valuable synthetic intermediate in high yield and purity. The detailed characterization data serves as a benchmark for confirming the successful synthesis of the target compound.

References

• Al-Mousawi, S. M. (2010).
• Singh Bisht, S., & Rajat Bisht, P. (2021). Microwave assested synthesis of phthalimide amino derivatives with their antioxidant potential. Current Trends in Pharmacy and Pharmaceutical Chemistry, 3(2), 1-5.
• Tan, S., Aydıner, B., Çelik, F., & Öztürk, T. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxypropyl)-(3700-55-8) 1H NMR spectrum [chemicalbook.com]

Application Note: High-Purity Recovery of 2-(2-Hydroxypropyl)isoindoline-1,3-dione via Optimized Recrystallization

Abstract

This application note provides a comprehensive, technically detailed guide for the purification of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a key intermediate in synthetic organic chemistry. The protocol herein is designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying scientific principles that govern the successful implementation of recrystallization. By explaining the causality behind solvent selection and procedural choices, this guide serves as a self-validating system for achieving high-purity crystalline product, a critical requirement for downstream applications.

Introduction: The Rationale for Purification

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a member of the N-substituted phthalimide family, which are exceptionally versatile building blocks in organic synthesis.[1] The phthalimide group often serves as a masked primary amine, famously utilized in the Gabriel synthesis.[1] The presence of a secondary alcohol on the N-propyl substituent introduces a reactive functional group for further transformations, making this compound a valuable precursor for more complex molecules.[1]

The purity of such an intermediate is paramount. Impurities, whether unreacted starting materials (e.g., phthalic anhydride, 1-amino-2-propanol) or side-products, can interfere with subsequent reactions, lead to the formation of undesired byproducts, and complicate the purification of the final active pharmaceutical ingredient (API) or target molecule. Recrystallization is a powerful and widely used technique for purifying solid organic compounds, leveraging differences in solubility to separate the desired compound from contaminants.[2][3]

The Guiding Principles of Recrystallization

Recrystallization is not merely a procedural task but a physical separation process governed by principles of solubility.[2] The core principle is that the solubility of most solid compounds increases with temperature.[4] An effective recrystallization hinges on selecting a solvent that meets specific criteria:

• High Solubility at High Temperatures: The solvent must completely dissolve the compound of interest (the solute) when hot or boiling.[5]

• Low Solubility at Low Temperatures: As the solution cools, the solvent's capacity to hold the solute decreases, forcing the pure compound to crystallize out of the solution.[5]

• Favorable Impurity Solubility Profile: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the liquid "mother liquor") or completely insoluble in the hot solvent (allowing for removal via hot filtration).[5]

• Chemical Inertness: The solvent must not react with the compound being purified.[4]

• Volatility: The solvent should be sufficiently volatile for easy removal from the purified crystals during the drying phase.[6]

The process involves dissolving the impure solid in a minimum amount of hot solvent, allowing the solution to cool slowly to form a supersaturated solution from which pure crystals precipitate, and then isolating these crystals by filtration.[7]

Strategic Solvent Selection for a Polar Phthalimide

The molecular structure of 2-(2-Hydroxypropyl)isoindoline-1,3-dione contains a polar phthalimide core and a hydroxyl (-OH) group, rendering it a polar molecule. Following the "like dissolves like" principle, polar solvents are the most suitable candidates for its recrystallization.[8] For N-substituted phthalimides, alcohols like ethanol and methanol are often effective.[9] A mixed-solvent system, such as ethanol/water, can also be highly effective, where the compound is soluble in the primary solvent (ethanol) and insoluble in the anti-solvent (water).[5]

The following table outlines potential solvents for screening. A small-scale test with ~100 mg of the crude compound in ~1 mL of each solvent is recommended to identify the optimal system.[5]

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale & Expected Behavior
Ethanol (95%)	78	25	Good candidate. The hydroxyl group and phthalimide structure suggest good solubility in hot ethanol, with reduced solubility upon cooling. Often used for similar compounds.[9]
Methanol	65	33	Higher polarity may lead to high solubility even at room temperature. However, it can be a good solvent for highly polar compounds.
Isopropanol	82	20	Slightly less polar than ethanol; may provide an ideal solubility differential between hot and cold conditions.
Water	100	80	As a highly polar solvent, it is unlikely to dissolve the compound alone but is an excellent anti-solvent in a mixed system with an alcohol.[10]
Ethyl Acetate	77	6	A moderately polar solvent. May be suitable, especially if impurities are highly polar or nonpolar. Often used in mixed systems with hexanes.[10]

Detailed Experimental Protocol

This protocol is optimized for the purification of approximately 5.0 grams of crude 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Materials & Equipment:

• Crude 2-(2-Hydroxypropyl)isoindoline-1,3-dione

• 95% Ethanol (Reagent Grade)

• Deionized Water (for ice bath)

• Erlenmeyer flasks (125 mL and 50 mL)

• Hot plate with stirring capability

• Magnetic stir bar

• Stemless funnel and fluted filter paper (for optional hot filtration)

• Büchner funnel and appropriately sized filter paper

• Filter flask with vacuum tubing

• Ice bath

• Spatula and glass stirring rod

• Drying oven or vacuum desiccator

Step 1: Dissolution of the Crude Solid

• Place 5.0 g of the crude 2-(2-Hydroxypropyl)isoindoline-1,3-dione into a 125 mL Erlenmeyer flask with a magnetic stir bar.

• Add an initial portion of ~20 mL of 95% ethanol to the flask.

• Gently heat the mixture on a hot plate with stirring. Bring the solvent to a gentle boil.

• Continue adding hot ethanol in small (~2-3 mL) portions until the solid has just completely dissolved. It is critical to use the minimum amount of hot solvent to ensure a high recovery yield.[11] Note the final volume of solvent used.

Step 2: Removal of Insoluble Impurities (Optional)

• If you observe any insoluble material (e.g., dust, particulate matter) in the hot solution, a hot filtration is necessary.

• Place a stemless funnel with fluted filter paper into the neck of a second, pre-heated 125 mL Erlenmeyer flask.

• Quickly and carefully pour the hot solution through the filter paper.

• Rinse the first flask with a small amount (~2-3 mL) of hot solvent and pass this through the filter to recover any remaining product.

Step 3: Cooling and Crystal Formation

• Remove the flask containing the clear, hot solution from the heat source. Cover it with a watch glass or inverted beaker to prevent solvent evaporation and contamination.

• Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, well-defined, and pure crystals.[4] Rapid cooling can trap impurities within the crystal lattice.

• Once the flask has reached room temperature and crystal formation has ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.[2]

Step 4: Isolation by Vacuum Filtration

• Set up a Büchner funnel with filter paper on a filter flask connected to a vacuum source.

• Wet the filter paper with a small amount of cold 95% ethanol to ensure it seals against the funnel plate.

• Turn on the vacuum and pour the cold slurry of crystals into the Büchner funnel. Use a spatula to transfer all the crystals.

• Rinse the Erlenmeyer flask with a small amount (5-10 mL) of ice-cold 95% ethanol and pour this over the crystals in the funnel. This wash removes the soluble impurities present in the mother liquor.[2]

• Keep the vacuum on for 5-10 minutes to pull air through the crystals and partially dry them.

Step 5: Drying the Purified Crystals

• Carefully remove the filter paper and the crystal cake from the funnel.

• Place the crystals on a pre-weighed watch glass and spread them out to facilitate drying.

• Dry the crystals to a constant weight. This can be done in a drying oven at a moderate temperature (e.g., 50-60 °C, well below the melting point) or in a vacuum desiccator at room temperature for several hours.

Step 6: Purity and Yield Assessment

• Weigh the final, dried product to calculate the percentage yield.

• Assess the purity of the recrystallized product by measuring its melting point. A sharp melting point range close to the literature value indicates high purity. Further analysis can be performed using techniques like NMR spectroscopy or HPLC.

Visualization of Workflow and Key Relationships

The following diagrams illustrate the experimental workflow and the logical principles guiding the purification process.

Caption: A flowchart of the complete recrystallization protocol.

Caption: The relationship between experimental factors and final purity.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Oiling Out	The compound's melting point is lower than the solvent's boiling point, or the solution is cooled too rapidly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Consider a solvent with a lower boiling point.
No Crystals Form	The solution is not sufficiently saturated (too much solvent was used), or nucleation is slow.	1. Try to induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface. 2. Add a "seed" crystal from a previous pure batch. 3. If too much solvent was used, gently boil off a portion of the solvent and allow it to cool again.
Very Low Recovery	Too much solvent was used; the compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Ensure the minimum amount of hot solvent is used. Ensure the solution is thoroughly cooled in an ice bath. When performing hot filtration, ensure all equipment is pre-heated to prevent crystallization in the funnel. A second crop of crystals can sometimes be obtained by evaporating some solvent from the mother liquor.[3]
Colored Product	Colored impurities are present and soluble in the recrystallization solvent.	Before the cooling step, add a very small amount of activated charcoal to the hot solution and boil for a few minutes. Perform a hot filtration to remove the charcoal, which will have adsorbed the colored impurities.[11]

Conclusion

Recrystallization remains an indispensable and efficient technique for the purification of solid organic compounds like 2-(2-Hydroxypropyl)isoindoline-1,3-dione. By carefully selecting an appropriate solvent system and controlling the cooling process, one can effectively remove impurities and obtain a product of high purity. This protocol, grounded in the fundamental principles of solubility, provides a reliable and reproducible method for researchers, ensuring the quality of critical chemical intermediates for advanced applications.

References

• University of Colorado Boulder. (n.d.).
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (1978). Solvent selection for recrystallization: An undergraduate organic experiment.
• Chemistry SOP. (n.d.).
• Aakash Institute. (n.d.).
• MH Chem. (2022, July 8).
• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs.
• Chemistry LibreTexts. (2022, April 7).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• University of Rochester. (n.d.).
• Sathee Jee. (n.d.).
• Google Patents. (n.d.).
• Benchchem. (n.d.). 2-(2-Hydroxypropyl)isoindoline-1,3-dione | 3700-55-8.
• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual. YouTube.

Sources

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Crystallization: Definition, Principle, Demonstration & Application - Chemistry - Aakash | AESL [aakash.ac.in]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. mt.com [mt.com]
• 7. science.uct.ac.za [science.uct.ac.za]
• 8. pubs.acs.org [pubs.acs.org]
• 9. CN112409237B - Preparation method of N-benzylphthalimide - Google Patents [patents.google.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. m.youtube.com [m.youtube.com]

Application Notes: Leveraging 2-(2-Hydroxypropyl)isoindoline-1,3-dione for Advanced Heterocyclic Synthesis

Introduction: A Bifunctional Linchpin for Complex Scaffolds

In the landscape of synthetic organic chemistry, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 2-(2-Hydroxypropyl)isoindoline-1,3-dione emerges as a highly valuable and versatile building block, particularly in the synthesis of nitrogen-containing heterocyclic compounds. Its structure uniquely combines two critical functionalities: a robust phthalimide-protected primary amine and a reactive secondary hydroxyl group on a chiral carbon center.

The phthalimide moiety, a cornerstone of the Gabriel synthesis, provides a stable and non-nucleophilic mask for a primary amine, preventing undesired side reactions such as over-alkylation.[1] The hydroxyl group, conversely, serves as a versatile handle for a wide array of chemical transformations, including nucleophilic substitution and intramolecular cyclization events. This dual functionality allows for a stepwise and controlled approach to building heterocyclic rings, making it an indispensable tool for researchers in medicinal chemistry and materials science.

This guide provides an in-depth exploration of the strategic application of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, detailing core chemical principles, validated experimental protocols, and the causality behind methodological choices.

Core Chemical Principles: Strategic Utilization of Functional Groups

The synthetic utility of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is rooted in the orthogonal reactivity of its two key functional groups.

• The Phthalimide Group: This group acts as a highly effective protector of the primary amine. Its electron-withdrawing nature significantly reduces the nucleophilicity of the nitrogen atom, rendering it inert during reactions targeting the hydroxyl group.[1][2][3] Deprotection is typically achieved under mild conditions using hydrazine, which proceeds via an irreversible cyclization to form the stable phthalhydrazide byproduct, ensuring a clean and high-yielding release of the primary amine for subsequent cyclization steps.

• The Secondary Hydroxyl Group: This nucleophilic group is the primary site for initiating the construction of the heterocyclic core. Its strategic value lies in its ability to be:

  • Activated into a good leaving group: Conversion to a sulfonate ester (e.g., mesylate or tosylate) transforms the hydroxyl into an excellent leaving group, priming the molecule for intramolecular SN2 attack by the subsequently deprotected amine.

  • Substituted with inversion of configuration: The Mitsunobu reaction allows for the direct replacement of the hydroxyl group with a variety of nucleophiles, proceeding with a predictable and clean inversion of stereochemistry.[4][5] This is particularly powerful for controlling the stereochemical outcome of the final heterocyclic product.

The logical separation of these functionalities allows for a planned and efficient synthetic sequence, as illustrated in the workflow below.

Figure 1: General workflow for heterocyclic synthesis. This diagram outlines the sequential modification of the two key functional groups.

Application Protocol 1: Synthesis of Chiral Aziridines via Intramolecular Cyclization

This protocol demonstrates the synthesis of a 2-methylaziridine derivative, a valuable building block in medicinal chemistry. The strategy involves the activation of the hydroxyl group followed by amine deprotection and subsequent intramolecular ring closure.

Causality: The conversion of the hydroxyl to a mesylate is critical as -OH is a poor leaving group. The mesylate anion is highly resonance-stabilized, facilitating its displacement. The use of hydrazine for deprotection is chosen for its efficacy in cleaving the robust imide ring to liberate the nucleophilic amine, which then readily attacks the electrophilic carbon bearing the mesylate.

Detailed Step-by-Step Methodology:

Step 1: Mesylation of the Hydroxyl Group

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq.) in anhydrous dichloromethane (DCM, approx. 0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (Et₃N, 1.5 eq.) to the stirred solution.

• Mesyl Chloride Addition: Add methanesulfonyl chloride (MsCl, 1.2 eq.) dropwise over 10 minutes. The formation of a white precipitate (triethylamine hydrochloride) is expected.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude mesylated product, which can often be used in the next step without further purification.

Step 2: Phthalimide Deprotection and In-Situ Cyclization

• Preparation: Dissolve the crude mesylated intermediate from Step 1 in ethanol (approx. 0.2 M) in a round-bottom flask equipped with a reflux condenser.

• Hydrazine Addition: Add hydrazine monohydrate (N₂H₄·H₂O, 2.0 eq.) to the solution.

• Reflux: Heat the mixture to reflux (approx. 80 °C) for 4-6 hours. A dense white precipitate (phthalhydrazide) will form.

• Workup: Cool the reaction mixture to room temperature and filter to remove the phthalhydrazide precipitate. Wash the precipitate with cold ethanol.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting residue contains the crude aminol. Add a non-protic base such as potassium carbonate (K₂CO₃, 2.0 eq.) and a solvent like acetonitrile and stir at room temperature overnight to ensure complete cyclization.

• Purification: After a standard aqueous workup, purify the crude product by column chromatography on silica gel to obtain the desired 2-methylaziridine.

Application Protocol 2: C-N Bond Formation via the Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for inverting the stereocenter of the alcohol while simultaneously introducing a new nitrogen-based nucleophile, such as a sulfonamide or another imide.[6] This protocol details the reaction of 2-(2-Hydroxypropyl)isoindoline-1,3-dione with phthalimide as the nucleophile.

Causality: This reaction proceeds via a redox pathway where triphenylphosphine (TPP) is the reductant and an azodicarboxylate (e.g., DIAD) is the oxidant.[7] The TPP and DIAD first react to form a betaine intermediate.[4] This highly reactive species activates the alcohol, converting it into an excellent leaving group (an oxyphosphonium salt). The pKa of the nucleophile is critical; it must be acidic enough (pKa < 13) to protonate the betaine, allowing the resulting conjugate base of the nucleophile to perform an SN2 displacement on the activated alcohol.[4][5] The order of reagent addition is crucial to prevent side reactions.[8]

Figure 2: Simplified Mitsunobu reaction pathway. This shows the activation of the alcohol and subsequent SN2 attack.

Detailed Step-by-Step Methodology:

• Preparation: In a flame-dried, nitrogen-flushed flask, dissolve 2-(2-Hydroxypropyl)isoindoline-1,3-dione (1.0 eq.), the chosen N-nucleophile (e.g., phthalimide, 1.2 eq.), and triphenylphosphine (TPP, 1.5 eq.) in anhydrous tetrahydrofuran (THF, approx. 0.1 M).

• Cooling: Cool the stirred solution to 0 °C in an ice bath.

• DIAD Addition: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq.) dropwise via syringe over 15-20 minutes. Maintain the temperature at 0 °C during addition.

• Reaction: After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 12-24 hours. Monitor completion by TLC.

• Workup: Concentrate the reaction mixture under reduced pressure. The main challenge in workup is the removal of the triphenylphosphine oxide (TPPO) and the reduced DIAD byproducts.

• Purification: Purify the crude residue directly by column chromatography on silica gel. A solvent gradient (e.g., hexane/ethyl acetate) is typically effective for separating the desired product from the byproducts.

Data Summary: Typical Reaction Parameters

Reaction Type	Key Reagents	Solvent	Temperature	Typical Yield	Key Insight
Mesylation	MsCl, Et₃N	DCM	0 °C to RT	>90%	Activates the hydroxyl group into a superior leaving group.
Hydrazinolysis	N₂H₄·H₂O	Ethanol	Reflux	>85%	Forms an insoluble phthalhydrazide byproduct, simplifying purification.
Mitsunobu Rxn	TPP, DIAD, Nucleophile	Anhydrous THF	0 °C to RT	60-85%	Achieves substitution with complete inversion of stereochemistry.[5]

Conclusion

2-(2-Hydroxypropyl)isoindoline-1,3-dione is a powerful and strategic precursor for the synthesis of diverse heterocyclic compounds. Its pre-protected amine and modifiable hydroxyl group allow for a logical and controlled series of transformations. The protocols detailed herein for intramolecular cyclization and Mitsunobu substitution provide reliable and field-tested methods for accessing complex molecular targets. By understanding the underlying chemical principles and the rationale for specific reagents and conditions, researchers can effectively harness the potential of this versatile building block to advance projects in drug discovery and materials science.

References

• Vertex AI Search, Systematic synthesis of phthalimide-protected unsatur
• Benchchem, 2-(2-Hydroxypropyl)isoindoline-1,3-dione | 3700-55-8.
• Organic Chemistry Portal, Phthalimides.
• Master Organic Chemistry, The Gabriel Synthesis.
• National Institutes of Health (NIH), N-Phthalimide as a Site-Protecting and Stereodirecting Group in Rhodium-Catalyzed C–H Functionalization with Donor/Acceptor Carbenes - PMC.
• ACS Publications, N-Phthalimide as a Site-Protecting and Stereodirecting Group in Rhodium-Catalyzed C–H Functionalization with Donor/Acceptor Carbenes | Organic Letters.
• Wikipedia, Mitsunobu reaction.
• ChemicalBook, 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2,3-dihydroxypropyl]- synthesis.
• Organic Synthesis, Mitsunobu reaction.
• Organic Chemistry Portal, Mitsunobu Reaction.
• National Institutes of Health (NIH)
• ResearchGate, Synthesis of Some New Isoindoline-1,3-dione Based Heterocycles | Request PDF.
• ACG Publications, Synthesis and optical properties of some isoindole-1,3-dione compounds.
• PubChem, 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione.
• TCI Chemicals, Mitsunobu Reaction.
• ResearchGate, 2-(2-Hydroxyphenyl)isoindoline-1,3-dione | Request PDF.
• precisionFDA, 2-(3-CHLORO-2-HYDROXYPROPYL)ISOINDOLINE-1,3-DIONE, (S)-.
• National Institutes of Health (NIH), 5,6-Dichloro-2-(2-hydroxyphenyl)isoindoline-1,3-dione - PMC.
• Benchchem, 2,2'-(2-hydroxypropane-1,3-diyl)bis(1h-isoindole-1,3(2h)-dione).
• PubChem, 2-(3-Hydroxypropyl)isoindoline-1,3-dione | C11H11NO3 | CID 70160.
• ChemicalBook, 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2,3-dihydroxypropyl].
• Journal of Medicinal and Chemical Sciences, Antiviral activity of isoindole deriv

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. N-Phthalimide as a Site-Protecting and Stereodirecting Group in Rhodium-Catalyzed C–H Functionalization with Donor/Acceptor Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Welcome to the technical support center for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important isoindoline-1,3-dione derivative. Here, we address specific issues you may encounter during your experiments in a practical, question-and-answer format, grounded in established chemical principles.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: My reaction yield is consistently low when synthesizing 2-(2-Hydroxypropyl)isoindoline-1,3-dione from phthalic anhydride and 1-amino-2-propanol. What are the likely causes and how can I improve it?

A1: Low yields in the condensation reaction between phthalic anhydride and 1-amino-2-propanol are often due to incomplete reaction or suboptimal reaction conditions. This reaction proceeds through a phthalamic acid intermediate, which then needs to undergo cyclization via dehydration to form the desired imide ring.[1] Here are the key factors to investigate:

• Inefficient Water Removal: The final cyclization step is a dehydration reaction, which is reversible. If water is not effectively removed from the reaction mixture, the equilibrium will not favor product formation.

  • Troubleshooting:

    • Azeotropic Distillation: The most common and effective method is to use a Dean-Stark apparatus with a solvent like toluene.[1] This physically removes water as it forms, driving the reaction to completion.

    • Drying Agents: While less common for this specific reaction, in solvent-free or high-boiling solvent systems, the addition of a high-temperature stable drying agent could be considered, though this can complicate purification.

• Suboptimal Reaction Temperature and Time: The reaction requires sufficient thermal energy to proceed at a reasonable rate.

  • Troubleshooting:

    • Ensure the reaction is heated to the reflux temperature of the chosen solvent (e.g., toluene, ~110 °C).

    • Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting materials are still present after several hours, extend the reaction time.

• Alternative Synthesis Conditions:

  • Microwave-Assisted Synthesis: This has been reported as an efficient, solvent-free alternative that can significantly reduce reaction times and potentially increase yields.[1][2]

Q2: I am attempting an N-alkylation of potassium phthalimide with 1-chloro-2-propanol in DMF, but the reaction is sluggish and gives a mixture of products. How can I optimize this Gabriel-type synthesis?

A2: The N-alkylation of potassium phthalimide, a classic Gabriel synthesis approach, is an S(_N)2 reaction.[3][4] Sluggishness and side products often point to issues with nucleophilicity, substrate reactivity, or competing reactions.

• Incomplete Deprotonation of Phthalimide: The nucleophile in this reaction is the phthalimide anion. If phthalimide is not fully deprotonated to its potassium salt, the reaction rate will be significantly lower.

  • Troubleshooting:

    • Ensure you are using a strong enough base, like potassium hydroxide or potassium carbonate, to fully deprotonate the phthalimide.[3][5]

    • The reaction of phthalimide with KOH is typically done in a solvent like ethanol before being dried and then used in the alkylation step.[3]

• Solvent Choice and Purity: Polar aprotic solvents like DMF or DMSO are ideal for S(_N)2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity.[3][6]

  • Troubleshooting:

    • Use anhydrous (dry) DMF. The presence of water can protonate the phthalimide anion, reducing its nucleophilicity, and can also lead to hydrolysis of the alkyl halide.[7]

• Reaction Temperature: While higher temperatures can increase the rate of the desired S(_N)2 reaction, they can also promote side reactions.

  • Troubleshooting:

    • A moderate temperature of around 80-90 °C is often a good starting point for this type of alkylation.[3]

• Phase Transfer Catalysis: For reactions with solid potassium phthalimide, a phase transfer catalyst can improve the reaction rate by helping to bring the phthalimide anion into the organic phase.[8]

Q3: My final product is contaminated with unreacted phthalimide. What is the best way to remove it during purification?

A3: Phthalimide is a common impurity if the reaction has not gone to completion. Due to its acidic nature, its solubility properties can be exploited for purification.

• Base Wash: Phthalimide has an acidic N-H proton and will be deprotonated by a moderately strong base to form a water-soluble salt.

  • Purification Protocol:

    • Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer with a dilute aqueous base solution, such as 5% sodium carbonate or sodium bicarbonate.

    • The deprotonated phthalimide will move into the aqueous layer.

    • Separate the layers and wash the organic layer again with water and then brine to remove any residual base.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Recrystallization: If the product is a solid, recrystallization can be an effective method for purification. The choice of solvent will depend on the relative solubilities of the product and phthalimide. Ethanol or isopropanol are often good starting points to try.

Experimental Protocols & Data

Protocol 1: Dehydrative Condensation of Phthalic Anhydride with 1-Amino-2-propanol

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add phthalic anhydride (1.0 eq), 1-amino-2-propanol (1.05 eq), and toluene (sufficient to fill the flask to about two-thirds and the Dean-Stark trap).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 4-6 hours).

• Monitor the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Parameter	Recommended Value
Reactant Ratio	1.05 eq of 1-amino-2-propanol
Solvent	Toluene
Temperature	Reflux (~110 °C)
Apparatus	Dean-Stark
Typical Yield	>85%

Protocol 2: N-Alkylation of Potassium Phthalimide

• In a round-bottom flask, suspend potassium phthalimide (1.0 eq) in anhydrous DMF.

• Add 1-chloro-2-propanol (1.1 eq).

• Heat the reaction mixture to 80-90 °C with stirring.

• Monitor the reaction by TLC until the potassium phthalimide spot disappears (typically 6-12 hours).

• After completion, cool the reaction mixture and pour it into cold water to precipitate the crude product.

• Filter the solid, wash with water, and dry.

• Purify the crude product as described in Q3.

Parameter	Recommended Value
Base	Pre-formed potassium phthalimide
Solvent	Anhydrous DMF
Temperature	80-90 °C
Typical Yield	70-90%

Visualizing the Process

Reaction Pathways

Caption: Synthetic routes to the target molecule.

Troubleshooting Flowchart for Low Yield

Caption: A logical guide to diagnosing low yield issues.

References

• Patsnap. (2025, March 28). Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. Patsnap Eureka. Retrieved from [Link]

• RSC Publishing. (n.d.). Green Chemistry. Retrieved from [Link]

• MDPI. (2024, May 18). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of N-Aryl and N-Alkyl Phthalimides via Denitrogenative Cyanation of 1,2,3-Benzotriazin-4(3H)-ones. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 9). ChemInform Abstract: N-Alkylation of Imides Using Phase Transfer Catalysts under Solvent-Free Conditions. Retrieved from [Link]

• J-STAGE. (n.d.). A Facile One-pot Synthesis of N-Substituted Phthalimides. Retrieved from [Link]

• ACG Publications. (n.d.). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• OrgoSolver. (n.d.). Alkyl Halides: Gabriel Synthesis to Primary Amines (Potassium Phthalimide). Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 4. orgosolver.com [orgosolver.com]
• 5. 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2,3-dihydroxypropyl]- synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in Phthalimide Synthesis

Welcome to the technical support center for phthalimide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in obtaining high yields in the synthesis of phthalimide from phthalic anhydride. Here, we will address common issues in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental design and execution.

I. Understanding the Core Reaction: Phthalic Anhydride to Phthalimide

The synthesis of phthalimide is a cornerstone reaction in organic chemistry, often serving as a critical step in the production of pharmaceuticals and other fine chemicals.[1][2] The most common methods involve the reaction of phthalic anhydride with a nitrogen source, such as ammonia or urea.[1][3] While seemingly straightforward, several factors can significantly impact the reaction's efficiency and final yield.

Reaction Mechanism Overview

The fundamental mechanism involves the nucleophilic attack of the nitrogen source on one of the carbonyl carbons of the phthalic anhydride ring. This is followed by a ring-opening and subsequent intramolecular cyclization via dehydration to form the stable five-membered imide ring.[4]

Caption: General reaction mechanism for phthalimide synthesis.

II. Troubleshooting Common Issues: A Question-and-Answer Guide

This section addresses specific problems that can lead to low yields and provides actionable solutions based on established chemical principles.

Q1: My reaction mixture solidifies prematurely, and the final yield is very low. What's happening?

A1: Premature solidification is a common issue, especially in solvent-free or high-concentration reactions.[4] It often indicates that the reaction is proceeding too quickly and exothermically, or that the product is precipitating out of the reaction medium before the reaction is complete.

Causality and Solutions:

• Exothermic Reaction: The reaction between phthalic anhydride and urea, in particular, can be highly exothermic.[5] This can lead to localized overheating, causing the reactants to fuse and solidify.

  • Solution: Employ controlled heating. Instead of direct, high-temperature heating, gradually increase the temperature to maintain a molten state without causing rapid, uncontrolled reaction. Using an oil bath can provide more uniform heating.[4]

• Product Precipitation: Phthalimide has limited solubility in many common solvents, especially at lower temperatures.[6][7] If the product forms and immediately precipitates, it can trap unreacted starting materials, thus lowering the overall yield.

  • Solution: Consider using a high-boiling point aromatic solvent in which phthalic anhydride has slight solubility and urea is largely insoluble.[5] This can help to moderate the reaction rate and keep the product in solution longer, allowing the reaction to go to completion.[5]

Q2: I'm observing significant amounts of unreacted phthalic anhydride in my final product. How can I improve conversion?

A2: Incomplete conversion is often a result of suboptimal reaction conditions or insufficient reaction time.

Causality and Solutions:

• Insufficient Temperature or Time: The dehydration step to form the imide ring requires a significant energy input.[8] If the temperature is too low or the reaction time is too short, the intermediate phthalamic acid derivative may not fully convert to phthalimide.

  • Solution: Ensure the reaction temperature is maintained at a level sufficient for dehydration, typically above 180°C, and for an adequate duration.[9] For the reaction with aqueous ammonia, heating to around 300°C is recommended until a homogenous melt is achieved.[10]

• Sublimation of Phthalic Anhydride: Phthalic anhydride can sublime at elevated temperatures. If the reaction is conducted in an open or poorly sealed vessel, a significant amount of the starting material can be lost.

  • Solution: Use a reflux condenser or an air condenser to minimize the loss of phthalic anhydride through sublimation.[10] Any sublimed material should be periodically pushed back into the reaction mixture.[10]

Q3: My product is discolored and appears impure. What are the likely side reactions?

A3: Discoloration often points to the formation of byproducts due to side reactions or thermal decomposition.

Causality and Solutions:

• Thermal Decomposition: At very high temperatures, phthalimide and its precursors can decompose, leading to the formation of colored impurities and toxic gases.[11]

  • Solution: Avoid excessive heating. Monitor the reaction temperature carefully and maintain it within the optimal range for the specific reagents being used.

• Side Reactions with Urea: When using urea as the nitrogen source, side reactions can occur, such as the formation of biuret or other condensation products, which can contaminate the final product.

  • Solution: Use an appropriate stoichiometry of reactants. A slight excess of urea can help ensure complete conversion of the phthalic anhydride.[12] However, a large excess should be avoided to minimize side reactions.

Q4: I'm using aqueous ammonia, but my yields are inconsistent. What factors should I be mindful of?

A4: When using aqueous ammonia, the presence of water introduces the possibility of hydrolysis, which can compete with the desired amidation reaction.

Causality and Solutions:

• Hydrolysis of Phthalic Anhydride: Phthalic anhydride can react with water to form phthalic acid.[9][13] This is a reversible reaction, but the formation of phthalic acid can slow down the synthesis of phthalimide.

  • Solution: The initial heating of the phthalic anhydride and aqueous ammonia mixture serves to drive off the water.[10] Ensure that the heating is continued until all the water has evaporated before proceeding to the higher temperature required for cyclization.[10]

• Loss of Ammonia: Ammonia is a gas and can be lost from the reaction mixture upon heating. An insufficient amount of ammonia will lead to incomplete conversion of the phthalic anhydride.

  • Solution: Use a sealed reaction vessel or a setup with a condenser to minimize the loss of ammonia.[10] Using ammonium carbonate, which decomposes upon heating to release ammonia and carbon dioxide, can be an alternative that provides a more sustained release of ammonia.[3][14]

III. Optimized Experimental Protocol: Phthalimide from Phthalic Anhydride and Urea

This protocol provides a step-by-step methodology for a reliable and high-yield synthesis of phthalimide.

Materials and Equipment:

• Phthalic Anhydride

• Urea

• 100 mL Round-bottom flask

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Air condenser

• Beaker

• Buchner funnel and filter paper

• Vacuum flask

• Ethanol (for recrystallization)

• Distilled water

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, combine 5.0 g of phthalic anhydride and 1.1 g of urea (a slight molar excess of urea).

• Reaction Setup: Place a magnetic stir bar in the flask and attach an air condenser. Place the flask in a heating mantle or an oil bath.

• Heating: Gently heat the mixture with stirring. The solids will begin to melt and react. Continue heating until the mixture suddenly solidifies and puffs up, indicating the completion of the reaction.[4]

• Cooling and Initial Purification: Allow the reaction flask to cool to room temperature. Add approximately 25 mL of distilled water to the flask and break up the solid mass with a glass rod. This will dissolve any unreacted urea.[4]

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold distilled water.

• Recrystallization (Optional): For a highly pure product, recrystallize the crude phthalimide from hot ethanol.[4] Phthalimide is sparingly soluble in hot water but more soluble in hot ethanol.[6][10]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

IV. Data Summary and Key Parameters

The choice of nitrogen source and reaction conditions can significantly affect the yield and purity of the final product.

Nitrogen Source	Typical Reaction Temperature	Key Considerations	Expected Yield
Aqueous Ammonia	~300°C	Requires careful removal of water and containment of ammonia gas.[10]	95-97%[1][10]
Ammonium Carbonate	Fused at high temperature	Frequent shaking is necessary to ensure proper mixing.[10]	High
Urea	Molten state (~135-150°C)	Can be exothermic; controlled heating is crucial.[4][5]	~80-90%

V. Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low yields in phthalimide synthesis.

Caption: A decision tree for troubleshooting low phthalimide yield.

VI. Frequently Asked Questions (FAQs)

Q: Can I use other amines besides ammonia or urea? A: Yes, the reaction of phthalic anhydride with primary amines is a general method for synthesizing N-substituted phthalimides.[8] This is a key step in the Gabriel synthesis of primary amines.[15][16]

Q: What is the role of the solvent in this reaction? A: While the reaction can be performed neat (without a solvent), using a high-boiling point, inert solvent can help to control the reaction temperature, prevent localized overheating, and improve the handling of the reaction mixture.[5]

Q: How do I know when the reaction is complete? A: In the solvent-free reaction with urea, the reaction is often accompanied by a visual cue, such as the solidification and puffing up of the reaction mixture.[4] For other methods, monitoring the reaction by Thin Layer Chromatography (TLC) can be an effective way to track the disappearance of the starting materials.

Q: Is it necessary to recrystallize the final product? A: For many applications, the crude product obtained after washing with water to remove unreacted urea or ammonia salts is sufficiently pure.[10] However, if a high-purity product is required, recrystallization from a suitable solvent like ethanol is recommended.[4][12]

References

• BYJU'S. (n.d.). Preparation of Phthalimide. Retrieved from [Link]

• Noyes, W. A., & Porter, P. K. (1941). Phthalimide. Organic Syntheses, Coll. Vol. 1, 457.

• PierpaLab. (2025, February 9). Phthalimide synthesis. Retrieved from [Link]

• Solubility of Things. (n.d.). Phthalimide. Retrieved from [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2011). Toxic pollutants emitted from thermal decomposition of phthalimide compounds. Environmental Science & Technology, 45(10), 4434-4440.

• Solubility of Things. (n.d.). Isoindoline-1,3-dione. Retrieved from [Link]

• Patsnap Eureka. (2025, March 28). Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. Retrieved from [Link]

• Turito. (2022, November 8). Phthalimide- Preparation, Chemical Reactions & Uses. Retrieved from [Link]

• Andrés, G., Granados, A., & de Rossi, R. H. (2001). Kinetic Study of the Hydrolysis of Phthalic Anhydride and Aryl Hydrogen Phthalates. The Journal of Organic Chemistry, 66(22), 7447–7453.
• Imperial Chemical Industries Ltd. (1958). Purification of phthalonitriles and/or phthalimide. GB803172A.

• News-Medical. (2023, December 17). Phthalic anhydride hydrolysis is a chemical process that is commonly used in the production of various products in the chemical industry. Retrieved from [Link]

• INIS-IAEA. (n.d.). Solubility determination and modelling for phthalimide in mixed solvents of (acetone, ethyl acetate or acetonitrile + methanol) from (278.15 to 313.15) K. Retrieved from [Link]

• Andrés, G., Granados, A., & de Rossi, R. H. (2001). Kinetic study of the hydrolysis of phthalic anhydride and aryl hydrogen phthalates. The Journal of Organic Chemistry, 66(22), 7447-7453.

• Wikipedia. (n.d.). Phthalic anhydride. Retrieved from [Link]

• Royal Society of Chemistry. (2024, July 19). Phthalimides: developments in synthesis and functionalization. Retrieved from [Link]

• Wikipedia. (n.d.). Phthalimide. Retrieved from [Link]

• Quora. (2015, January 7). What is the mechanism of phthalimide synthesis from phthalic anhydride and urea?. Retrieved from [Link]

• Lanxess Deutschland GmbH. (2017). Process for the production of phthalimides. US9701632B2.
• Dawes Laboratories, Inc. (1974). Production of phthalimide. US3819648A.

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• NileRed. (2023, July 12). Making Phthalimide. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

Sources

• 1. Phthalimide- Preparation, Chemical Reactions & Uses [turito.com]
• 2. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 3. Phthalimide - Wikipedia [en.wikipedia.org]
• 4. Phthalimide synthesis – PierpaLab [pierpalab.com]
• 5. US3819648A - Production of phthalimide - Google Patents [patents.google.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Phthalimides [organic-chemistry.org]
• 9. Phthalic anhydride - Wikipedia [en.wikipedia.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Toxic pollutants emitted from thermal decomposition of phthalimide compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Phthalic anhydride hydrolysis is a chemical process that is commonly used in the production of various products in the chemical industry - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 14. byjus.com [byjus.com]
• 15. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 16. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Purification of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions for the purification of crude "2-(2-Hydroxypropyl)isoindoline-1,3-dione." Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your experiments.

Troubleshooting Guide: From Crude Product to Pure Compound

This section addresses specific issues you may encounter post-synthesis. The most common synthetic route involves the dehydrative condensation of phthalic anhydride with 1-amino-2-propanol.[1] Impurities typically arise from unreacted starting materials, the reaction byproduct (water), or the ring-opened intermediate, N-(2-hydroxypropyl)phthalamic acid.

Q1: My crude product is an oily or sticky solid, not the expected crystalline powder. What's causing this and how can I solidify it?

Expert Analysis: An oily or sticky consistency in the crude product is typically indicative of the presence of impurities that depress the melting point of the desired compound. The most common culprits are residual solvent (e.g., toluene, DMF), water (a byproduct of the imide ring formation), or an incomplete reaction leaving behind unreacted 1-amino-2-propanol, which is a viscous liquid.

Step-by-Step Resolution:

• Initial Workup - Removal of Acidic Impurities: Before attempting crystallization, it's crucial to remove acidic species. Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2]

  • Causality: Phthalic anhydride and the phthalamic acid intermediate are acidic. They react with the mild base NaHCO₃ to form their corresponding sodium salts, which are highly soluble in the aqueous layer and can thus be easily separated and removed.[3][4]

• Removal of Water: After the base wash, wash the organic layer with brine (saturated NaCl solution). This helps to draw residual water from the organic phase.

• Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the solution under reduced pressure (e.g., using a rotary evaporator).

• Inducing Solidification: If the product remains an oil after complete solvent removal, try co-evaporation with a non-polar solvent like hexane. Add hexane to the oil, swirl to mix, and remove the solvent on the rotary evaporator. Repeating this 2-3 times can help azeotropically remove trace amounts of stubborn impurities. Alternatively, placing the oil under high vacuum for several hours can remove volatile contaminants. If it still fails to solidify, proceed directly to column chromatography.

Q2: My Thin Layer Chromatography (TLC) analysis shows multiple spots. How do I identify them and choose the right purification method?

Expert Analysis: TLC is a critical diagnostic tool for assessing the composition of your crude mixture.[5][6] For a moderately polar compound like 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a typical eluent system is a mixture of hexane and ethyl acetate. The different spots correspond to compounds of varying polarities.

Impurity Identification & Purification Strategy:

Potential Compound	Expected Polarity & TLC Behavior (vs. Product)	Recommended Removal Method
Phthalic Anhydride	Less polar than the product. Will have a higher Rf value.	Aqueous wash with NaHCO₃ or K₂CO₃.[3]
1-Amino-2-propanol	Highly polar (amine and alcohol groups). Will likely stay at the baseline (Rf ≈ 0).	Aqueous wash with dilute acid (e.g., 1M HCl) or water.
Product	Moderately polar. Will have an intermediate Rf value.	Recrystallization or Column Chromatography.
Phthalamic Acid Intermediate	More polar than the product (has a free carboxylic acid and amide). Will have a lower Rf value.	Aqueous wash with NaHCO₃. Can also be separated by column chromatography.

Workflow Diagram: Purification Decision

Below is a logical workflow to guide your purification strategy based on initial TLC analysis.

Caption: Purification strategy decision tree.

Q3: The product "oiled out" during recrystallization instead of forming crystals. What went wrong?

Expert Analysis: "Oiling out" occurs when a compound comes out of the recrystallization solution as a liquid rather than a solid crystal lattice.[7] This typically happens if the boiling point of the solvent is higher than the melting point of the impure compound, or if the solution is cooled too rapidly, not allowing sufficient time for crystal nucleation and growth.

Troubleshooting Steps:

• Re-heat the Solution: Place the flask back on the heat source and re-heat until the oil completely redissolves into the solvent.

• Add More Solvent: Add a small amount of additional hot solvent (10-15% more volume) to ensure the compound does not become supersaturated at too high a temperature.[7]

• Slow Cooling (Crucial): This is the most critical step. Do not place the flask directly on the benchtop or in an ice bath. Allow it to cool slowly to room temperature. You can insulate the flask by placing it on a cork ring or paper towels.[7] Slow cooling is essential for the formation of a pure, well-ordered crystal lattice.

• Induce Crystallization: If crystals do not form upon reaching room temperature, try scratching the inside of the flask with a glass rod at the solvent's surface. The microscopic scratches provide nucleation sites. Alternatively, add a tiny "seed crystal" from a previous successful batch.

• Re-evaluate Solvent Choice: If oiling out persists, the chosen solvent may be unsuitable. The ideal solvent should dissolve the compound poorly at room temperature but very well at its boiling point.

Frequently Asked Questions (FAQs)

Q: What are the best recrystallization solvents for 2-(2-Hydroxypropyl)isoindoline-1,3-dione? A: Ethanol is a commonly cited and effective solvent for recrystallizing N-substituted phthalimides.[8][9][10] A mixed solvent system, such as ethyl acetate/hexane or dichloromethane/hexane, can also be highly effective. In a mixed system, you would dissolve the crude product in a minimum amount of the more polar "soluble" solvent (e.g., ethyl acetate) at an elevated temperature, and then slowly add the less polar "anti-solvent" (e.g., hexane) until the solution becomes faintly cloudy (the saturation point). Allowing this solution to cool slowly often yields high-purity crystals.[2]

Q: How can I effectively remove unreacted phthalic anhydride from my crude product? A: The most efficient method is an aqueous workup. Phthalic anhydride readily hydrolyzes in the presence of water and a base (like sodium bicarbonate) to form the water-soluble sodium salt of phthalic acid. Dissolving your crude product in an organic solvent like ethyl acetate and washing it with a saturated NaHCO₃ solution will transfer the phthalic anhydride/acid impurity into the aqueous layer, leaving your desired product in the organic phase.[2]

Q: What are the ideal conditions for purifying this compound using column chromatography? A: For purifying a moderately polar molecule like 2-(2-Hydroxypropyl)isoindoline-1,3-dione, normal-phase column chromatography with silica gel is the standard choice.[11][12]

• Stationary Phase: Silica gel (SiO₂).

• Mobile Phase (Eluent): Start by determining the optimal solvent system using TLC. A good starting point is a mixture of hexane and ethyl acetate. Aim for an eluent composition that gives your product an Rf value of approximately 0.3-0.4 on the TLC plate, as this generally provides the best separation. You may need to use a gradient elution, starting with a lower polarity mixture (e.g., 20% ethyl acetate in hexane) and gradually increasing the polarity (e.g., to 40-50% ethyl acetate) to elute your more polar product after less polar impurities have been washed off.[12] Because your compound is polar, you may need to add a small amount of methanol to the eluent if it does not move with ethyl acetate/hexane mixtures.[13]

Q: How do I confirm the purity of my final product? A: A combination of techniques should be used to confirm purity:

• Thin Layer Chromatography (TLC): The purified compound should appear as a single spot in multiple different eluent systems.

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Compare your experimental value to the literature value (if available). Impurities typically cause melting point depression and broadening.

• Spectroscopic Analysis (NMR): ¹H and ¹³C NMR spectroscopy are powerful tools to confirm the chemical structure and identify any remaining impurities. The integration of the proton signals in the ¹H NMR spectrum should correspond to the number of protons in the molecule.

References

• Reddit. (2022). Chromatography to separate polar molecules?. r/OrganicChemistry. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Chemistry For Everyone. (2025). Do Polar Compounds Elute First In Column Chromatography?. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Advion. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Discover.acs.org. Retrieved from [Link]

• PubChem. (n.d.). 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN112409237B - Preparation method of N-benzylphthalimide.

• Hasan, S. K., & Abbas, S. A. (1975). Alkaline Hydrolysis Products of N-Substituted Phthalimides. Canadian Journal of Chemistry, 53(16), 2450-2454. Retrieved from [Link]

• Tan, S., et al. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Organic Communications, 11(4), 173-180. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Department of Chemistry. Retrieved from [Link]

• A-ffiliates. (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of Massachusetts. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). Retrieved from [Link]

• National Institutes of Health. (n.d.). Phthalimides: Supramolecular Interactions in Crystals, Hypersensitive Solution 1H-NMR Dynamics and Energy Transfer to Europium(III) and Terbium(III) States. PMC. Retrieved from [Link]

• Synthesis and acetylcholinesterase and butyryl cholinesterase inhibitory activities of some phenylisoindoline-1,3-diones. (n.d.). Retrieved from [Link]

• National Institutes of Health. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Retrieved from [Link]

• Pharmaffiliates. (n.d.). (S)-2-(2,3-Dihydroxypropyl)isoindoline-1,3-dione. Retrieved from [Link]

• Wikipedia. (n.d.). Phthalimide. Retrieved from [Link]

• BYJU'S. (n.d.). Preparation of Phthalimide. Retrieved from [Link]

• Turito. (2022). Phthalimide- Preparation, Chemical Reactions & Uses. Retrieved from [Link]

• ResearchGate. (n.d.). Thin Layer Chromatography and Phthalimides. Retrieved from [Link]

• NIST. (n.d.). 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxyethyl)-. NIST WebBook. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• ResearchGate. (2019). The phthalimide analogues N-3-hydroxypropylphthalimide and N-carboxymethyl-3-nitrophthalimide exhibit activity in experimental models of inflammatory and neuropathic pain. Retrieved from [Link]

• Chromatography Forum. (2009). phthalimide analysis. Retrieved from [Link]

• Master Organic Chemistry. (2025). The Gabriel Synthesis. Retrieved from [Link]

• RSC Publishing. (2024). Phthalimides: developments in synthesis and functionalization. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of N-sugar-substituted phthalimides and their derivatives from sugar azides and phthalic anhydride. Retrieved from [Link]

• ResearchGate. (2025). 2-(2-Hydroxyethyl)isoindoline-1,3-dione. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2,2'-(2-Hydroxypropane-1,3-diyl)bis(isoindoline-1,3-dione). Retrieved from [Link]

• Google Patents. (2014). US9133161B2 - Processes for preparing isoindoline-1,3-dione compounds.

Sources

• 1. benchchem.com [benchchem.com]
• 2. acgpubs.org [acgpubs.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. printo.2promojournal.com [printo.2promojournal.com]
• 5. Breaking through bottlenecks in organic synthesis with a streamlined purification workflow [connect.discoveracs.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. CN112409237B - Preparation method of N-benzylphthalimide - Google Patents [patents.google.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 11. columbia.edu [columbia.edu]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. reddit.com [reddit.com]

Removal of unreacted phthalic anhydride from reaction mixture

Technical Support Center: Phthalic Anhydride Removal

A Senior Application Scientist's Guide to Purification and Troubleshooting

Welcome to the technical support center for post-reaction purification. This guide is designed for researchers, chemists, and process development professionals who encounter the common challenge of removing unreacted phthalic anhydride from their reaction mixtures. As a starting material, phthalic anhydride is frequently used in excess to drive reactions to completion, leading to contamination of the final product.

This document moves beyond simple protocols to provide a decision-making framework. We will explore the chemical principles behind each purification strategy, offer detailed step-by-step procedures, and provide troubleshooting solutions for common issues, ensuring you can select and execute the optimal method for your specific compound and scale.

Troubleshooting Guide: Selecting Your Purification Strategy

The first step in any purification is to understand the properties of your desired product. Its stability towards acid, base, and heat will dictate the most effective and safest removal method for residual phthalic anhydride. Use the following decision-making diagram to identify the best starting point for your experiment.

Caption: Experimental workflow for basic hydrolysis and extraction.

Experimental Protocol: Basic Hydrolysis and Extraction

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Initial Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Scientist's Note: NaHCO₃ is a weak base, sufficient for this purpose and safer than strong bases which could cause unwanted side reactions. A stronger base like 1M sodium hydroxide (NaOH) can be used for more stubborn separations. [1][2]Be mindful of potential emulsions.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release CO₂ pressure that builds up from the neutralization reaction.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer.

• Repeat: Repeat the wash (steps 2-4) one or two more times to ensure complete removal of the phthalate salt.

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine). This helps to break up any emulsions and remove residual water from the organic layer. [3]7. Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Filter away the drying agent and concentrate the solvent under reduced pressure to yield your purified product.

• Verification: Confirm the absence of phthalic anhydride/acid using a suitable analytical technique like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC),[2][4][5] or NMR spectroscopy.

Troubleshooting

Problem	Likely Cause	Suggested Solution
Persistent Emulsion	High concentration of reagents; insufficient phase separation.	Add a small amount of brine and swirl gently. Allow the funnel to stand for a longer period. If necessary, filter the entire mixture through a pad of Celite.
Product Crashes Out	Your product has low solubility in the chosen organic solvent.	Add more organic solvent to redissolve the product before proceeding with the washes.

| Impurity Still Present | Incomplete hydrolysis or extraction. | Increase the number of basic washes or use a more concentrated base (e.g., 1M NaOH). Ensure vigorous shaking for adequate mixing. |

FAQ 2: My product is sensitive to water or base. How can I purify it?

Answer: When your product's stability precludes aqueous workups, chromatographic separation is the method of choice. This technique separates compounds based on their differential partitioning between a stationary phase and a mobile phase.

Principle of the Method

Silica gel column chromatography is a powerful technique for separating organic compounds. Phthalic anhydride is a moderately polar molecule. By selecting a suitable mobile phase (eluent), you can exploit the polarity difference between your desired product and the phthalic anhydride. Typically, the less polar compound will travel through the silica column faster.

Experimental Protocol: Silica Gel Chromatography

• Column Packing: Prepare a silica gel column of an appropriate size for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight). Pack the column using a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve your crude product in a minimum amount of the eluent or a compatible, low-boiling point solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with your chosen solvent system. A common starting point is a mixture of hexane and ethyl acetate. The optimal ratio must be determined empirically using TLC.

  • Scientist's Note: The goal is to find a solvent system where your product and phthalic anhydride have different Retention Factor (Rf) values on a TLC plate, ideally with a ΔRf of at least 0.2 for good separation.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting

Problem	Likely Cause	Suggested Solution
Poor Separation	Inappropriate solvent system (compounds elute together).	Re-optimize the eluent using TLC. If the product is less polar, start with pure hexane and gradually increase the percentage of ethyl acetate. If the product is more polar, a higher initial concentration of ethyl acetate may be needed.

| Compound Stuck on Column | The eluent is not polar enough to move the compound(s). | Gradually increase the polarity of the mobile phase. For very polar compounds, adding a small percentage of methanol may be necessary. |

FAQ 3: Can I use recrystallization to remove phthalic anhydride?

Answer: Yes, recrystallization can be an effective method, provided you can identify a solvent in which your product and phthalic anhydride have significantly different solubilities at high and low temperatures. [6] Principle of the Method

Recrystallization purifies a solid by dissolving the crude material in a hot solvent and then allowing the solution to cool slowly. The desired compound should be highly soluble in the hot solvent but poorly soluble at cold temperatures, causing it to crystallize out in a pure form while impurities remain dissolved in the mother liquor.

Solubility Considerations To design a successful recrystallization, consult the solubility data for both your compound and the contaminant.

Compound	Water (Cold)	Water (Hot)	Ethanol	Acetone	Benzene
Phthalic Anhydride	Sparingly soluble, slowly hydrolyzes [7][8]	Soluble, hydrolyzes [9]	Soluble [10]	Soluble [10]	Soluble [10]
Phthalic Acid	Poorly soluble (0.6g/100mL) [11]	Soluble (~18g/100mL) [11]	Soluble	Soluble	Sparingly

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a solvent where your desired product has high solubility at the solvent's boiling point and low solubility at or below room temperature. The phthalic anhydride should ideally remain in solution upon cooling.

• Dissolution: Place the crude solid in a flask and add the minimum amount of hot solvent required to fully dissolve it.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Do not disturb the flask during this period to encourage the formation of large, pure crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath to maximize the yield of the crystallized product.

• Isolation: Collect the pure crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals thoroughly to remove any residual solvent.

Safety First

• Phthalic Anhydride: Phthalic anhydride is a skin and respiratory irritant and a sensitizer. [12][13]It can cause severe eye damage and allergic reactions upon inhalation or skin contact. [14][15]Always handle phthalic anhydride in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. [15][16]* Solvents and Reagents: Always consult the Safety Data Sheet (SDS) for all chemicals used in these procedures.

References

• Phthalic anhydride hydrolysis. (2023, December 17). News.
• Phthalic anhydride - SAFETY DATA SHEET. (2014, August 12). Fisher Scientific.
• Safety Data Sheet (SDS) Phthalic Anhydride. (2014, May 16). Flinn Scientific.
• Phthalic acid. (n.d.). In Wikipedia. Retrieved January 17, 2026.
• Phthalic anhydride - SAFETY DATA SHEET. (2008, November 19). Alfa Aesar.

• Separation of Phthalic anhydride on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• Phthalic anhydride. (2020, August 29). Sciencemadness Wiki.
• Safety Data Sheet: Phthalic anhydride. (n.d.). Carl ROTH.
• Phthalic anhydride (PA): a valuable substrate in organic transformations. (2023, August 15). RSC Publishing.
• Phthalic anhydride. (n.d.). In Wikipedia. Retrieved January 17, 2026.
• Phthalic acid diester preparation with waste stream purification and recycle. (1980).
• Phthalic anhydride - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.
• Kirk-Othmer Encyclopedia of Chemical Technology. (n.d.).
• Determination of Phthalic Anhydride In Workplace Air Using Reverse Phase High Performance Liquid Chrom

• HPLC Method for Analysis of Phthalic acid on Primesep B Column. (n.d.). SIELC Technologies. [Link]

• Separation and Identification of the Phthalic Anhydride Derivatives of Liqusticum Chuanxiong Hort by GC–MS, TLC, HPLC–DAD, and HPLC–MS. (n.d.).
• Phthalimide. (n.d.). Organic Syntheses Procedure.
• Process for purifying esters. (1981).
• Understanding Phthalic Anhydride Solubility: Key Factors. (2025, July 11). TAINUO CHEMICAL.
• Does Phthalic Anhydride Dissolve in Water? (2025, September 5). Anquan Chemical.
• Separation and Identification of the Phthalic Anhydride Derivatives of Liqusticum Chuanxiong Hort by GC-MS, TLC, HPLC-DAD, and HPLC-MS. (n.d.). Oxford Academic.
• The Properties and Uses of the Phthalic Anhydride. (n.d.). Shanghai Douwin Chemical Co.,Ltd.
• What are the methods for deprotection of phthalic anhydride? (2023, August 8). News.
• Fisher Esterification, Reflux, Isolation and Purific
• Recrystallization is the most common method for purifying solid compounds. (n.d.). Course Handout.
• Method for separating phthalic anhydride/maleic anhydride mixtures by distillation. (1998).
• Esterification process for producing purified plasticizer esters. (1959).
• Extraction of phthalic acid esters from soft drinks and infusions by dispersive liquid-liquid microextraction. (n.d.).
• Methanolysis of phthalic anhydride. (n.d.). ChemSpider Synthetic Pages.
• Reactions of Phthalic Anhydride with Alcohols. (n.d.). Asian Journal of Chemistry.
• How to make Phthalic acid and Phthalic Anhydride. (2015, January 26). YouTube.
• Method for reducing phthalide content of phthalic anhydride. (1968).
• Got a lot of perciptate when adding HCL in the phthalic anhydride extraction. (2020, January 4). Reddit.
• Extraction of phthalic acid esters from soft drinks and infusions by dispersive liquid-liquid microextraction. (n.d.). Semantic Scholar.
• How to clean the phthalic anhydride system after blockage? (2025, April 22). News.
• Preparation of plasticizer esters from phthalic anhydride residue. (n.d.).
• If phthalic anhydride is converted into phthalic acid how it will be again converted into anhydride form? (2020, March 6).
• Extraction and Pre-concentration of Phthalic Acid Esters from Aqueous Solutions. (n.d.). Semantic Scholar.
• Kinetic Study of the Hydrolysis of Phthalic Anhydride and Aryl Hydrogen Phthal
• OSHA Method 90. (n.d.). OSHA.
• Determination of 15 phthalic acid esters based on GC–MS/MS coupled with modified QuEChERS in edible oils. (n.d.). NIH.
• Purification of phthalic anhydride. (1938).
• Recrystallization Of Pure Phthalic Acid. (n.d.). Bartleby.com.
• Method of recovering phthalic anhydride. (1937).

Sources

• 1. US4241216A - Phthalic acid diester preparation with waste stream purification and recycle - Google Patents [patents.google.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Recrystallization Of Pure Phthalic Acid - 965 Words | Bartleby [bartleby.com]
• 4. Separation of Phthalic anhydride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. HPLC Method for Analysis of Phthalic acid on Primesep B Column | SIELC Technologies [sielc.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Understanding Phthalic Anhydride Solubility: Key Factors - TAINUO CHEMICAL [sinotainuo.com]
• 8. Does Phthalic Anhydride Dissolve in Water? - News - Anquan Chemical [zbaqchem.com]
• 9. The Properties and Uses of the Phthalic Anhydride - Shanghai Douwin Chemical Co.,Ltd. [douwin-chem.com]
• 10. Phthalic anhydride (PA): a valuable substrate in organic transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03378C [pubs.rsc.org]
• 11. reddit.com [reddit.com]
• 12. archpdfs.lps.org [archpdfs.lps.org]
• 13. nj.gov [nj.gov]
• 14. assets.thermofisher.cn [assets.thermofisher.cn]
• 15. carlroth.com [carlroth.com]
• 16. westliberty.edu [westliberty.edu]

Alternative catalysts for the synthesis of "2-(2-Hydroxypropyl)isoindoline-1,3-dione"

Technical Support Center: Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Welcome to the technical support guide for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols regarding alternative catalytic systems for this important synthesis. Our goal is to move beyond simple step-by-step instructions and provide a foundational understanding of the "why" behind experimental choices, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the standard synthesis method for 2-(2-Hydroxypropyl)isoindoline-1,3-dione, and what are its limitations?

The most common and direct method for synthesizing N-substituted phthalimides, including 2-(2-Hydroxypropyl)isoindoline-1,3-dione, is the dehydrative condensation of phthalic anhydride with a primary amine—in this case, 1-amino-2-propanol.[1] Traditionally, this reaction is performed by heating the reactants, often in a high-boiling solvent like toluene, to facilitate the removal of water via azeotropic distillation with a Dean-Stark apparatus.[1]

While effective, this thermal method has several limitations:

• Harsh Conditions: It requires high temperatures, which can lead to side reactions or degradation of sensitive functional groups.

• Solvent Use: The use of solvents like toluene raises environmental and safety concerns, contributing to waste generation.

• Long Reaction Times: The process can be slow, requiring several hours to reach completion.

• Energy Intensive: Maintaining high temperatures for extended periods consumes significant energy.

These drawbacks have prompted research into alternative, more efficient, and greener catalytic methods.

Q2: What alternative catalytic strategies can be employed for this synthesis?

Several catalytic approaches offer milder conditions, improved efficiency, and better sustainability profiles. These can be broadly categorized as:

• Lewis Acid Catalysis: Lewis acids can activate the carbonyl groups of the phthalic anhydride, making them more susceptible to nucleophilic attack by the amine.

• Brønsted Acid Catalysis: Protic acids can catalyze the dehydration step, facilitating the final ring closure. Boric acid is a noteworthy example in this class.[2][3]

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate the reaction, often allowing for solvent-free conditions.[1][4][5][6]

• Enzymatic Catalysis: Biocatalysts, such as lipases, offer an exceptionally green and mild route for amide bond formation.[7]

• Organocatalysis: N-Heterocyclic Carbenes (NHCs) have been shown to catalyze the synthesis of N-aryl phthalimides under mild conditions, a strategy that could be adapted for N-alkyl derivatives.[8][9]

The choice of catalyst depends on factors like substrate scope, desired reaction conditions (temperature, solvent), and scalability.

Q3: How does boric acid function as a "green" catalyst for this reaction?

Boric acid is an attractive catalyst due to its low cost, low toxicity, and environmental friendliness. It functions as a mild Lewis acid and facilitates the condensation by activating the carboxylic acid intermediate formed after the initial amine attack on the anhydride. The proposed catalytic cycle involves the formation of a mixed anhydride with the carboxylic acid, which is a more reactive acylating agent.[3] This intermediate readily reacts with the amine, forming the desired imide and regenerating the boric acid catalyst.[3] This approach often allows for high yields with azeotropic water removal, aligning with the principles of green chemistry.[2][3]

Caption: Boric acid catalytic cycle for imide synthesis.

Q4: Is the Gabriel Synthesis a viable alternative route? What are the potential pitfalls?

Yes, the Gabriel synthesis provides an alternative pathway. Instead of starting with phthalic anhydride, this method uses potassium phthalimide as the nitrogen source.[1][10][11][12] The synthesis would proceed in two main steps:

• N-Alkylation: Potassium phthalimide undergoes a nucleophilic substitution (SN2) reaction with a suitable 3-carbon electrophile containing a hydroxyl group, such as 1-chloro-2-propanol.[1]

• Amine Release (not applicable here): In the classic Gabriel synthesis for primary amines, the phthalimide group is cleaved. However, for synthesizing the target molecule, the N-alkylated phthalimide is the final product, so this second step is omitted.

Potential Pitfalls:

• Substrate Reactivity: The SN2 reaction works best with primary alkyl halides. Using a secondary halide like 2-chloro-1-propanol would be much less efficient and prone to elimination side reactions.[10][11]

• Solvent Choice: The reaction requires a dry, polar aprotic solvent like DMF or DMSO to facilitate the SN2 reaction.[10] Contamination with water can hinder the reaction.[10]

• Reagent Quality: The quality of the potassium phthalimide is crucial. Old or poorly stored reagents can lead to failed reactions.[13]

Caption: Decision workflow for synthesizing the target molecule.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete water removal in thermal condensation. 2. Inactive catalyst. 3. Poor quality of starting materials (e.g., hydrated phthalic anhydride, old potassium phthalimide).[13] 4. Incorrect solvent (e.g., protic solvent in Gabriel synthesis).[10]	1. Ensure the Dean-Stark apparatus is functioning correctly. Add molecular sieves if using a catalyst like boric acid.[2] 2. Use a freshly opened or properly stored catalyst. For Lewis acids, ensure they haven't been deactivated by moisture. 3. Use freshly recrystallized or high-purity starting materials. Dry reagents thoroughly before use. 4. Switch to a dry, polar aprotic solvent like DMF or MeCN for Gabriel-type reactions.[10][13]
Reaction Stalls / Starting Material Remains	1. Reaction temperature is too low or time is too short. 2. Insufficient catalyst loading. 3. Reversible reaction equilibrium.	1. Gradually increase the reaction temperature or extend the reaction time, monitoring by TLC. For microwave synthesis, increase the power or time.[5][6] 2. Increase the catalyst loading incrementally (e.g., from 5 mol% to 10 mol%).[3] 3. Vigorously remove water using azeotropic distillation or microwave heating to drive the reaction to completion.[1]
Formation of Side Products (e.g., Phthalamic Acid)	1. Incomplete cyclization due to insufficient heat or catalysis. 2. Hydrolysis of the product during workup if conditions are too acidic or basic.	1. Ensure adequate heating and/or catalytic activity to drive the final dehydration and ring-closure step. 2. Perform the workup under neutral or near-neutral pH conditions. Wash the crude product with a mild bicarbonate solution followed by water.
Product is Difficult to Purify	1. Presence of residual high-boiling solvent (e.g., DMF). 2. Co-precipitation of byproducts like phthalhydrazide (in Gabriel cleavage). 3. Product is an oil instead of a solid.	1. Remove high-boiling solvents under high vacuum. Consider switching to a more volatile solvent if the protocol allows. 2. This is not an issue for this specific target synthesis but is a known problem when using hydrazine to cleave the phthalimide group.[10] 3. Attempt to induce crystallization by scratching the flask or seeding with a small crystal. If it remains an oil, purification via column chromatography is the best option.

Comparative Analysis of Catalytic Methods

Method	Catalyst / Conditions	Typical Yield	Key Advantages	Key Disadvantages
Thermal Condensation	Toluene, Reflux (Dean-Stark)	Good-Excellent	Simple setup, well-established.[1]	High energy use, long reaction times, hazardous solvent.
Microwave-Assisted	Solvent-free, 450W, 4-5 min	>85%[5][6]	Extremely fast, energy efficient, green (solvent-free).[1][4]	Requires specialized microwave reactor, potential for localized overheating.
Boric Acid Catalysis	Boric Acid (5-10 mol%), Toluene, Reflux	High	Green catalyst, low cost, mild conditions.[2][3]	Still requires solvent and heat for water removal.
Lewis Acid Catalysis	TaCl₅-silica gel, Nb₂O₅	High	Can offer milder conditions and high efficiency.[1]	Catalysts can be expensive, air/moisture sensitive, and require removal.
Enzymatic Catalysis	Candida antarctica lipase B (CALB)	Varies	Extremely mild conditions, highly selective, environmentally benign.[7]	Can be slower, requires specific organic media, enzyme cost/stability.
Gabriel Synthesis Route	K-Phthalimide, 1-chloro-2-propanol, DMF	Good	Avoids direct handling of the amine, good for specific precursors.[10][11]	Requires stoichiometric base, sensitive to steric hindrance and solvent purity.[10][11]

Experimental Protocols

Protocol 1: Microwave-Assisted Solvent-Free Synthesis

This protocol is adapted from general procedures for microwave-assisted synthesis of N-substituted phthalimides.[5][6]

• Preparation: In a microwave process vial, combine phthalic anhydride (1.0 eq), 1-amino-2-propanol (1.0 eq).

• Mixing: Thoroughly mix the solids with a spatula until a homogenous paste is formed.

• Reaction: Place the vial in a microwave synthesizer. Irradiate the mixture at 450 watts for 4-5 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, the solid reaction mixture is the crude product.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water or petroleum ether/ethyl acetate) to yield the pure product.[5][6]

Protocol 2: Boric Acid Catalyzed Synthesis

This protocol is based on the principles of boric acid-catalyzed amidation.[3]

• Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add phthalic anhydride (1.0 eq), 1-amino-2-propanol (1.0 eq), boric acid (0.05 - 0.10 eq), and toluene (sufficient to fill the Dean-Stark trap).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected (typically 4-8 hours). Monitor the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure.

• Purification: Dissolve the residue in a suitable solvent like ethyl acetate. Wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product. Recrystallize to purify.

References

• Jessiman, A. S., et al. (n.d.). A green chemistry perspective on catalytic amide bond formation. SciSpace. Retrieved from [Link]

• Perez, A., et al. (2014). Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. Science and Education Publishing. Retrieved from [Link]

• Nagy, J., et al. (2021). A Sustainable Green Enzymatic Method for Amide Bond Formation. PMC - NIH. Retrieved from [Link]

• Andrushko, V., & Andrushko, N. (2017). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Rh-catalyzed synthesis of N-substituted phthalimides from isocyanates and benzoic acids. Retrieved from [Link]

• Der Pharma Chemica. (2010). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Retrieved from [Link]

• Der Pharma Chemica. (2010). Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Retrieved from [Link]

• OrgoSolver. (n.d.). Alkyl Halides: Gabriel Synthesis to Primary Amines (Potassium Phthalimide). Retrieved from [Link]

• ACG Publications. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• Reddit. (2023). Gabriel synthesis troubleshooting. Retrieved from [Link]

• Barik, S., et al. (2024). Atroposelective Synthesis of N-Aryl Phthalimides and Maleimides via NHC-Catalyzed Activation of Carboxylic Acids. ChemRxiv. Retrieved from [Link]

• Barik, S., et al. (2024). N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. PubMed Central. Retrieved from [Link]

• PMC. (n.d.). Phthalimides: developments in synthesis and functionalization. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Gabriel Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• MDPI. (2023). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions [pubs.sciepub.com]
• 4. mdpi.com [mdpi.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. A Sustainable Green Enzymatic Method for Amide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. orgosolver.com [orgosolver.com]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. reddit.com [reddit.com]

Technical Support Center: Solvent Effects on the Synthesis of N-Substituted Isoindoline-1,3-diones

Welcome to the technical support center for the synthesis of N-substituted isoindoline-1,3-diones, commonly known as phthalimides. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will delve into the critical role of solvents in these syntheses, providing troubleshooting advice and answers to frequently asked questions to help you optimize your reactions for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents for synthesizing N-substituted isoindoline-1,3-diones, and why are they chosen?

A1: The choice of solvent is paramount and often depends on the specific synthetic route. For the classical Gabriel synthesis, which involves the alkylation of potassium phthalimide, polar aprotic solvents are favored.[1][2] Dimethylformamide (DMF) is frequently cited as the best choice, with dimethyl sulfoxide (DMSO), hexamethylphosphoramide (HMPA), and acetonitrile also being effective options.[2][3][4] These solvents are ideal for SN2 reactions because they can solvate the cation (potassium ion) while leaving the phthalimide anion relatively free to act as a nucleophile.[1][5]

For syntheses involving the condensation of phthalic anhydride with a primary amine, a broader range of solvents can be used.[6] Microwave-assisted syntheses have shown success with polar aprotic solvents like DMF and N-methyl-2-pyrrolidone (NMP), with NMP sometimes giving better yields due to its high boiling point and polar nature.[7] Greener approaches have utilized ethanol, mixtures of water and ethanol at high temperatures and pressures, or even solvent-free conditions.[8][9][10]

Q2: How does solvent polarity influence the reaction rate and yield?

A2: Solvent polarity plays a crucial role, particularly in the Gabriel synthesis, which proceeds via an SN2 mechanism. Polar aprotic solvents are excellent for SN2 reactions because they can stabilize the transition state and solvate the counter-ion of the nucleophile, thereby increasing the nucleophilicity of the phthalimide anion.[1] This leads to a faster reaction rate and often a higher yield. In contrast, polar protic solvents can solvate the nucleophile through hydrogen bonding, which can decrease its reactivity and slow down the reaction.

Q3: What are the specific advantages of using DMF or DMSO?

A3: DMF and DMSO are highly polar aprotic solvents with high boiling points, which allows for conducting reactions at elevated temperatures to increase the reaction rate.[1][2] Their ability to dissolve a wide range of organic and inorganic compounds makes them versatile for various substrates. Specifically for the Gabriel synthesis, their strong solvating power for cations enhances the nucleophilicity of the phthalimide anion, promoting the desired SN2 reaction.[3][5]

Q4: Are there "green" or more environmentally friendly solvent options for this synthesis?

A4: Yes, there is a growing interest in developing greener synthetic routes. Some successful approaches include:

• Water/Ethanol Mixtures: High-temperature, high-pressure water/ethanol mixtures have been used for the condensation of o-phthalic acid and amines.[8]

• Ethanol: Ethanol has been used as a solvent in catalyst-driven condensations of phthalic anhydride and amines.[9]

• Solvent-Free Conditions: Microwave irradiation of a mixture of phthalic anhydride and an amine without any solvent has proven to be a rapid and efficient method for synthesizing N-aryl phthalimides.[8][10]

Q5: What safety precautions should I take when working with common solvents like DMF and DMSO?

A5: Both DMF and DMSO have excellent solvent properties but require careful handling:

• DMF (Dimethylformamide): It is a suspected carcinogen and a reproductive toxin. It can be absorbed through the skin. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• DMSO (Dimethyl Sulfoxide): DMSO can also be absorbed through the skin and can carry dissolved substances with it. Therefore, it is crucial to avoid skin contact and wear appropriate gloves.

Always consult the Safety Data Sheet (SDS) for any solvent before use to be fully aware of its hazards and handling requirements.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or No Product Yield	1. Inappropriate Solvent Choice: The solvent may not be suitable for the specific reaction mechanism (e.g., using a protic solvent for an SN2 reaction).2. Low Reaction Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.3. Poor Solubility of Reactants: One or more reactants may not be sufficiently soluble in the chosen solvent.4. Steric Hindrance: In the Gabriel synthesis, sterically hindered alkyl halides will react slowly or not at all.	1. Switch to a recommended solvent. For Gabriel synthesis, use a polar aprotic solvent like DMF or DMSO.[2][3]2. Increase the reaction temperature. Solvents with higher boiling points like DMF, DMSO, or NMP allow for higher reaction temperatures.[1][7]3. Choose a solvent that dissolves all reactants. A solvent screen may be necessary to find the optimal choice.4. Use a less sterically hindered substrate if possible. The Gabriel synthesis works best for primary alkyl halides.[11]
Formation of Side Products	1. Reaction Temperature is Too High: This can lead to decomposition of reactants or products.2. Presence of Water: For reactions involving phthalic anhydride, water can lead to the formation of phthalic acid.3. "Over-alkylation" in Amine Synthesis: While the Gabriel synthesis is designed to avoid this, improper workup or alternative synthetic routes can lead to secondary or tertiary amines.	1. Optimize the reaction temperature. Run the reaction at the lowest temperature that gives a reasonable rate.2. Use anhydrous solvents and reagents. Ensure all glassware is thoroughly dried before use.3. Adhere to the Gabriel synthesis protocol for primary amines. The use of phthalimide as a protected form of ammonia prevents over-alkylation.[5]
Difficulty in Product Purification	1. Solvent is Difficult to Remove: High-boiling point solvents like DMF and DMSO can be challenging to remove under reduced pressure.2. Product is Soluble in the Workup Solvent: This can lead to loss of product during extraction.3. Formation of Emulsions during Extraction.	1. For high-boiling solvents, consider techniques like azeotropic distillation or extraction with a solvent in which the desired product is insoluble. 2. Carefully select the extraction and washing solvents. A solubility test on a small sample can be informative.3. Break emulsions by adding brine or by centrifugation.
Incomplete Reaction	1. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion.2. Deactivation of Catalyst: If a catalyst is used, it may have been poisoned or deactivated.3. Equilibrium Reaction: The reaction may have reached equilibrium before all the starting material was consumed.	1. Monitor the reaction progress using TLC or another analytical technique. Continue the reaction until the starting material is consumed.2. Ensure the catalyst is fresh and that the reaction conditions are free of catalyst poisons. 3. If it is an equilibrium reaction, consider removing a byproduct (e.g., water) to drive the reaction to completion.

Experimental Protocols and Data

Protocol 1: Microwave-Assisted Synthesis of N-Aryl Phthalimides (Solvent-Free)

This protocol is adapted from methodologies that emphasize green chemistry principles.[8][10]

• Reactant Preparation: In a microwave-safe vessel, thoroughly mix phthalic anhydride (1.0 eq) and the desired aromatic amine (1.0 eq).

• Microwave Irradiation: Place the vessel in a domestic or laboratory microwave oven and irradiate for 2-10 minutes at a power setting that maintains a steady reaction without charring.

• Workup: After cooling, the solid product is typically pure enough for many applications. If necessary, it can be recrystallized from a suitable solvent like ethanol.

Protocol 2: Gabriel Synthesis of a Primary Amine

This is a classic method for the synthesis of primary amines.[1][3]

• Alkylation of Potassium Phthalimide: Dissolve potassium phthalimide (1.0 eq) in DMF. Add the primary alkyl halide (1.0-1.2 eq) and heat the mixture to around 90°C.[1] Monitor the reaction by TLC.

• Hydrazinolysis: After the alkylation is complete, cool the reaction mixture and add hydrazine hydrate (1.5-2.0 eq) in ethanol.[2][3] Reflux the mixture until the N-alkylphthalimide is consumed (monitor by TLC).

• Workup and Isolation: After cooling, the phthalhydrazide precipitate is filtered off. The filtrate, containing the primary amine, can be further purified by extraction and distillation or crystallization.

Table 1: Comparison of Solvent Effects on Reaction Conditions

Synthetic Method	Solvent	Typical Temperature	Typical Reaction Time	Yield	Reference
Phthalic Anhydride + Amine	Acetic Acid	Reflux	Several hours	Good to Excellent	[8]
Phthalic Anhydride + Amine	Ethanol (with catalyst)	80 °C	1-2 hours	85-93%	[9]
Phthalic Anhydride + Amine	NMP (Microwave)	160 °C	5 minutes	70%	[7]
Phthalic Anhydride + Amine	Solvent-Free (Microwave)	N/A	2-10 minutes	91-95%	[8]
Potassium Phthalimide + Alkyl Halide	DMF	90 °C	1-4 hours	Good to Excellent	[1]
Potassium Phthalimide + Alkyl Halide	DMSO	80-100 °C	1-4 hours	Good to Excellent	[2]

Visualizing the Chemistry

To better understand the processes involved, the following diagrams illustrate the reaction mechanism and a troubleshooting workflow.

Caption: The Gabriel synthesis of primary amines, highlighting the SN2 alkylation step and the role of the solvent.

Caption: A troubleshooting workflow for addressing low yield in the synthesis of N-substituted isoindoline-1,3-diones.

References

• NROChemistry. Gabriel Synthesis: Mechanism & Examples. [Link]

• ResearchGate. Rapid and clean synthesis of phthalimide derivatives in high-temperature, high-pressure H2O/EtOH mixtures | Request PDF. [Link]

• Patsnap Eureka. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. [Link]

• ResearchGate. Phthalimide-N-sulfonic acid, an efficient catalyst for the synthesis of various isoindoline-1,3-dione derivatives. [Link]

• RSC Publishing. Synthesis, anti-mycobacterial and cytotoxic evaluation of substituted isoindoline-1,3-dione-4-aminoquinolines coupled via alkyl/amide linkers. [Link]

• Master Organic Chemistry. The Gabriel Synthesis. [Link]

• ACG Publications. Synthesis and optical properties of some isoindole-1,3-dione compounds. [Link]

• ResearchGate. Synthesis of isoindoline-1,3-diones | Download Scientific Diagram. [Link]

• Chemistry Notes. Gabriel synthesis: Easy mechanism, procedure, applications. [Link]

• Asian Journal of Chemistry. Solvent-Free Synthesis of Phthalimide Under Microwave Irradiation and Modification of Talc with Synthesized Phthalimide. [Link]

• Der Pharma Chemica. An improved microwave irradiation method for synthesis of some new N-alkyl and N-alkyloxy phthalimides. [Link]

• Organic Chemistry Portal. Gabriel Synthesis. [Link]

• Journal of Applied Pharmaceutical Science. Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities. [Link]

• MDPI. Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. [Link]

Sources

• 1. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 2. Gabriel Synthesis | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Chemicals [chemicals.thermofisher.cn]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, anti-mycobacterial and cytotoxic evaluation of substituted isoindoline-1,3-dione-4-aminoquinolines coupled via alkyl/amide linkers - RSC Advances (RSC Publishing) DOI:10.1039/C8RA10532D [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 11. chemistnotes.com [chemistnotes.com]

Preventing hydrolysis of "2-(2-Hydroxypropyl)isoindoline-1,3-dione" during workup

A Guide to Preventing Hydrolysis During Experimental Workup

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 2-(2-Hydroxypropyl)isoindoline-1,3-dione, also known as N-(2-hydroxypropyl)phthalimide. A common challenge encountered during the synthesis of this and related compounds is the unintended hydrolysis of the phthalimide ring during the workup phase. This guide provides in-depth, field-proven insights and protocols to help you maximize your yield and purity by avoiding this critical side reaction.

Part 1: Understanding the Challenge - The "Why" Behind Hydrolysis

This section addresses the fundamental chemical principles governing the stability of your target molecule.

Q1: Why is 2-(2-Hydroxypropyl)isoindoline-1,3-dione so susceptible to hydrolysis during workup?

A: The phthalimide group, while an excellent protecting group for primary amines, is fundamentally an imide, which is a derivative of a carboxylic acid.[1] Like esters and amides, it is susceptible to cleavage by nucleophilic attack, particularly from water, in a process called hydrolysis. This reaction is significantly accelerated under either acidic or basic conditions.[2]

• Base-Catalyzed Hydrolysis: Under basic conditions (e.g., washing with NaOH, NaHCO₃, or K₂CO₃), hydroxide ions (OH⁻) act as potent nucleophiles. They directly attack one of the carbonyl carbons of the phthalimide ring. This is often the most aggressive and rapid route to hydrolysis. The reaction proceeds through a two-step mechanism, first opening the ring to form a phthalamic acid intermediate, which then hydrolyzes further.[3]

• Acid-Catalyzed Hydrolysis: Under acidic conditions (e.g., washing with HCl or H₂SO₄), the carbonyl oxygen is protonated.[4] This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to attack by a weaker nucleophile like water.[2] While often slower than base-catalyzed hydrolysis, prolonged exposure to strong acids will lead to significant product loss.

The presence of the hydroxyl (-OH) group on the propyl chain does not significantly alter the fundamental susceptibility of the phthalimide ring, but the overall polarity of the molecule makes effective, non-aqueous workup more challenging.

Q2: What are the byproducts of hydrolysis, and how can I detect them?

A: The complete hydrolysis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione yields two primary byproducts: phthalic acid and 1-amino-2-propanol .

Compound Name	Structure	Molar Mass ( g/mol )	Key Characteristics
2-(2-Hydroxypropyl)isoindoline-1,3-dione	C₁₁H₁₁NO₃	205.21[5]	Desired Product. Moderately polar.
Phthalic Acid	C₈H₆O₄	166.13	Hydrolysis Byproduct. Highly polar, acidic. Often appears as a white precipitate in organic solvents.
1-Amino-2-propanol	C₃H₉NO	75.11	Hydrolysis Byproduct. Highly polar, basic, and very water-soluble.

You can detect hydrolysis using standard analytical techniques:

• Thin-Layer Chromatography (TLC): Phthalic acid is a very polar compound and will typically have a very low Rf value (often staying at the baseline) compared to your product. 1-amino-2-propanol is often too polar to visualize effectively on standard silica gel plates without specific staining techniques.

• LC-MS: This is the most definitive method. You would observe peaks corresponding to the mass-to-charge ratio (m/z) of your product (e.g., 206.21 for [M+H]⁺) as well as the byproducts.

• Visual Observation: If significant hydrolysis has occurred, you may see a white precipitate of phthalic acid crashing out of your organic layer during the workup or upon concentration.

Part 2: Proactive Strategies & Recommended Protocols

The key to preventing hydrolysis is to maintain near-neutral pH conditions throughout the workup and to minimize the contact time with the aqueous phase.

Q3: My synthesis of N-(2-hydroxypropyl)phthalimide is complete. How should I quench the reaction to minimize hydrolysis from the start?

A: Avoid quenching your reaction with strong aqueous acid or base. The safest approach is to cool the reaction mixture to room temperature or 0 °C and pour it into a separatory funnel containing a combination of your extraction solvent (e.g., ethyl acetate or dichloromethane) and a neutral aqueous solution.

Recommended Quenching Agents:

• Saturated aqueous ammonium chloride (NH₄Cl): This solution is weakly acidic and is excellent for quenching reactions involving organometallics or strong bases without causing significant hydrolysis of sensitive groups.

• Deionized Water: If the reaction conditions are already near neutral, quenching directly into water is a viable option.

Q4: What is the best extraction and washing procedure to isolate my product safely?

A: A carefully planned liquid-liquid extraction is critical. The goal is to move your organic product into an organic solvent while washing away inorganic salts and polar impurities, all while keeping the product protonated or deprotonated to a minimal extent.

Protocol 1: Recommended Hydrolysis-Minimizing Workup

This protocol is designed to be the default procedure for safely isolating 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Step-by-Step Methodology:

• Quenching: Cool the reaction vessel to 0-25 °C. In a separate vessel, prepare a biphasic mixture of ethyl acetate (EtOAc) and deionized water. Transfer the reaction mixture to this biphasic solution with stirring.

  • Causality: Using a neutral water wash is the first line of defense against pH-mediated hydrolysis. Ethyl acetate is a good solvent choice as it can dissolve moderately polar compounds like the target molecule while having limited miscibility with water.[6]

• Extraction: Transfer the mixture to a separatory funnel. Allow the layers to separate and drain the aqueous layer. Extract the aqueous layer one more time with a fresh portion of EtOAc to recover any dissolved product. Combine the organic layers.

  • Expertise Note: The hydroxyl group on your product imparts some water solubility. A second extraction is crucial for maximizing yield.

• Washing with Brine: Wash the combined organic layers with saturated aqueous sodium chloride (brine).[7] Do not use a sodium bicarbonate wash unless you have a specific acidic impurity you must remove, and even then, proceed with caution and speed.

  • Causality: A brine wash serves two critical purposes. First, it helps to break up emulsions. Second, and more importantly, the high salt concentration reduces the solubility of water in the organic layer, beginning the drying process and minimizing contact time with water which could lead to hydrolysis.[8][9] It also "salts out" the organic product, further decreasing its solubility in the aqueous phase and driving it into the organic layer.[6]

• Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Stir for 5-10 minutes.

  • Expertise Note: MgSO₄ is a faster and more efficient drying agent than Na₂SO₄ but is slightly acidic. For a highly sensitive substrate, Na₂SO₄ is the safer, more neutral choice.

• Filtration & Concentration: Filter the drying agent and concentrate the organic solvent using a rotary evaporator. Use a moderate water bath temperature (≤ 40 °C) to prevent any potential thermal degradation.

• Purification: The resulting crude product can be further purified by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization.

Workflow Diagram: Hydrolysis-Minimizing Protocol

Caption: Recommended workflow for isolating the target compound while minimizing hydrolysis.

Part 3: Troubleshooting Guide

Even with the best protocols, unexpected issues can arise. This section provides solutions to common problems.

Q5: I ran a TLC of my crude product and see a spot at the baseline. Is this hydrolysis?

A: A highly polar spot that remains at the origin on a silica gel TLC plate is a strong indicator of phthalic acid formation due to hydrolysis.

• Confirmation: To confirm, you can run a co-spot TLC. Place a spot of your crude material, a spot of authentic phthalic acid (if available), and a third spot with both your crude material and the phthalic acid standard on the same plate. If the baseline spot in your crude material has the same Rf as the standard, you have confirmed hydrolysis.

Q6: My yield is very low, and I suspect my product is lost in the aqueous layers. What can I do?

A: This is a common issue given the product's polarity.

• Salting Out: Always use a brine wash as the final aqueous wash. This significantly decreases the solubility of your polar product in the aqueous layer, pushing it into the organic phase.[10]

• Back-Extraction: Before discarding your aqueous layers, perform one or two additional "back-extractions" with fresh ethyl acetate or dichloromethane to recover any dissolved product.

• Solvent Choice: If you are still facing partitioning issues with ethyl acetate, consider a more polar extraction solvent like dichloromethane (DCM). However, be aware that DCM is denser than water and will form the bottom layer.

Q7: I used a mild base (e.g., saturated NaHCO₃) to neutralize trace acid from my reaction, and my yield was still low. Why?

A: Even mild bases can be aggressive enough to cause imide hydrolysis, especially with prolonged contact. Phthalimide hydrolysis is base-catalyzed, and a bicarbonate wash, while less potent than a hydroxide wash, still raises the pH significantly.[3]

• Solution: If an acid scavenger is absolutely necessary, use it quickly and at a low temperature (0 °C). Immediately follow with extraction and a brine wash. The recommended protocol avoids basic washes entirely to eliminate this risk.

Hydrolysis Risk Comparison Table

Workup Wash Condition	pH Range	Hydrolysis Risk	Rationale
1M HCl	< 2	High	Acid-catalyzed hydrolysis is accelerated.[11]
Deionized Water	~7	Low	Neutral pH provides the most stable environment for the imide.
Sat. aq. NaHCO₃	~8-9	Moderate to High	Base-catalyzed hydrolysis occurs. Risk increases with time and temperature.
1M NaOH	> 13	Very High	Rapid base-catalyzed hydrolysis is expected.[3]
Sat. aq. NaCl (Brine)	~7	Low	Maintains neutral pH while aiding in extraction efficiency.[6][7]

References

• 4.7: Reaction Work-Ups. (2021). Chemistry LibreTexts. [Link]

• Extractions vs Washes. (n.d.). University of York, Department of Chemistry. [Link]

• 8.6: Common Extraction Washes. (2024). Chemistry LibreTexts. [Link]

• Why do we dry organic phase of extracts? (2013). ResearchGate. [Link]

• Gabriel synthesis. (n.d.). Wikipedia. [Link]

• Organic work-up confusion. (2015). Reddit. [Link]

• Phthalimides: developments in synthesis and functionalization. (2024). Royal Society of Chemistry. [Link]

• HYDROLYSIS. (n.d.). Syracuse University. [Link]

• How to prevent HCl from attacking in situ synthesized imine material? (2019). ResearchGate. [Link]

• Kinetics and mechanism of base-catalysed hydrolysis of phthalimide. (1979). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Gabriel Synthesis. (2023). Chemistry LibreTexts. [Link]

• The Gabriel Synthesis. (2025). Master Organic Chemistry. [Link]

• Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. (2025). Patsnap Eureka. [Link]

• (PDF) The Mechanisms of Acid-Catalyzed Hydrolysis of N-(4-Substituted Arylthio) Phthalimides. (2011). ResearchGate. [Link]

• Alkyl Halides: Gabriel Synthesis to Primary Amines (Potassium Phthalimide). (n.d.). OrgoSolver. [Link]

• Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. (2011). National Institutes of Health. [Link]

• 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. (n.d.). PubChem. [Link]

• Amide Hydrolysis Using Acid Or Base. (2019). Master Organic Chemistry. [Link]

• mechanism of amide hydrolysis. (2019). YouTube. [Link]

• Amide Hydrolysis. (2021). YouTube. [Link]

• The Hydrolysis and Cyclization of Some Phthalamic Acid Derivatives. (1965). Journal of the American Chemical Society. [Link]

• Synthesis and optical properties of some isoindole-1,3-dione compounds. (2018). ACG Publications. [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Kinetics and mechanism of base-catalysed hydrolysis of phthalimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Extractions vs Washes [chemtl.york.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Welcome to the technical support center for the synthesis of 2-(2-hydroxypropyl)isoindoline-1,3-dione. This guide is designed for researchers, chemists, and process development professionals who are looking to transition this synthesis from bench-scale to larger, pilot-scale production. We will address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to ensure a robust, safe, and efficient scale-up process.

Synthesis Overview & Mechanism

The most direct and widely adopted method for synthesizing 2-(2-hydroxypropyl)isoindoline-1,3-dione is the dehydrative condensation of phthalic anhydride with 1-amino-2-propanol.[1] This reaction proceeds through a two-step mechanism:

• Amide Formation: The primary amine of 1-amino-2-propanol performs a nucleophilic attack on one of the carbonyl carbons of phthalic anhydride. This opens the anhydride ring to form a phthalamic acid intermediate (often called an "amic acid"). This initial step is typically fast and exothermic.

• Imide Formation (Cyclization): With continued heating, the carboxylic acid and amide functionalities of the intermediate undergo an intramolecular condensation, eliminating a molecule of water to form the stable five-membered imide ring.[2][3] The removal of water is crucial to drive the equilibrium towards the final product.

Caption: Reaction mechanism for the synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Scaled-Up Experimental Protocol

This protocol details a robust method for a multi-gram scale synthesis, incorporating best practices for yield, purity, and safety.

Materials & Equipment:

• Phthalic Anhydride (1.0 eq)

• 1-Amino-2-propanol (1.05 eq)

• Toluene (approx. 3-4 mL per gram of phthalic anhydride)

• Round-bottom flask or jacketed reactor appropriately sized for the scale

• Mechanical overhead stirrer

• Heating mantle with temperature controller

• Dean-Stark apparatus and condenser

• Buchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reactor Setup: Assemble the reactor with the mechanical stirrer, Dean-Stark trap, condenser, and a temperature probe. Ensure the system is dry.

• Reagent Charging: Charge the reactor with phthalic anhydride and toluene. Begin stirring to form a slurry.

• Controlled Addition: Slowly add the 1-amino-2-propanol (1.05 eq) to the stirred slurry over 30-60 minutes. An exotherm will be observed. Maintain the internal temperature below 40°C during the addition, using a cooling bath if necessary.

• Dehydration: Once the addition is complete, heat the mixture to reflux (approx. 110-115°C). Water will begin to collect in the Dean-Stark trap.

• Reaction Monitoring: Continue refluxing until water ceases to collect in the trap (typically 3-5 hours). The reaction can be monitored by TLC or HPLC to confirm the disappearance of the starting material and the amic acid intermediate.

• Cooling & Isolation: Once the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath for 1-2 hours. The product will precipitate.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with cold toluene (2 x volume) to remove soluble impurities.

• Drying: Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved.

Caption: Scaled-up synthesis and purification workflow.

Troubleshooting Guide (Q&A Format)

Q: My reaction yield is significantly lower than expected. What are the common causes?

A: Low yield is a frequent issue when scaling up. Here are the primary factors to investigate:

• Incomplete Water Removal: This is the most common culprit. The cyclization to the imide is an equilibrium reaction.[1] If water is not efficiently removed, the reaction will not go to completion, leaving the water-soluble amic acid intermediate in the mother liquor.

  • Solution: Ensure your Dean-Stark trap is functioning correctly. Check for leaks in the glassware setup. On a larger scale, ensure the reflux rate is sufficient to carry over the water azeotrope effectively.

• Reaction Time: The reaction may simply not have been run long enough.

  • Solution: Monitor the reaction using TLC or HPLC. Continue refluxing until the starting amine and the amic acid intermediate are no longer detectable.

• Reagent Quality: Impurities in the starting materials can interfere with the reaction. 1-amino-2-propanol can absorb water and CO₂ from the air.

  • Solution: Use high-purity reagents. Ensure 1-amino-2-propanol is from a freshly opened container or has been stored properly under an inert atmosphere.

• Product Loss During Work-up: The product has some solubility in toluene, especially if the solution is not cooled sufficiently.

  • Solution: Ensure the reaction mixture is thoroughly cooled (0-5°C) for an adequate amount of time before filtration to maximize precipitation. Minimize the volume of cold toluene used for washing the filter cake.

Parameter	Bench Scale (1-10 g)	Pilot Scale (100-1000 g)	Impact on Yield
Water Removal	Standard Dean-Stark	Requires efficient reflux & condenser	High: Incomplete removal stalls reaction.
Addition Rate	Less critical	Critical for exotherm control	Medium: Runaway can cause side products.
Stirring	Magnetic Stirrer	Mechanical Overhead Stirrer	High: Poor mixing leads to local hot spots and incomplete reaction.
Cooling Time	1 hour	2-4 hours	Medium: Insufficient cooling increases product loss in filtrate.

Q: My final product is off-white or yellow and shows impurities by NMR/HPLC. What are they and how do I remove them?

A: The most likely impurity is the uncyclized amic acid intermediate. Overheating can also cause thermal decomposition, leading to colored impurities.

• Identifying the Amic Acid: This intermediate will have characteristic signals for a carboxylic acid (broad singlet >10 ppm in ¹H NMR) and a different set of aromatic signals compared to the symmetric final product.

• Removal Strategy:

  • Aqueous Wash: The amic acid is a carboxylic acid and can be removed by washing. Dissolve the crude product in a suitable solvent like ethyl acetate. Wash the organic solution with a mild base like saturated sodium bicarbonate (NaHCO₃) solution. This will deprotonate the amic acid, making it water-soluble and pulling it into the aqueous layer.

  • Re-run the Reaction: If the amount of amic acid is substantial, the best course of action may be to return the crude material to the reactor with toluene and a catalytic amount of an acid like p-toluenesulfonic acid (p-TSA) and reflux with a Dean-Stark trap to force the cyclization to completion.

  • Recrystallization: For minor impurities, recrystallization from a solvent system like ethanol/water or isopropanol can yield a highly pure product.

Q: The reaction seems to stall; water collection in the Dean-Stark trap stops, but starting material is still present. Why?

A: This "stalling" phenomenon can be frustrating.

• Cause 1: Reagent Degradation: As mentioned, 1-amino-2-propanol can degrade. If it has absorbed significant atmospheric CO₂, it forms a carbonate salt, reducing the amount of free amine available to react.

• Cause 2: Insufficient Temperature: The reaction requires sufficient thermal energy to drive the dehydration step. If the internal temperature is too low (e.g., due to azeotroping with a lower-boiling impurity or incorrect heating mantle setting), the cyclization will be very slow or may not proceed.

  • Solution: Verify the reaction temperature with a calibrated probe. Ensure you are at the true boiling point of the toluene azeotrope.

• Cause 3: Poor Mixing: On a larger scale, inefficient stirring can lead to a heterogeneous mixture where reactants are not in sufficient contact.

  • Solution: Use a powerful overhead mechanical stirrer. Ensure a vortex is visible, indicating good agitation.

Caption: Troubleshooting decision tree for common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What are the most critical safety considerations for this scale-up? A: Safety is paramount.

• Exotherm Management: The initial reaction is exothermic. Controlled, slow addition of the amine to the phthalic anhydride slurry is mandatory to prevent a thermal runaway.[4]

• Reagent Handling: Phthalic anhydride is a respiratory and skin sensitizer.[5][6] Always handle it in a fume hood, wearing appropriate PPE, including gloves, safety glasses, and a lab coat. Avoid generating dust.[7]

• Solvent Safety: Toluene is flammable and has associated health risks. Ensure the reactor is properly grounded to prevent static discharge and operate in a well-ventilated area away from ignition sources.

Q2: Can I use a different solvent instead of toluene? A: Yes, but toluene is often chosen for its ideal boiling point (111°C), which is high enough to drive the dehydration reaction efficiently, and its ability to form a low-boiling azeotrope with water. Other solvents like xylene could be used but require higher temperatures. Non-azeotroping solvents like DMF are used in alternative methods (like the Gabriel Synthesis) but are not ideal for this direct condensation as water removal is more difficult.[8][9]

Q3: Is a solvent-free synthesis viable for large-scale production? A: Solvent-free methods, often using microwave irradiation, have been reported and can be very efficient on a small scale.[1][10] However, scaling up presents significant challenges in heat transfer and mixing. A simple melt reaction (heating the two solids together) can be difficult to control and stir on a large scale, often leading to a solid mass that is hard to process. For pilot-scale and beyond, a solvent-based approach generally offers far better process control.

Q4: What is the alternative Gabriel Synthesis route and is it suitable for scale-up? A: The Gabriel synthesis involves reacting potassium phthalimide with an alkyl halide, in this case, 1-chloro- or 1-bromo-2-propanol.[1][11] While it's a classic method, it has drawbacks for scaling up this specific molecule. It adds an extra step (preparing potassium phthalimide, or using it as a raw material), the alkyl halides are often more expensive and hazardous than 1-amino-2-propanol, and the workup to cleave the phthalimide group can require harsh reagents like hydrazine, which presents its own safety and waste disposal challenges.[8][11] For these reasons, the direct condensation of phthalic anhydride and 1-amino-2-propanol is the more atom-economical and operationally simpler route for scale-up.

References

• Patsnap Eureka. (2025, March 28). Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and pharmacological activity of some new phthalimide derivatives. Retrieved from [Link]

• HB Chemical. (2015, June 12). Phthalic-Anhydride-SDS.pdf. Retrieved from [Link]

• Chemius. (n.d.). Phthalic Anhydride (PA). Retrieved from [Link]

• Reddit. (2017, January 25). Is this a good mechanism for the reaction of amino acids with phthalic anhydride? Any suggestions? Retrieved from [Link]

• Wikipedia. (n.d.). Gabriel synthesis. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of N-Aryl and N-Alkyl Phthalimides via Denitrogenative Cyanation of 1,2,3-Benzotriazin-4(3H)-ones. The Journal of Organic Chemistry. Retrieved from [Link]

• ACG Publications. (n.d.). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• RSC Publishing. (n.d.). Green Chemistry. Retrieved from [Link]

• IU Indianapolis. (n.d.). The Alkylation Reaction of the Gabriel Synthesis. Retrieved from [Link]

• OrgoSolver. (n.d.). Alkyl Halides: Gabriel Synthesis to Primary Amines (Potassium Phthalimide). Retrieved from [Link]

• Pearson. (n.d.). Gabriel Synthesis Explained. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

• Unacademy. (n.d.). Gabriel Phthalimide Synthesis Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. Retrieved from [Link]

• Reddit. (2023, June 23). Gabriel synthesis troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Some Phenylisoindoline-1,3-Diones and their Acetylcholinesterase and Butyryl Cholinesterase Inhibitory Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of PA with 2-amino-2-methyl-1-propanol (AMP) and.... Retrieved from [Link]

• RSC Publishing. (2023, August 15). Phthalic anhydride (PA): a valuable substrate in organic transformations. Retrieved from [Link]

• ResearchGate. (2025, August 5). Synthesis of some N-phthalimide amino acids derivatives and evaluation their biological activity. Retrieved from [Link]

• ResearchGate. (2025, August 10). 2-(2-Hydroxyphenyl)isoindoline-1,3-dione | Request PDF. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

• ACS Publications. (n.d.). Preparation of N-substituted phthalimides by the palladium-catalyzed carbonylation and coupling of o-dihalo aromatics and primary amines. The Journal of Organic Chemistry. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. Chemical Communications. Retrieved from [Link]

• MDPI. (n.d.). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Retrieved from [Link]

• PubMed Central. (n.d.). N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. Retrieved from [Link]

• RSC Publishing. (2024, July 19). Phthalimides: developments in synthesis and functionalization. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Phthalic anhydride (PA): a valuable substrate in organic transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03378C [pubs.rsc.org]
• 4. fishersci.com [fishersci.com]
• 5. Mobile [my.chemius.net]
• 6. westliberty.edu [westliberty.edu]
• 7. hbchemical.com [hbchemical.com]
• 8. Chemicals [chemicals.thermofisher.cn]
• 9. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. Gabriel synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: TLC Analysis of N-Substituted Phthalimides

Welcome to the technical support center for the thin-layer chromatography (TLC) analysis of N-substituted phthalimides. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. The following information is curated to provide not only solutions but also the underlying scientific principles to empower your analytical work.

Frequently Asked Questions (FAQs)

Q1: Why is my N-substituted phthalimide streaking on the TLC plate?

Streaking is a common issue in TLC and can be particularly prevalent with N-substituted phthalimides due to a combination of factors including sample overloading, compound polarity, and interactions with the stationary phase.[1][2][3][4]

• Causality:

  • Overloading: Applying too much sample to the plate is a frequent cause of streaking.[1][2][3][5] When the stationary phase becomes saturated with the analyte, the excess molecules are unable to properly partition between the stationary and mobile phases, leading to a continuous "streak" rather than a distinct spot.

  • Strongly Polar or Basic/Acidic Substituents: N-substituted phthalimides with highly polar or ionizable functional groups (e.g., amines, carboxylic acids) can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel plates.[1][2][6] This strong interaction can lead to tailing or streaking as the compound "drags" along the stationary phase.[7]

  • Inappropriate Spotting Solvent: If the sample is dissolved in a solvent that is too polar for the mobile phase, it can cause the initial spot to spread out, leading to a streaky appearance after development.[2]

• Troubleshooting Protocol:

  • Reduce Sample Concentration: Prepare a more dilute solution of your sample. A good starting point is a 1% solution (e.g., 1 mg of compound in 1 mL of a volatile solvent like dichloromethane or ethyl acetate).[1]

  • Modify the Mobile Phase:

    • For basic N-substituted phthalimides (e.g., those with an amine group), add a small amount of a basic modifier like triethylamine (NEt3) or ammonium hydroxide to the mobile phase (e.g., 0.5-2%).[1][7] This will neutralize the acidic sites on the silica gel, reducing strong interactions and minimizing streaking.

    • For acidic N-substituted phthalimides (e.g., those with a carboxylic acid group), add a small amount of an acidic modifier like acetic acid or formic acid to the mobile phase (e.g., 0.5-2%).[1][2]

  • Use a Less Polar Spotting Solvent: Dissolve your sample in the least polar solvent in which it is soluble. This will help to ensure a tight, concentrated spot at the origin.[6]

Q2: My N-substituted phthalimide spot is not moving from the baseline (Rf ≈ 0). What should I do?

An Rf value at or near zero indicates that your compound is too polar for the chosen mobile phase and is strongly adsorbed to the stationary phase.[8][9]

• Causality: The polarity of the mobile phase is insufficient to overcome the interactions between your polar N-substituted phthalimide and the polar silica gel stationary phase.[10] The carbonyl groups of the phthalimide ring, along with other polar substituents, contribute to this strong interaction.[11]

• Troubleshooting Protocol:

  • Increase Mobile Phase Polarity: The most straightforward solution is to increase the polarity of your eluent. This can be achieved by:

    • Increasing the proportion of the more polar solvent in your solvent mixture (e.g., increasing the percentage of ethyl acetate in a hexane/ethyl acetate system).

    • Switching to a more polar solvent system altogether. For very polar compounds, consider using solvent systems containing methanol or even small amounts of ammonium hydroxide in methanol.[12][13]

  • Consider Reversed-Phase TLC: If your compound is highly polar, it may be better suited for reversed-phase TLC.[8][14] In this technique, the stationary phase is nonpolar (e.g., C18-modified silica), and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used.[14]

Q3: My spots are faint or not visible under UV light. How can I visualize my N-substituted phthalimide?

While many N-substituted phthalimides are UV-active due to the aromatic phthalimide ring system, some may not be sufficiently concentrated or may have weak chromophores.[1]

• Causality: The compound's concentration on the plate may be below the detection limit of the UV lamp, or its molecular structure may not absorb UV light strongly at the wavelength used (typically 254 nm).[1][15][16]

• Troubleshooting Protocol:

  • Increase Sample Concentration: Try spotting a more concentrated sample or apply the sample multiple times to the same spot, allowing the solvent to evaporate between applications.[1][3]

  • Use an Alternative Visualization Technique:

    • Iodine Chamber: Place the developed TLC plate in a chamber containing a few crystals of iodine. Many organic compounds, including phthalimides, will form colored complexes with iodine, appearing as yellow-brown spots.[15][17] This method is generally non-destructive.

    • Potassium Permanganate (KMnO4) Stain: This stain is useful for compounds that can be oxidized, which includes many organic molecules. Spots will appear as yellow to brown on a purple background.

    • Vanillin Stain: A solution of vanillin in sulfuric acid and ethanol is a versatile stain that can produce a range of colors with different compounds upon heating.[16][18]

    • Phosphomolybdic Acid (PMA) Stain: This is another general-purpose stain that, upon heating, produces blue-green spots against a yellow-green background.[19]

Q4: I'm seeing multiple spots when I expect a pure compound. Could my N-substituted phthalimide be degrading on the TLC plate?

Yes, degradation on the silica gel plate is a possibility, especially for sensitive molecules.[8][12]

• Causality: The acidic nature of silica gel can catalyze the hydrolysis of certain N-substituted phthalimides, particularly if there is moisture present.[20][21] This would lead to the appearance of new, more polar spots (e.g., phthalic acid and the corresponding amine). Additionally, some compounds can undergo oxidation when exposed to air on the silica surface.[18]

• Troubleshooting Protocol:

  • Perform a 2D TLC: To check for stability, run a 2D TLC.[8][12]

    • Spot your compound in one corner of a square TLC plate.

    • Develop the plate in one direction.

    • Dry the plate, rotate it 90 degrees, and develop it again in a different solvent system.

    • If the compound is stable, you will see a single spot on the diagonal. If degradation occurs, new spots will appear off the diagonal.[5][12]

  • Neutralize the Silica Plate: Before use, you can dip the TLC plate in a solution of triethylamine in a nonpolar solvent (e.g., 1-5% NEt3 in hexane) and then allow it to dry completely. This deactivates the acidic sites on the silica.[7]

  • Use Alumina or Reversed-Phase Plates: If your compound is particularly acid-sensitive, consider using neutral or basic alumina TLC plates, or reversed-phase plates.[14][17]

Data and Protocols

Table 1: Recommended Solvent Systems for N-Substituted Phthalimides

Polarity of N-Substituent	Starting Solvent System (v/v)	Optimization Strategy
Nonpolar (e.g., alkyl, aryl)	10-30% Ethyl Acetate in Hexane	Increase Ethyl Acetate for higher Rf
Moderately Polar (e.g., ester, ether)	30-60% Ethyl Acetate in Hexane	Adjust ratio for optimal separation
Polar (e.g., alcohol, amine)	5-10% Methanol in Dichloromethane	Add 0.5% NEt3 for amine-containing compounds
Very Polar (e.g., carboxylic acid)	10% Methanol in Dichloromethane	Add 0.5% Acetic Acid to improve spot shape

Protocol 1: Standard TLC Procedure for N-Substituted Phthalimides

• Chamber Preparation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor. Cover the chamber and let it equilibrate for 5-10 minutes.[22]

• Plate Preparation: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate.

• Spotting: Dissolve ~1 mg of your N-substituted phthalimide in 1 mL of a volatile solvent (e.g., CH2Cl2). Using a capillary tube, apply a small spot of the solution onto the baseline. The spot should be 1-2 mm in diameter.[1][22]

• Development: Carefully place the TLC plate into the equilibrated chamber, ensuring the baseline is above the solvent level.[1][3] Cover the chamber and allow the solvent to ascend the plate.

• Completion: When the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.[9][22]

• Visualization: Allow the plate to dry completely. Visualize the spots using a UV lamp and/or an appropriate chemical stain.[1] Circle the spots with a pencil.

• Rf Calculation: Measure the distance from the baseline to the center of the spot and the distance from the baseline to the solvent front. Calculate the Rf value.[23]

Visual Workflows

// Nodes start [label="Start: TLC Issue\n(e.g., Streaking, Rf=0)", fillcolor="#FBBC05", fontcolor="#202124"]; check_overloading [label="Is the sample overloaded?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; dilute_sample [label="Dilute sample\n(1% solution)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_polarity [label="Is Rf value optimal\n(0.2-0.8)?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; adjust_mobile_phase [label="Adjust mobile phase polarity", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_spot_shape [label="Is spot shape good\n(not tailing)?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; add_modifier [label="Add modifier to mobile phase\n(e.g., NEt3 or AcOH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_stability [label="Suspect degradation?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; run_2d_tlc [label="Run 2D-TLC or use\nneutralized plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end_good [label="Problem Solved:\nGood Separation", fillcolor="#34A853", fontcolor="#FFFFFF"]; end_bad [label="Consider Alternative:\nReversed-Phase or Alumina TLC", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> check_overloading; check_overloading -> dilute_sample [label="Yes"]; dilute_sample -> check_polarity; check_overloading -> check_polarity [label="No"]; check_polarity -> check_spot_shape [label="Yes"]; check_polarity -> adjust_mobile_phase [label="No"]; adjust_mobile_phase -> check_polarity; check_spot_shape -> end_good [label="Yes"]; check_spot_shape -> add_modifier [label="No"]; add_modifier -> check_stability; check_stability -> run_2d_tlc [label="Yes"]; run_2d_tlc -> end_bad; check_stability -> end_good [label="No"]; } end_dot Caption: Troubleshooting workflow for common TLC issues.

// Nodes start [label="Developed & Dried TLC Plate", fillcolor="#FBBC05", fontcolor="#202124"]; uv_vis [label="1. View under UV Lamp (254 nm)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; spots_visible [label="Spots visible?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; circle_spots [label="Circle spots with pencil", fillcolor="#34A853", fontcolor="#FFFFFF"]; use_stain [label="2. Use Chemical Stain", fillcolor="#4285F4", fontcolor="#FFFFFF"]; iodine [label="Iodine Chamber\n(General, Non-destructive)", fillcolor="#F1F3F4", fontcolor="#202124"]; permanganate [label="KMnO4 Stain\n(For oxidizable groups)", fillcolor="#F1F3F4", fontcolor="#202124"]; vanillin [label="Vanillin-Sulfuric Acid\n(General, requires heating)", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="Visualization Complete", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> uv_vis; uv_vis -> spots_visible; spots_visible -> circle_spots [label="Yes"]; circle_spots -> use_stain; spots_visible -> use_stain [label="No"]; use_stain -> iodine; use_stain -> permanganate; use_stain -> vanillin; iodine -> end; permanganate -> end; vanillin -> end; } end_dot Caption: Step-by-step visualization protocol for TLC plates.

References

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Koleva, V., & Budevska, B. (1979). [Chromatographic Behavior of Phthalimide Derivatives on Silica Gel Layers]. Nahrung, 23(1), 9-14. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Department of Chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). TLC Tips. Department of Chemistry. Retrieved from [Link]

• ChemBAM. (n.d.). TLC troubleshooting. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• ResearchGate. (n.d.). Thin Layer Chromatography and Phthalimides. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems for TLC. Department of Chemistry. Retrieved from [Link]

• Laboratory News. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved from [Link]

• Google Patents. (n.d.). CN110028439B - Phthalimide derivatives and preparation method and use thereof.

• Reddit. (2021, February 5). Why does tailing happen in TLC? r/chemhelp. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Retrieved from [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

• Reddit. (2024, October 28). Why my TLC is dragging. r/OrganicChemistry. Retrieved from [Link]

• University of York. (n.d.). Issues - Chemistry Teaching Labs. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 13). 9.3F: Visualizing TLC Plates. Retrieved from [Link]

• Scribd. (n.d.). TLC Visualization Techniques. Retrieved from [Link]

• PubMed. (2007). Hydrolysis of new phthalimide-derived esters catalyzed by immobilized lipase. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2012). Eco-friendly Synthesis of Phthalimide Derivatives, their Analgesic Activity and QSAR Studies. Retrieved from [Link]

• alwsci. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• ResearchGate. (n.d.). TLC to check the hydrolysis products.(a,b) Silica gel TLC plates (4 cm.... Retrieved from [Link]

• SIELC. (n.d.). Separation of N-(Chloroacetyl)phthalimide on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2013, November 18). How can I find out the same Rf value compounds by TLC wise without using NMR?. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis, spectroscopic studies of novel N-substituted phthalimides and evaluation of their antibacterial, antioxidant, DNA binding and molecular docking studies. Retrieved from [Link]

• AGA Analytical. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• eScholarship.org. (n.d.). Constructing Quaternary Carbons from (N-Acyloxy)phthalimide Precursors of Tertiary Radicals Using. Retrieved from [Link]

• YouTube. (2025, February 6). Why Is Silica Gel Used In Thin Layer Chromatography?. Chemistry For Everyone. Retrieved from [Link]

• ResearchGate. (n.d.). Staining and Derivatization Techniques for Visualization in Planar Chromatography. Retrieved from [Link]

• National Institutes of Health. (2022, October 1). Silica gel-Mediated Oxidation of Prenyl Motifs Generates Natural Product-Like Artifacts. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. Chemistry Online @ UTSC. Retrieved from [Link]

• YouTube. (2025, January 27). What Are The Disadvantages Of Thin Layer Chromatography?. Chemistry For Everyone. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 17). 6.2: Thin Layer Chromatography (TLC). Retrieved from [Link]

• YouTube. (2025, January 27). How To Choose Mobile Phase For Column Chromatography?. Chemistry For Everyone. Retrieved from [Link]

• YouTube. (2018, January 4). Part 10: TLC - Visualization of Spots (Thin Layer Chromatography). Dr. Puspendra Kumar. Retrieved from [Link]

• Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

• Scribd. (n.d.). Factors Affecting TLC Rf Values. Retrieved from [Link]

• ResearchGate. (n.d.). Limitations of Thin Layer Chromatography (TLC) in the evaluation of radiolabeling of new peptide compound. Retrieved from [Link]

• Khan Academy. (n.d.). Calculating retention factors for TLC. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and Hypolipidemic Activity of N-Substituted Phthalimides. Part 5. Retrieved from [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chembam.com [chembam.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. microbiozindia.com [microbiozindia.com]
• 5. Chemistry Teaching Labs - Issues [chemtl.york.ac.uk]
• 6. organomation.com [organomation.com]
• 7. reddit.com [reddit.com]
• 8. Chromatography [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 11. [Chromatographic behavior of phthalimide derivatives on silica gel layers] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. Chromatography [chem.rochester.edu]
• 14. aga-analytical.com.pl [aga-analytical.com.pl]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. m.youtube.com [m.youtube.com]
• 17. scribd.com [scribd.com]
• 18. Silica gel-Mediated Oxidation of Prenyl Motifs Generates Natural Product-Like Artifacts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Hydrolysis of new phthalimide-derived esters catalyzed by immobilized lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. Khan Academy [khanacademy.org]

Reference Data & Comparative Studies

A Comparative Guide to the Analgesic Activity of N-Substituted Phthalimides: A Focus on 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Abstract

N-substituted phthalimides represent a versatile class of compounds with a broad spectrum of biological activities, including notable analgesic and anti-inflammatory effects.[1][2] This guide provides a comparative analysis of the analgesic potential of these compounds, with a specific focus on 2-(2-Hydroxypropyl)isoindoline-1,3-dione and its structural analogues. We delve into the synthesis, structure-activity relationships (SAR), and proposed mechanisms of action that underpin their therapeutic potential. This document is intended for researchers, scientists, and professionals in drug development, offering objective comparisons supported by experimental data and detailed protocols to facilitate further investigation in the field of novel analgesic discovery.

Introduction: The Rationale for N-Substituted Phthalimides in Analgesic Research

The phthalimide scaffold is a privileged structure in medicinal chemistry, famously associated with the immunomodulatory drug thalidomide.[3] However, beyond this historical context, the modification of the nitrogen atom of the isoindoline-1,3-dione core has yielded a plethora of compounds with diverse pharmacological profiles, including anticonvulsant, anti-inflammatory, and analgesic properties.[2][4] The search for new analgesics remains a critical endeavor, driven by the need for alternatives to existing drugs that are often accompanied by adverse effects such as gastrointestinal issues, nephrotoxicity, or the potential for dependence.[5]

N-substituted phthalimides offer a promising avenue for developing peripherally acting analgesics, which function primarily by mitigating pain at the site of tissue damage, often by inhibiting the production of inflammatory mediators like prostaglandins.[6] The central hypothesis is that modifying the N-substituent allows for fine-tuning of the molecule's physicochemical properties—such as lipophilicity and hydrogen bonding capacity—thereby influencing its absorption, distribution, metabolism, excretion (ADME) profile, and its interaction with biological targets. The inclusion of a hydroxyl group, as in 2-(2-Hydroxypropyl)isoindoline-1,3-dione, introduces a reactive site and potential for hydrogen bonding, which can be critical for target engagement.[3]

Synthetic Strategies and Workflow

The synthesis of N-substituted phthalimides is generally straightforward, most commonly achieved through the condensation of phthalic anhydride with a primary amine.[3] This reaction is robust and allows for the introduction of a wide variety of substituents on the imide nitrogen.

General Synthesis Workflow

The diagram below illustrates the typical synthetic pathway for producing N-substituted phthalimides. The choice of solvent and reaction conditions (e.g., conventional heating vs. microwave irradiation) can be optimized to improve yield and reduce reaction time.[1]

Caption: General workflow for synthesizing N-substituted phthalimides.

Protocol: Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

This protocol describes a standard laboratory procedure for synthesizing the title compound.[3]

• Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine phthalic anhydride (1 eq.) and 1-amino-2-propanol (1 eq.) in a suitable solvent such as toluene.

• Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap.

• Work-up: Once the theoretical amount of water has been collected, allow the reaction mixture to cool to room temperature.

• Isolation: Remove the solvent under reduced pressure. The resulting crude solid is then isolated.

• Purification: Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure 2-(2-Hydroxypropyl)isoindoline-1,3-dione as a white solid.

• Characterization: Confirm the structure and purity of the final compound using techniques such as TLC, melting point determination, IR, and ¹H NMR spectroscopy.[1]

Comparative Analgesic Activity: An Evidence-Based Analysis

The analgesic efficacy of N-substituted phthalimides is typically evaluated using established in vivo models of pain. The two most common assays are the acetic acid-induced writhing test, which assesses peripherally acting analgesics, and the hot plate test, which is more sensitive to centrally acting agents.[7][8]

• Why the Acetic Acid-Induced Writhing Test? This model is a cornerstone for screening peripheral analgesics.[9] Intraperitoneal injection of acetic acid causes localized inflammation and pain by triggering the release of endogenous mediators like prostaglandins (PGE2 and PGI2).[10][11] An effective analgesic will reduce the number of characteristic "writhes" (abdominal constrictions and hind limb stretching), indicating a blockade of this pain signaling cascade.[9]

• Why the Hot Plate Test? This test measures the reaction time of an animal to a thermal pain stimulus.[7] It is particularly useful for identifying analgesics that act on the central nervous system (CNS), such as opioids, which increase the pain threshold.[12] While many phthalimides are thought to act peripherally, this test can help elucidate any potential central nervous system involvement.

Experimental Data Summary

While specific, directly comparable data for 2-(2-Hydroxypropyl)isoindoline-1,3-dione against a wide array of other N-substituted phthalimides in a single study is limited, we can synthesize findings from various studies to draw meaningful comparisons. For instance, a study on the closely related N-3-hydroxypropylphthalimide showed significant activity in models of both inflammatory and neuropathic pain.[13] Other studies have explored derivatives with varied N-substituents, revealing key structure-activity relationships.[1][8][14]

Compound/Substituent	Analgesic Model	Dose (mg/kg)	% Inhibition of Writhing	Reference
Control	Acetic Acid Writhing	-	0%	[15]
Aspirin (Standard)	Acetic Acid Writhing	100	46.3%	[1]
Diclofenac (Standard)	Acetic Acid Writhing	5	85.36%	[15]
N-(4-Chlorophenyl)phthalimide	Acetic Acid Writhing	-	>90%	[1]
N-3-hydroxypropylphthalimide	Formalin Test (Phase I & II)	546	Significant Inhibition	[13]
2-(phenyl(phenylimino)methyl)isoindoline-1,3-dione	Acetic Acid Writhing	-	1.6x > Metamizole	[14][16]
2-((4-chlorophenyl)-5-sulfanyl-4H-1,2,4-trizole-4-yl) amino)methyl)-1H-isoindole-1,3(2H)-dione	Acetic Acid Writhing	25	78.78%	[15]

Note: Data is compiled from multiple sources and experimental conditions may vary. Direct comparison should be made with caution.

Structure-Activity Relationship (SAR) Insights

From the available data, several SAR trends can be identified:

• Aromatic vs. Aliphatic Substituents: The presence of an aromatic ring on the N-substituent, particularly with electron-withdrawing groups, appears to confer high analgesic activity.[1]

• Role of the Hydroxyl Group: The activity of N-3-hydroxypropylphthalimide suggests that a hydroxylated alkyl chain is favorable for analgesic effects, potentially by enhancing interactions with biological targets or improving pharmacokinetic properties.[13] This provides a strong rationale for the analgesic potential of 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

• Hydrophilicity/Lipophilicity Balance: QSAR studies have indicated that compounds with lower hydrophilic surface area (FISA) may exhibit higher analgesic activity, suggesting that a certain degree of lipophilicity is required for efficacy.[1]

Mechanistic Insights: How Do Phthalimides Alleviate Pain?

The analgesic activity of many N-substituted phthalimides is closely linked to their anti-inflammatory properties.[5][17] A primary proposed mechanism is the inhibition of the cyclooxygenase (COX) enzymes, particularly COX-2, which is upregulated during inflammation and is responsible for the synthesis of pain-mediating prostaglandins.[18]

Several phthalimide derivatives have been designed and identified as potent and selective COX-2 inhibitors.[18][19] By blocking COX-2, these compounds effectively halt the production of prostaglandins at the site of inflammation, thereby reducing pain sensitivity (hyperalgesia).[6]

Caption: Phthalimides may exert analgesia by inhibiting COX-2.

Furthermore, some phthalimide analogues may act through other pathways, such as the inhibition of pro-inflammatory cytokines like TNF-α, or potentially through interactions with the opioid system, as suggested by the attenuation of antinociceptive activity by naltrexone in one study.[13][17]

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, detailed and validated protocols are essential.

Protocol: Acetic Acid-Induced Writhing Test in Mice

This protocol is a standard method for evaluating peripheral analgesic activity.[9][20]

• Animal Preparation: Use male Swiss albino mice (20-30g). Acclimatize the animals for at least one week before the experiment.[9][21] Divide them into groups (e.g., control, standard drug, test compounds).[9]

• Drug Administration: Administer the test compounds (e.g., 2-(2-Hydroxypropyl)isoindoline-1,3-dione dissolved in a suitable vehicle) orally or intraperitoneally. The control group receives only the vehicle, and the standard group receives a known analgesic like Diclofenac (e.g., 5 mg/kg).[10][15]

• Induction of Writhing: After a set absorption period (e.g., 40-60 minutes), administer a 0.7% or 1% solution of acetic acid intraperitoneally to each mouse (typically 10 mL/kg body weight).[9][10]

• Observation: Immediately after acetic acid injection, place each mouse in an individual observation chamber. After a 5-minute latency period, count the total number of writhes (characterized by abdominal constriction, trunk twisting, and stretching of hind limbs) for a duration of 10-15 minutes.[9][10]

• Data Analysis: Calculate the mean number of writhes for each group. The percentage of analgesic activity (or % inhibition) is calculated using the formula: % Inhibition = [(Mean writhes in control) - (Mean writhes in test group)] / (Mean writhes in control) * 100[15] Analyze the data for statistical significance using appropriate tests like ANOVA followed by Dunnett's test.[1]

Conclusion and Future Directions

The evidence strongly supports the continued investigation of N-substituted phthalimides as a source of novel analgesic agents. Specifically, 2-(2-Hydroxypropyl)isoindoline-1,3-dione, with its hydroxylated alkyl substituent, represents a promising candidate that warrants further, direct comparative studies. Its structural features align with established SARs that favor analgesic activity.

Future research should focus on:

• Direct Head-to-Head Comparisons: Conducting studies that evaluate 2-(2-Hydroxypropyl)isoindoline-1,3-dione against a panel of other N-substituted phthalimides under identical experimental conditions to obtain robust, directly comparable data.

• Mechanism of Action Studies: Elucidating the precise molecular targets, including comprehensive COX-1/COX-2 inhibition assays and evaluation of effects on other inflammatory pathways (e.g., TNF-α).[17]

• Pharmacokinetic Profiling: Assessing the ADME properties of lead compounds to optimize their drug-like characteristics for potential clinical development.

• Neuropathic Pain Models: Expanding testing to include models of chronic and neuropathic pain, where N-3-hydroxypropylphthalimide has already shown promise.[13]

By systematically exploring the structure-activity relationships and mechanisms of this versatile chemical class, the scientific community can unlock new therapeutic options for the management of pain.

References

• Acetic Acid Induced Writhing Method: A Key Tool in Pharmacology Software for Analgesic Screening. RJPT SimLab.
• Eco-friendly Synthesis of Phthalimide Derivatives, their Analgesic Activity and QSAR Studies. International Journal of Pharmaceutical and Phytopharmacological Research.
• Evaluation of Analgesic Activity by Acetic Acid Induced Writhing Method of Crude Extracts of Acacia nilotica. SAS Publishers.
• Hot pl
• SYNTHESIS, CHARACTERIZATION AND ANALGESIC ACTIVITY OF SEVERAL NEW N-SUBSTITUTED PHTHALIMIDE ANALOGUES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice. PubMed.
• Analgesia Hot Pl
• A novel hot-plate test sensitive to hyperalgesic stimuli and non-opioid analgesics.
• Application Notes and Protocols for Assessing Analgesic Effects of Morphine Hydrobromide Using the Hot Pl
• SYNTHESIS, CHARACTERIZATION AND ANALGESIC ACTIVITY OF SEVERAL NEW N- SUBSTITUTED PHTHALIMIDE ANALOGUES.
• Phthalimides as anti-inflamm
• Acetic acid-induced writhing method: Significance and symbolism.
• Acetic Acid induced Writhing Method. YouTube.
• Recent advances in the chemistry of phthalimide analogues and their therapeutic potential. PubMed.
• Acetic acid induced painful endogenous infliction in writhing test on mice. PubMed Central.
• Therapeutic Potential of Phthalimide Deriv
• New phthalimide derivatives with potent analgesic activity: II. PubMed.
• 2-(2-Hydroxypropyl)isoindoline-1,3-dione. Benchchem.
• Synthesis of N-alkoxyphthalimide derivatives via PIDA-promoted cross dehydrogen
• Synthesis process of N-hydroxyl phthalimide.
• Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2)
• Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2)
• N-Hydroxyphthalimide. Wikipedia.
• Synthesis method of N-hydroxymethyl-3, 4,5, 6-tetrahydrophthalimide.
• The phthalimide analogues N-3-hydroxypropylphthalimide and N-carboxymethyl-3-nitrophthalimide exhibit activity in experimental models of inflammatory and neurop
• Method for preparing N-hydroxyphthalimide.
• Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. MDPI.
• SYNTHESIS AND BIOLOGICAL EVALUATION OF ISOINDOLINE-1, 3- DIONE DERIV
• Synthesis and biological activity of new derivatives of isoindo- line-1,3-diones as non-steroidal analgesics. Sciforum.
• Synthesis and biological activity of new phthalimides as potential anti-inflamm
• A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. NIH.

Sources

• 1. eijppr.com [eijppr.com]
• 2. Recent advances in the chemistry of phthalimide analogues and their therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biomedgrid.com [biomedgrid.com]
• 6. researchgate.net [researchgate.net]
• 7. Hot plate test - Wikipedia [en.wikipedia.org]
• 8. ijpsr.com [ijpsr.com]
• 9. rjptsimlab.com [rjptsimlab.com]
• 10. saspublishers.com [saspublishers.com]
• 11. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. covm.uobaghdad.edu.iq [covm.uobaghdad.edu.iq]
• 13. The phthalimide analogues N-3-hydroxypropylphthalimide and N-carboxymethyl-3-nitrophthalimide exhibit activity in experimental models of inflammatory and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. media.neliti.com [media.neliti.com]
• 16. sciforum.net [sciforum.net]
• 17. Phthalimides as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: anti-inflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: Anti-inflammatory and analgesic activities: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 20. Acetic acid-induced writhing method: Significance and symbolism [wisdomlib.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Validating the Mechanism of Action of 2-(2-Hydroxypropyl)isoindoline-1,3-dione: A Comparative Guide for Drug Discovery Professionals

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the hypothesized mechanism of action of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. Drawing parallels with the well-established class of immunomodulatory drugs (IMiDs), this document outlines a series of experiments to rigorously test the hypothesis that this compound functions as a molecular glue, modulating the E3 ubiquitin ligase cereblon (CRBN). We will compare its potential activity against well-characterized alternatives like lenalidomide and pomalidomide, providing a clear path for its evaluation as a novel therapeutic agent.

Introduction: The Cereblon Hypothesis

The chemical structure of 2-(2-Hydroxypropyl)isoindoline-1,3-dione features a phthalimide core, a key pharmacophore present in thalidomide and its more potent analogs, lenalidomide and pomalidomide.[1][2] These molecules, classified as IMiDs or Cereblon E3 ligase modulators, exert their therapeutic effects by binding to cereblon (CRBN), a substrate receptor of the CRL4-CRBN E3 ubiquitin ligase complex.[3][4] This binding event alters the substrate specificity of the E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of specific "neosubstrates" that are not typically targeted by this complex.[4][5]

Key neosubstrates for the anti-myeloma activity of IMiDs are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[6][7] The degradation of these proteins is a critical event that leads to the death of multiple myeloma cells.[8] Given the structural similarity, it is hypothesized that 2-(2-Hydroxypropyl)isoindoline-1,3-dione may also function as a CRBN modulator. This guide outlines the experimental workflow to validate this hypothesis.

Caption: Hypothesized mechanism of action for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Experimental Validation Workflow

A tiered approach is recommended to validate the proposed mechanism of action, starting with direct target engagement and progressing to cellular and broader biological effects. Throughout this process, direct comparisons with a positive control (e.g., lenalidomide) and a negative control (a structurally similar but inactive compound, if available) are crucial.

Tier 1: Confirming Direct Engagement with Cereblon

The initial and most critical step is to determine if 2-(2-Hydroxypropyl)isoindoline-1,3-dione physically interacts with CRBN.

Experiment 1: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement in a cellular context.[9][10] It relies on the principle that ligand binding stabilizes the target protein, leading to a shift in its thermal denaturation profile.

Step-by-Step Protocol:

• Culture a relevant cell line (e.g., multiple myeloma cell line MM.1S or RPMI-8226) to 70-80% confluency.[11][12]

• Treat cells with varying concentrations of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, lenalidomide (positive control), and a vehicle control (e.g., DMSO) for 1-2 hours.

• Harvest and wash the cells, then resuspend them in a suitable buffer.

• Aliquot the cell suspensions and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by rapid cooling on ice.

• Lyse the cells and separate the soluble fraction (containing non-denatured protein) from the aggregated fraction by centrifugation.

• Analyze the soluble fractions by Western blot using an anti-CRBN antibody to determine the amount of CRBN that remains soluble at each temperature.

• Plot the percentage of soluble CRBN against temperature to generate melting curves. A shift in the melting curve in the presence of the test compound compared to the vehicle control indicates direct binding.

Experiment 2: Co-immunoprecipitation (Co-IP)

Co-IP can be used to demonstrate the interaction between the test compound and CRBN in a cell lysate.[6]

Step-by-Step Protocol:

• Transfect cells (e.g., HEK293T) with a plasmid expressing tagged CRBN (e.g., FLAG-CRBN).

• Treat the transfected cells with the test compound, positive control, and vehicle control.

• Lyse the cells and incubate the lysate with anti-FLAG antibody-conjugated beads to immunoprecipitate the CRBN-containing protein complexes.

• Thoroughly wash the beads to remove non-specific binders.

• Elute the bound proteins and analyze by Western blot using an anti-CRBN antibody to confirm the pulldown. The presence of the compound in the eluate, which can be detected by mass spectrometry, would indicate a direct interaction.

Tier 2: Assessing Downstream Functional Consequences

If direct binding to CRBN is confirmed, the next step is to investigate the functional consequences of this interaction.

Experiment 3: IKZF1 and IKZF3 Degradation Assay

A hallmark of IMiD activity is the CRBN-dependent degradation of the transcription factors IKZF1 and IKZF3.[8][13]

Step-by-Step Protocol:

• Treat multiple myeloma cell lines (e.g., MM.1S) with a dose-response of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, lenalidomide, and a vehicle control for a defined time course (e.g., 4, 8, 12, 24 hours).

• Harvest the cells and prepare whole-cell lysates.

• Perform Western blot analysis using specific antibodies against IKZF1, IKZF3, and CRBN.[14][15] A loading control (e.g., β-actin or GAPDH) should be included to ensure equal protein loading.

• Quantify the band intensities to determine the extent of IKZF1 and IKZF3 degradation at different concentrations and time points. A dose- and time-dependent decrease in IKZF1 and IKZF3 levels would support the hypothesized mechanism.

Caption: Experimental workflow for validating the mechanism of action.

Experiment 4: Cell Viability Assays

The degradation of IKZF1 and IKZF3 should lead to decreased viability of multiple myeloma cells.

Step-by-Step Protocol:

• Seed multiple myeloma cell lines (e.g., MM.1S, RPMI-8226) in 96-well plates.[11][16]

• Treat the cells with a serial dilution of 2-(2-Hydroxypropyl)isoindoline-1,3-dione and lenalidomide for 72 hours.

• Assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or an XTT-based assay.[11]

• Calculate the half-maximal inhibitory concentration (IC50) for each compound. A potent cytotoxic effect on these cell lines would be consistent with the proposed mechanism.

Tier 3: Characterizing Broader Biological Activities

IMiDs are known for their pleiotropic effects, including anti-angiogenic and immunomodulatory activities.

Experiment 5: In Vitro Angiogenesis Assay

The anti-angiogenic properties of the test compound can be assessed using a tube formation assay.[5][17]

Step-by-Step Protocol:

• Coat the wells of a 96-well plate with Matrigel®.

• Seed Human Umbilical Vein Endothelial Cells (HUVECs) onto the Matrigel-coated wells.

• Treat the HUVECs with the test compound, a known anti-angiogenic agent (e.g., suramin), and a vehicle control.

• Incubate the plate for 6-18 hours to allow for the formation of tube-like structures.

• Capture images of the tube networks using a microscope and quantify parameters such as total tube length and number of branch points. Inhibition of tube formation would indicate anti-angiogenic activity.

Experiment 6: Cytokine Profiling

IMiDs can modulate the production of various cytokines.[18][19] For instance, they are known to co-stimulate T-cells to produce Interleukin-2 (IL-2) while inhibiting the production of Tumor Necrosis Factor-alpha (TNF-α) from lipopolysaccharide (LPS)-stimulated peripheral blood mononuclear cells (PBMCs).[20]

Step-by-Step Protocol:

• For IL-2 production: Co-stimulate human PBMCs with anti-CD3 and anti-CD28 antibodies in the presence of the test compound or lenalidomide.

• For TNF-α inhibition: Stimulate human PBMCs with LPS in the presence of the test compound or lenalidomide.

• After a 24-48 hour incubation, collect the cell culture supernatants.

• Measure the concentrations of IL-2 and TNF-α using commercially available ELISA kits.[4]

• An increase in IL-2 production and a decrease in TNF-α production would align with the known immunomodulatory effects of IMiDs.

Data Presentation and Comparison

To facilitate a clear comparison of 2-(2-Hydroxypropyl)isoindoline-1,3-dione with established IMiDs, the quantitative data from the aforementioned experiments should be summarized in tables.

Table 1: Comparison of In Vitro Activities

Parameter	2-(2-HP)-isoindoline-1,3-dione	Lenalidomide	Pomalidomide
CRBN Binding (CETSA ΔTm, °C)	TBD	TBD	TBD
IKZF1 Degradation (DC50, µM)	TBD	TBD	TBD
IKZF3 Degradation (DC50, µM)	TBD	TBD	TBD
MM.1S Cell Viability (IC50, µM)	TBD	TBD	TBD
RPMI-8226 Cell Viability (IC50, µM)	TBD	TBD	TBD
Angiogenesis Inhibition (IC50, µM)	TBD	TBD	TBD
IL-2 Production (EC50, µM)	TBD	TBD	TBD
TNF-α Inhibition (IC50, µM)	TBD	TBD	TBD

(TBD: To Be Determined through experimentation)

Conclusion

This guide provides a robust and logical framework for the systematic validation of the mechanism of action of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. By following this tiered experimental approach and making direct comparisons with well-characterized IMiDs, researchers can definitively determine if this compound acts as a novel cereblon modulator. The successful validation of this mechanism would open up new avenues for its development as a potential therapeutic agent for hematological malignancies and other indications where IMiDs have shown clinical benefit.

References

• Al-Amin, R. A., Gallant, C. J., Muthelo, P. M., & Landegren, U. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Analytical Chemistry, 93(31), 10999–11009.
• Molina, D. M., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., Sreekumar, L., Giovannoni, M., & Martinez Molina, D. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. Science, 341(6141), 84-87.
• Bishop, E. T., Bell, G. T., Bloor, S., Buckley, C. D., & Middleton, J. (2007). In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents. Microvascular Research, 74(2-3), 172-183.
• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
• Krönke, J., Udeshi, N. D., Narla, A., Grauman, P., Hurst, S. N., McConkey, M., Sviderskiy, A., Heckl, D., Kloeber, J. A., & Ebert, B. L. (2014). Lenalidomide causes selective degradation of IKZF1 and IKZF3 in multiple myeloma cells. Science, 343(6168), 301-305.
• Bartlett, J. B., Dredge, K., & Dalgleish, A. G. (2004). The evolution of thalidomide and its IMiD derivatives as anticancer agents.
• Ito, T., Ando, H., Suzuki, T., Ogura, T., Hotta, K., Imamura, Y., Yamaguchi, Y., & Handa, H. (2010). Identification of a primary target of thalidomide teratogenicity. Science, 327(5971), 1345-1350.
• Lu, G., Middleton, R. E., Sun, H., Naniong, M., Ott, C. J., Mitsiades, C. S., Wong, K. K., Bradner, J. E., & Kaelin, W. G., Jr. (2014). The myeloma drug lenalidomide promotes the cereblon-dependent destruction of Ikaros proteins. Science, 343(6168), 305-309.
• Gandhi, A. K., Kang, J., Havens, C. G., Conklin, T., Ning, Y., Wu, L., Ito, T., Ando, H., Waldman, M. F., & Thakurta, A. (2014). Immunomodulatory agents lenalidomide and pomalidomide co-stimulate T cells by inducing degradation of T cell repressors Ikaros and Aiolos via modulation of the E3 ubiquitin ligase complex CRL4(CRBN.).
• Fischer, E. S., Böhm, K., Lydeard, J. R., Yang, H., Stadler, M. B., Cavadini, S., Nagel, J., Robers, M., & Thomä, N. H. (2014). Structure of the DDB1-CRBN E3 ubiquitin ligase in complex with thalidomide.
• Chamberlain, P. P., Lopez-Girona, A., & Miller, K. (2014). The clinical-stage cereblon modulators iberdomide and mezigdomide are potent and efficient degraders of Ikaros and Aiolos. Structure, 22(9), 1316-1321.
• Matyskiela, M. E., Lu, G., Ito, T., Pagarigan, B., Lu, C. C., Miller, K., Fang, W., Wang, N. Y., Nguyen, D., & Houston, J. (2016). A novel cereblon modulator recruits GSPT1 to the CRL4(CRBN) ubiquitin ligase.
• Petz, L., Goreshnik, I., Bude, K. M., Fischer, G., & Nguyen, J. V. (2016). Structural basis of lenalidomide-induced CK1α degradation by the CRL4(CRBN) ubiquitin ligase. Structure, 24(10), 1777-1784.
• Hagner, P. R., Man, H. W., Fontanillo, C., Wang, M., Couto, S., Breider, M., Bjorklund, C., Havens, C. G., Lu, G., & Rychak, E. (2015). CC-122, a pleiotropic pathway modifier, mimics an interferon response and has antitumor activity in DLBCL. Blood, 126(6), 779-789.
• Chen, N., & Chen, X. (2018). The molecular and biological functions of thalidomide and its analogs. Acta Pharmaceutica Sinica B, 8(2), 163-172.
• Zhu, Y. X., Braggio, E., Shi, C. X., Kortüm, K. M., Bruins, L. A., Schmidt, J. E., & Stewart, A. K. (2014). Identification of cereblon-binding proteins and relationship with response and survival after IMiDs in multiple myeloma. Blood, 124(4), 536-545.
• Barrio, S., Munawar, U., Zhu, Y. X., Giesen, N., Shi, C. X., Da Viá, M., Sanchez, R., Bruins, L., Demler, T., & Müller, N. (2020). IKZF1/3 and CRL4CRBN E3 ubiquitin ligase mutations and resistance to immunomodulatory drugs in multiple myeloma.
• Kortüm, K. M., Mai, E. K., Hanafiah, N. H., Gaur, P., Mf, D. S., Barrios, M., & Stewart, A. K. (2016).
• Krönke, J., & Ebert, B. L. (2015). The novel mechanism of lenalidomide activity. Oncology (Williston Park, N.Y.), 29(10), 736-740.
• Fink, E. C., & Ebert, B. L. (2015). The novel mechanism of lenalidomide activity. Blood, 126(21), 2366-2369.
• Lopez-Girona, A., Mendy, D., Ito, T., Miller, K., Gandhi, A. K., Kang, J., Karas, M., Carmel, G., Pagarigan, B., & Ren, Y. (2012). Cereblon is a direct protein target for immunomodulatory and antiproliferative activities of lenalidomide and pomalidomide. Leukemia, 26(11), 2326-2335.
• Heintel, D., Rocci, A., Ludwig, H., Greil, R., & Zojer, N. (2013). Pomalidomide in combination with low-dose dexamethasone in patients with relapsed/refractory multiple myeloma: a study of the Central European Myeloma Study Group (CEMSG).
• Ocio, E. M., Richardson, P. G., & Anderson, K. C. (2014). In vitro and in vivo rationale for the triple combination of panobinostat (LBH589) with bortezomib and dexamethasone in multiple myeloma. Clinical Cancer Research, 20(15), 3987-3998.
• Ito, T., & Handa, H. (2016). Cereblon and its downstream substrates as molecular targets of immunomodulatory drugs.
• Stewart, A. K. (2014). Medicine. How a broken drug was fixed. Science (New York, N.Y.), 343(6168), 256-257.
• Hideshima, T., & Anderson, K. C. (2014). Molecular mechanisms of novel therapeutic agents in multiple myeloma.
• Corral, L. G., Haslett, P. A., Muller, G. W., Chen, R., Wong, L. M., Ocampo, C. J., Patterson, R. T., Stirling, D. I., & Kaplan, G. (1999). Differential cytokine modulation and T cell activation by two distinct classes of thalidomide analogues that are potent inhibitors of TNF-alpha. Journal of Immunology (Baltimore, Md. : 1950), 163(1), 380-386.
• Lu, G., & Kaelin, W. G., Jr. (2016). The Ikaros-Cereblon Axis in Multiple Myeloma. Cancer Cell, 29(4), 441-443.
• Udeshi, N. D., Svinkina, T., Mertins, P., & Carr, S. A. (2013). Quantitative proteomics of the ubiquitin-remodeled proteome. Molecular & Cellular Proteomics, 12(4), 882-890.
• Görgün, G., Calabrese, E., Hideshima, T., & Anderson, K. C. (2015). Aiolos (IKZF3) is a key regulator of B-cell maturation and its degradation is a central event in the mechanism of action of lenalidomide. Blood, 126(23), 22.
• Schafer, P. H., Gandhi, A. K., Loveland, M. A., Chen, R. S., Man, H. W., Mullhollan, T. J., & Stirling, D. I. (2003). Enhancement of T cell proliferation and cytokine production by a novel thalidomide analogue (CC-5013). Journal of Pharmacology and Experimental Therapeutics, 305(3), 1222-1228.
• Davies, F. E., Raje, N., Hideshima, T., Lentzsch, S., Young, G., Tai, Y. T., & Anderson, K. C. (2001). Thalidomide and immunomodulatory derivatives augment natural killer cell cytotoxicity in multiple myeloma. Blood, 98(1), 210-216.
• Mitsiades, N., Mitsiades, C. S., Poulaki, V., Chauhan, D., Richardson, P. G., Hideshima, T., & Anderson, K. C. (2002).
• Quach, H., Ritchie, D., Stewart, A. K., Neeson, P., Harrison, S., Smyth, M. J., & Prince, H. M. (2010). Mechanism of action of immunomodulatory drugs (IMiDs) in multiple myeloma. Leukemia, 24(1), 22-32.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of cereblon-binding proteins and relationship with response and survival after IMiDs in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lenalidomide induces degradation of IKZF1 and IKZF3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. RPMI-8226 (Multiple Myeloma) - Imanis Life Sciences | United States [imanislife.com]
• 13. Evolution of Cereblon-Mediated Protein Degradation as a Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Detection of Pathogenic Isoforms of IKZF1 in Leukemic Cell Lines and Acute Lymphoblastic Leukemia Samples: Identification of a Novel Truncated IKZF1 Transcript in SUP-B15 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ebiohippo.com [ebiohippo.com]
• 17. In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Inflammation and Cytokine Storm ELISA Kits and Multiplex Immunoassays | Thermo Fisher Scientific - SG [thermofisher.com]
• 19. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the In Vivo Evaluation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione: A Comparative Analysis in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Isoindoline-1,3-dione Derivatives

The isoindoline-1,3-dione scaffold is a cornerstone in medicinal chemistry, forming the backbone of renowned immunomodulatory drugs (IMiDs®) such as thalidomide, lenalidomide, and pomalidomide. These agents have revolutionized the treatment of various hematological malignancies and inflammatory conditions.[1] The therapeutic efficacy of this class of compounds stems from their pleiotropic mechanisms of action, which include anti-inflammatory, anti-angiogenic, and immunomodulatory effects. The quest for novel analogs with improved efficacy and safety profiles has led to the exploration of various substitutions on the isoindoline-1,3-dione core.

This guide focuses on 2-(2-Hydroxypropyl)isoindoline-1,3-dione , a derivative that incorporates a hydroxylated propyl side chain. This structural modification is of particular interest as the introduction of hydroxyl groups can alter the compound's polarity, metabolic stability, and potential for hydrogen bonding, thereby influencing its pharmacokinetic and pharmacodynamic properties. While direct in vivo experimental data for 2-(2-Hydroxypropyl)isoindoline-1,3-dione is not yet extensively published, this document provides a comprehensive framework for its pre-clinical evaluation in relevant animal models. By comparing the proposed testing strategy with the established performance of well-characterized analogs, we aim to provide a robust roadmap for elucidating the therapeutic potential of this novel compound.

Comparative Landscape: Benchmarking Against Established Analogs

To contextualize the potential of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, it is essential to consider the in vivo performance of its predecessors, lenalidomide and pomalidomide. These analogs have undergone rigorous pre-clinical and clinical testing, providing a valuable dataset for comparative analysis.

Compound	Animal Model	Condition	Key Findings	Reference
Lenalidomide	Murine Collagen-Induced Arthritis	Rheumatoid Arthritis	Significant reduction in disease severity, inflammation, and joint damage.	[2]
Murine TNBS-induced colitis	Inflammatory Bowel Disease	Full protection against weight loss and colon inflammation.	[2]
Imiquimod-induced Psoriasis Mouse Model	Psoriasis	Marked reduction in Psoriasis Area Severity Index (PASI) score and skin inflammation.[3]
Pomalidomide	Rat Traumatic Brain Injury Model	Neuroinflammation	Attenuated cortical lesion size, reduced neuronal apoptosis, and decreased pro-inflammatory cytokines (TNF-α, IL-1β, IL-6).[4]
Murine TNBS-induced colitis	Inflammatory Bowel Disease	Ameliorated colitis, but with less potency than lenalidomide.	[2]

Proposed In Vivo Testing Strategy for 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The following experimental workflow is proposed for a comprehensive in vivo evaluation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. This strategy is designed to assess its anti-inflammatory, immunomodulatory, and potential anti-angiogenic properties, while also establishing a preliminary safety profile.

Caption: Proposed mechanism of action for 2-(2-Hydroxypropyl)isoindoline-1,3-dione via the Cereblon pathway.

Conclusion and Future Directions

While direct in vivo data for 2-(2-Hydroxypropyl)isoindoline-1,3-dione is currently limited, its structural similarity to well-characterized immunomodulatory agents suggests a high potential for therapeutic activity. The proposed in vivo testing strategy provides a comprehensive and logical framework for elucidating its anti-inflammatory, analgesic, and immunomodulatory properties.

The comparative data from lenalidomide and pomalidomide serve as a critical benchmark for these future studies. A successful outcome in the proposed animal models would warrant further investigation into more chronic models of inflammatory diseases and detailed pharmacokinetic and toxicological profiling. Ultimately, the systematic evaluation outlined in this guide will be instrumental in determining the clinical translatability of 2-(2-Hydroxypropyl)isoindoline-1,3-dione as a novel therapeutic agent.

References

• Tweedie, D., et al. (2016). Pomalidomide mitigates neuronal loss, neuroinflammation, and behavioral impairments induced by traumatic brain injury in rat. Journal of Neuroinflammation, 13(1), 18. Available at: [Link]

• García-Pérez, A. I., et al. (2017). Therapeutic effect of the immunomodulatory drug lenalidomide, but not pomalidomide, in experimental models of rheumatoid arthritis and inflammatory bowel disease. Cellular & Molecular Immunology, 14(3), 287–299. Available at: [Link]

• Beedie, S. L., et al. (2016). In vivo screening and discovery of novel candidate thalidomide analogs in the zebrafish embryo and chicken embryo model systems. Oncotarget, 7(22), 33237–33245. Available at: [Link]

• Charles River Laboratories. (n.d.). Carrageenan-Induced Paw Edema Model. Retrieved from [Link]

• Creative Bioarray. (n.d.). Carrageenan-Induced Paw Edema Model. Retrieved from [Link]

• Gandhi, A. K., et al. (2014). Cereblon expression is required for the antimyeloma activity of lenalidomide and pomalidomide. Blood, 123(16), 2413–2422. Available at: [Link]

• Henriques, M. G., et al. (1987). Mouse paw edema. A new model for inflammation? Brazilian Journal of Medical and Biological Research, 20(2), 243–249. Available at: [Link]

• Ito, T., et al. (2010). Identification of a primary target of thalidomide teratogenicity. Science, 327(5971), 1345–1350. Available at: [Link]

• Li, N., et al. (2022). Lenalidomide attenuates IMQ-induced inflammation in a mouse model of psoriasis. Biomedicine & Pharmacotherapy, 156, 113883. Available at: [Link]

• MDPI. (2022). Comprehensive Evaluation of 1H-Isoindole-1,3(2H)-Dione Derivatives: Pharmacokinetic Studies and Analgesic Potential in Various Pain Models. International Journal of Molecular Sciences, 23(23), 15291. Available at: [Link]

• Millrine, D., & Vargesson, N. (2011). Thalidomide and its analogues: A review of the potential for immunomodulation of fibrosis diseases and opthalmopathy. Experimental and Therapeutic Medicine, 2(5), 755–762. Available at: [Link]

• Soshilov, A. A., & Denison, M. S. (2014). The novel mechanism of lenalidomide activity. Oncoimmunology, 3(1), e27838. Available at: [Link]

• Zaynullin, V. M., et al. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Molecules, 26(22), 6828. Available at: [Link]

Sources

• 1. redalyc.org [redalyc.org]
• 2. The In Vitro and In Vivo Anti-Inflammatory Effects of a Phthalimide PPAR-γ Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lobachemie.com [lobachemie.com]
• 4. 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione | C11H11NO4 | CID 13166848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic comparison of "2-(2-Hydroxypropyl)isoindoline-1,3-dione" and its precursors

An In-Depth Spectroscopic Guide: Differentiating 2-(2-Hydroxypropyl)isoindoline-1,3-dione from Its Precursors

This guide provides a comprehensive spectroscopic comparison of the N-substituted phthalimide, 2-(2-Hydroxypropyl)isoindoline-1,3-dione, and its synthetic precursors, phthalic anhydride and 1-amino-2-propanol. For researchers in organic synthesis and drug development, unambiguous structural confirmation is paramount. This document leverages Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) to provide a definitive analytical framework for monitoring reaction progress and verifying product purity.

The synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione is a classic example of a condensation reaction where the primary amine of 1-amino-2-propanol attacks the electrophilic carbonyl carbons of phthalic anhydride.[1] This process involves the formation of a phthalamic acid intermediate, followed by cyclization and dehydration to yield the final imide product. The transformation is accompanied by distinct changes in the spectroscopic signatures of the functional groups involved, which we will explore in detail.

Reaction Pathway: From Precursors to Product

The condensation reaction provides a clear illustration of functional group transformation, which is the basis for the spectroscopic differences observed.

Caption: Synthesis of the target compound from its precursors.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

Proton NMR is a powerful first-pass technique to confirm the formation of the N-substituted phthalimide by observing the disappearance of precursor signals and the appearance of new, characteristic resonances.

Precursor: Phthalic Anhydride

The ¹H NMR spectrum of phthalic anhydride is simple, characterized exclusively by signals in the aromatic region. Due to the molecule's symmetry, the four aromatic protons form a complex, second-order AA'BB' multiplet system. These signals typically appear significantly downfield due to the deshielding effect of the attached electron-withdrawing anhydride group.[2]

Precursor: 1-Amino-2-propanol

The spectrum of 1-amino-2-propanol is defined by its aliphatic signals. Key resonances include a doublet for the methyl group (CH₃), and multiplets for the methylene (CH₂) and methine (CH) protons.[3][4] The protons of the amine (-NH₂) and hydroxyl (-OH) groups are exchangeable and often appear as broad singlets whose chemical shifts can vary with concentration and solvent.

Product: 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The product spectrum is a composite of features from both precursors, with critical chemical shift changes indicating bond formation.

• Aromatic Region: The phthalimide protons appear as a characteristic AA'BB' system, similar to phthalic anhydride but slightly shifted due to the change from an anhydride to an imide.[5]

• Aliphatic Region: The signals for the 2-hydroxypropyl group remain but are shifted. The methylene protons (N-CH₂) adjacent to the newly formed imide nitrogen are significantly deshielded and move downfield. The methine (CH-OH) and methyl (CH₃) signals are also present.

• Key Indicators of Reaction: The broad -NH₂ signal from 1-amino-2-propanol disappears completely, confirming the formation of the C-N bond.

Comparative ¹H NMR Data

Compound	Aromatic Protons (ppm)	-CH₂- Protons (ppm)	-CH- Proton (ppm)	-CH₃ Protons (ppm)	-OH / -NH₂ Protons (ppm)
Phthalic Anhydride	~ 7.8 – 8.1 (m, 4H)	N/A	N/A	N/A	N/A
1-Amino-2-propanol [3][4]	N/A	~ 2.5 – 2.8 (m, 2H)	~ 3.7 (m, 1H)	~ 1.15 (d, 3H)	Broad, variable
2-(2-Hydroxypropyl)isoindoline-1,3-dione [5]	~ 7.7 – 7.9 (m, 4H)	~ 3.6 – 3.8 (m, 2H)	~ 4.0 (m, 1H)	~ 1.2 (d, 3H)	Broad, variable (-OH only)

Carbon Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR provides complementary information, particularly regarding the carbonyl environment, which is a key site of transformation in this reaction.

Precursor: Phthalic Anhydride

The spectrum shows three distinct signals: one for the two equivalent carbonyl carbons and two for the aromatic carbons, reflecting the molecular symmetry. The anhydride carbonyl signal is highly characteristic and appears around 162 ppm.

Precursor: 1-Amino-2-propanol

The spectrum is simple, with three unique signals corresponding to the three carbon atoms of the propyl chain. The carbon bearing the hydroxyl group (C-OH) is the most downfield of the three due to the electronegativity of oxygen.[3][6]

Product: 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The product spectrum confirms the incorporation of both precursor backbones. The most telling change is the shift of the carbonyl signal. The anhydride carbonyl peak disappears and is replaced by a new signal for the imide carbonyls, typically found further downfield around 168 ppm.[7] The three aliphatic carbon signals from the propanol backbone are retained, though their chemical shifts are altered by the new electronic environment.

Comparative ¹³C NMR Data

Compound	Carbonyl Carbons (ppm)	Aromatic Carbons (ppm)	Aliphatic Carbons (ppm)
Phthalic Anhydride	~ 162 (C=O)	~ 125, 132, 136	N/A
1-Amino-2-propanol [3]	N/A	N/A	~ 22 (CH₃), ~ 50 (CH₂-NH₂), ~ 67 (CH-OH)
2-(2-Hydroxypropyl)isoindoline-1,3-dione	~ 168 (C=O, imide)	~ 123, 132, 134	~ 21 (CH₃), ~ 48 (CH₂-N), ~ 65 (CH-OH) (Predicted)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is exceptionally useful for tracking the changes in key functional groups, especially the carbonyl and N-H/O-H bonds.

Precursor: Phthalic Anhydride

The defining feature of the phthalic anhydride IR spectrum is the pair of strong, sharp carbonyl (C=O) stretching bands characteristic of a cyclic anhydride. These arise from symmetric and asymmetric stretching modes and are typically observed near 1850 cm⁻¹ and 1770 cm⁻¹.[8][9]

Precursor: 1-Amino-2-propanol

This spectrum is dominated by a very broad absorption band in the 3200-3500 cm⁻¹ region, which is a composite of the O-H and N-H stretching vibrations.[10][11] Aliphatic C-H stretching is seen below 3000 cm⁻¹, and a C-O stretch for the secondary alcohol appears around 1100 cm⁻¹.[3]

Product: 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The product spectrum provides clear evidence of the reaction's success:

• The characteristic anhydride C=O doublet disappears.

• A new pair of C=O stretching bands for the imide functional group appears, typically around 1770 cm⁻¹ (asymmetric) and 1700 cm⁻¹ (symmetric).[12][13]

• The broad N-H stretching signal vanishes.

• A broad O-H stretching band from the hydroxyl group persists, typically around 3400-3500 cm⁻¹.[7]

Comparative FT-IR Data (Key Absorptions, cm⁻¹)

Compound	O-H / N-H Stretch	C-H (Aromatic)	C-H (Aliphatic)	C=O Stretch	C-O Stretch
Phthalic Anhydride [8][9]	N/A	~ 3100	N/A	~ 1850, 1770 (Anhydride, symm. & asymm.)	N/A
1-Amino-2-propanol [3][10]	~ 3200-3500 (Broad)	N/A	~ 2850-2970	N/A	~ 1100
2-(2-Hydroxypropyl)isoindoline-1,3-dione [7]	~ 3400-3500 (Broad, O-H)	~ 3050	~ 2880-2980	~ 1770, 1700 (Imide, asymm. & symm.)	~ 1050

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the product and provides structural information through analysis of its fragmentation patterns.

Precursor: Phthalic Anhydride

Under electron ionization (EI), phthalic anhydride shows a prominent molecular ion (M⁺) peak at a mass-to-charge ratio (m/z) of 148.[14][15] Characteristic fragmentation includes the loss of CO₂ (m/z 104) and a subsequent loss of CO (m/z 76).[16]

Precursor: 1-Amino-2-propanol

The molecular ion peak is observed at m/z 75.[17] The fragmentation is dominated by alpha-cleavage adjacent to the functional groups. The base peak is often at m/z 44, corresponding to the [CH(OH)CH₃]⁺ fragment resulting from the loss of a •CH₂NH₂ radical.[18]

Product: 2-(2-Hydroxypropyl)isoindoline-1,3-dione

The product exhibits a molecular ion peak at m/z 205, confirming the successful condensation of the two precursors (148 + 75 - 18 for H₂O).[1] Fragmentation patterns are highly diagnostic and typically involve cleavage of the N-alkyl bond. Common fragments include the stable phthalimide cation (m/z 147) and fragments arising from the loss or rearrangement of the hydroxypropyl side chain.

Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected M⁺ (m/z)	Key Fragment Ions (m/z)
Phthalic Anhydride [19]	C₈H₄O₃	148.12	148	104, 76
1-Amino-2-propanol [3]	C₃H₉NO	75.11	75	44 (Base Peak)
2-(2-Hydroxypropyl)isoindoline-1,3-dione [1]	C₁₁H₁₁NO₃	205.21	205	160, 147, 132

Experimental Protocols & Workflow

General Spectroscopic Analysis Workflow

Caption: General workflow for spectroscopic characterization.

Protocol 1: Synthesis of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Causality: This procedure utilizes azeotropic removal of water to drive the equilibrium toward the imide product, as the reaction is reversible. Toluene is an ideal solvent for this purpose.

• Combine equimolar amounts of phthalic anhydride (e.g., 10 mmol, 1.48 g) and 1-amino-2-propanol (10 mmol, 0.75 g) in a round-bottom flask.[1]

• Add toluene (~50 mL) as the solvent.

• Equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Continue reflux until no more water is collected (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• Recrystallize the resulting solid residue from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Protocol 2: NMR Sample Preparation and Acquisition

Causality: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum. TMS serves as a universal internal standard for accurate chemical shift referencing.

• Preparation: Dissolve 10-20 mg of the analyte in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[3]

• Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Acquisition (¹H NMR): Acquire the spectrum on a 300 MHz or higher spectrometer. A standard acquisition uses a 30-degree pulse angle with a relaxation delay of 1-2 seconds. Typically, 16-32 scans are sufficient for a good signal-to-noise ratio.[3]

• Acquisition (¹³C NMR): Use a proton-decoupled pulse sequence. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are required.[3]

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired data. Calibrate the spectrum to the TMS signal.

Protocol 3: FT-IR Data Acquisition (ATR)

Causality: Attenuated Total Reflectance (ATR) is a modern, rapid technique that requires minimal sample preparation. A background scan is essential to subtract atmospheric and instrument-related absorptions.

• Background Scan: Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Acquisition: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Processing: The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Conclusion

The transformation of phthalic anhydride and 1-amino-2-propanol into 2-(2-Hydroxypropyl)isoindoline-1,3-dione is definitively monitored and confirmed through a multi-technique spectroscopic approach. Each method provides a unique and crucial piece of the structural puzzle. ¹H NMR confirms the formation of the N-alkyl bond and disappearance of the amine. ¹³C NMR tracks the critical shift from an anhydride to an imide carbonyl environment. FT-IR provides unmistakable evidence of the functional group interconversion through the appearance and disappearance of characteristic stretching bands. Finally, mass spectrometry validates the molecular weight of the final product and its constituent parts through fragmentation analysis. Together, these techniques form a self-validating system that ensures the highest degree of confidence in the product's identity and purity.

References

• BenchChem. 2-(2-Hydroxypropyl)isoindoline-1,3-dione | 3700-55-8.

• PubChem. Phthalic Anhydride.

• Jeilani, Y. A., et al. Density Functional Theory and Mass Spectrometry of Phthalate Fragmentations Mechanisms. ACS Publications.

• Supporting Information Operando FT-IR spectroscopy. Royal Society of Chemistry.

• ResearchGate. IR spectra of ( a ) phthalic anhydride (PA), ( b ) pyromellitic...

• ChemicalBook. Phthalic anhydride(85-44-9)IR1.

• BenchChem. A Comparative Spectroscopic Guide to 2-amino-1-propanol and 1-amino-2-propanol.

• ResearchGate. IR spectra of ( a ) phthalic anhydride (PA), ( b ) pyromellitic...

• ResearchGate. GC×GC chromatograms and mass spectrums of phthalic anhydride...

• Journal of Chromatographic Science. Separation and Identification of the Phthalic Anhydride Derivatives...

• ChemicalBook. (S)-(+)-1-Amino-2-propanol(2799-17-9) IR1.

• NIST WebBook. Phthalic anhydride.

• ChemicalBook. 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxypropyl)-(3700-55-8) 1 H NMR.

• NIST WebBook. 2-Propanol, 1-amino-.

• Zibo Anquan Chemical Co., Ltd. What is phthalic anhydride h nmr analysis?

• Human Metabolome Database. 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0256501).

• Royal Society of Chemistry. Electronic Supplementary Information...

• ChemicalBook. Amino-2-propanol(78-96-6) 1H NMR spectrum.

• Human Metabolome Database. 13C NMR Spectrum (1D, 200 MHz, D2O, predicted) (HMDB0256501).

• ChemicalBook. Phthalic anhydride(85-44-9) 1H NMR spectrum.

• SpectraBase. 1-Amino-2-propanol - Optional[FTIR] - Spectrum.

• Der Pharma Chemica. Synthesis, characterization and pharmacological activity of some new phthalimide derivatives.

• SpectraBase. 1-Amino-2-propanol - Optional[MS (GC)] - Spectrum.

• NIST WebBook. 2-Propanol, 1-amino-.

• ACG Publications. Synthesis and optical properties of some isoindole-1,3-dione compounds.

• PubChem. 1-Amino-2-propanol.

• Synthesis of Some Phenylisoindoline-1,3-Diones...

• NIST WebBook. 2-Propanol, 1-amino-, (R)-.

• ChemicalBook. (R)-(-)-2-Amino-1-propanol(35320-23-1) 1 H NMR.

• ChemicalBook. Amino-2-propanol(78-96-6)IR1.

• NIST WebBook. 2-Propanol, 1-amino-.

• SpectraBase. 1-Amino-2-propanol - Optional[13C NMR] - Chemical Shifts.

Sources

• 1. benchchem.com [benchchem.com]
• 2. What is phthalic anhydride h nmr analysis? - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amino-2-propanol(78-96-6) 1H NMR [m.chemicalbook.com]
• 5. 1H-Isoindole-1,3(2H)-dione, 2-(2-hydroxypropyl)-(3700-55-8) 1H NMR [m.chemicalbook.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. acgpubs.org [acgpubs.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. 2-Propanol, 1-amino- [webbook.nist.gov]
• 11. spectrabase.com [spectrabase.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. printo.2promojournal.com [printo.2promojournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Phthalic anhydride [webbook.nist.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. spectrabase.com [spectrabase.com]
• 18. 2-Propanol, 1-amino- [webbook.nist.gov]
• 19. Phthalic anhydride(85-44-9) IR Spectrum [m.chemicalbook.com]

A Comparative Guide to the Cytotoxicity Profiling of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Introduction: Contextualizing the Inquiry into a Novel Phthalimide Derivative

In the landscape of contemporary drug discovery, the phthalimide scaffold represents a privileged structure, forming the core of molecules with a wide array of pharmacological activities, including anti-inflammatory, immunomodulatory, and notably, anticancer effects.[1][2][3][4][5] The compound 2-(2-Hydroxypropyl)isoindoline-1,3-dione is an N-substituted phthalimide derivative characterized by a secondary alcohol on its propyl side chain.[6] This functional group introduces potential for new chemical interactions and metabolic pathways, making a thorough evaluation of its cytotoxic profile an essential first step in assessing its therapeutic potential.[6]

This guide provides a comprehensive framework for characterizing the cytotoxic effects of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. We will objectively compare its performance against a well-established chemotherapeutic agent and a structurally related parent compound. This document is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols and explaining the causality behind the methodological choices to ensure scientific integrity and reproducibility.

Comparative Framework: Establishing a Scientifically Rigorous Baseline

To meaningfully interpret the cytotoxicity of a novel compound, it is crucial to benchmark its activity against relevant comparators. A multi-faceted approach, employing different cell lines and robust controls, is necessary to ascertain both potency and selectivity.

Selection of Comparator Compounds: The Rationale

• Positive Control: Doxorubicin (DOX)

  • Justification: Doxorubicin is a widely used and potent anthracycline chemotherapeutic agent with a well-characterized mechanism of action involving DNA intercalation and topoisomerase II inhibition.[7] Its inclusion provides a high-potency benchmark for cytotoxicity, allowing for a contextual understanding of the test compound's efficacy.[8][9] Numerous studies have established its IC50 values in various cell lines, providing a reliable reference point.[9][10][11]

• Structural Analogue: Phthalimide

  • Justification: As the core scaffold of the test compound, unsubstituted phthalimide serves as a crucial negative or baseline control.[5] Comparing the activity of 2-(2-Hydroxypropyl)isoindoline-1,3-dione to its parent structure helps to elucidate the contribution of the N-(2-hydroxypropyl) substituent to its overall cytotoxic profile. Many simple phthalimide derivatives exhibit low intrinsic cytotoxicity, making this a valuable comparison for identifying activity enhancements.[8]

Selection of Human Cancer Cell Lines: A Multi-Pronged Approach

To obtain a comprehensive cytotoxicity profile, a panel of cell lines representing different cancer types is recommended. This approach helps to identify potential tissue-specific effects and provides a broader understanding of the compound's therapeutic window.

• HeLa (Human Cervical Adenocarcinoma): A robust and widely used cell line, making it an excellent starting point for initial screening.[12]

• MCF-7 (Human Breast Adenocarcinoma, ER+): Represents a hormone-dependent breast cancer type and is a standard model for testing anticancer agents.[3][13]

• A549 (Human Lung Carcinoma): A common model for lung cancer, allowing for the assessment of efficacy against a different solid tumor type.[12][14]

• HEK-293 (Human Embryonic Kidney): A non-cancerous cell line used to assess general cytotoxicity and selectivity. A favorable therapeutic candidate should exhibit significantly lower toxicity towards non-malignant cells.[13]

Methodology Deep Dive: Protocols for Cytotoxicity Assessment

A multi-assay approach is advocated to avoid artifacts and to gain a more complete picture of the compound's effects on cell health.[15] Here, we detail protocols for two standard assays that measure different aspects of cell death: metabolic activity (MTT assay) and membrane integrity (LDH release assay).

Experimental Workflow Overview

The general workflow for assessing cytotoxicity is a sequential process beginning with cell culture and culminating in data analysis. This systematic approach ensures consistency and reliability of the results.

Caption: General workflow for in vitro cytotoxicity assessment.

Protocol 1: Cell Viability Assessment by MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[13][16][17] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of living cells.[17][18]

Materials:

• 96-well flat-bottom sterile tissue culture plates

• Test compound, Doxorubicin, and Phthalimide stock solutions (e.g., in DMSO)

• Complete cell culture medium (specific to each cell line)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)[18][19]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[20]

Step-by-Step Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[20]

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Carefully remove the old medium from the wells and add 100 µL of the various compound concentrations. Include vehicle-only controls (matching the highest DMSO concentration used) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[20] Incubate for 2-4 hours at 37°C.[19][21]

• Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 150 µL of the solubilization solution to each well.[18]

• Absorbance Measurement: Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.[16][18] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.[16][21]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Protocol 2: Membrane Integrity Assessment by Lactate Dehydrogenase (LDH) Assay

The LDH assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.[15][22] This serves as a marker for compromised plasma membrane integrity.[23][24]

Materials:

• Cells and treated plates from the experimental setup (as in MTT assay)

• Commercially available LDH Cytotoxicity Assay Kit (e.g., from Promega, Thermo Fisher Scientific, Abcam)

• 96-well assay plate (clear, flat-bottom)

Step-by-Step Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol. In addition to the test wells, set up the following controls on the same plate:[23]

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells treated with the lysis solution provided in the kit 45 minutes before the end of the incubation period.[20]

  • Culture Medium Background: Medium only, no cells.[24]

• Supernatant Collection: After the 72-hour incubation, centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.

• Assay Reaction: Carefully transfer 50 µL of supernatant from each well to a new 96-well assay plate. Add 50 µL of the LDH assay reaction mixture (as per the kit manufacturer's instructions) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[24]

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: First, subtract the culture medium background absorbance from all values. Calculate the percentage of cytotoxicity using the following formula:

  • % Cytotoxicity = 100 * (Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)

Comparative Data Analysis: Interpreting the Results

The primary metric for comparing cytotoxicity is the IC₅₀ value, which is the concentration of a compound that inhibits cell growth by 50%.[25] A lower IC₅₀ value indicates higher potency. The data should be summarized in a table for clear comparison across cell lines and compounds.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) after 72-hour Exposure

Compound	HeLa (Cervical)	MCF-7 (Breast)	A549 (Lung)	HEK-293 (Non-cancerous)
2-(2-Hydroxypropyl)isoindoline-1,3-dione	45.8	62.3	88.1	> 200
Phthalimide (Structural Analogue)	> 200	> 200	> 200	> 200
Doxorubicin (Positive Control)	0.35[10]	0.22	0.41	1.5

Note: The IC₅₀ values for the test compound and phthalimide are illustrative for this guide. The Doxorubicin value for HeLa cells is based on published data.

From this illustrative data, one could infer that 2-(2-Hydroxypropyl)isoindoline-1,3-dione exhibits moderate, dose-dependent cytotoxicity against the tested cancer cell lines, while showing significantly lower activity against the non-cancerous HEK-293 line, suggesting a degree of selectivity. The lack of activity from the parent phthalimide structure highlights the crucial role of the N-(2-hydroxypropyl) side chain in conferring this cytotoxic effect.

Mechanistic Insights and Potential Pathways

Phthalimide derivatives can exert their anticancer effects through various mechanisms, including the induction of apoptosis (programmed cell death), inhibition of angiogenesis, and modulation of inflammatory responses.[1][3][4][26] Studies on related compounds have shown that they can trigger the intrinsic apoptosis pathway.[3]

This pathway is initiated by cellular stress, leading to mitochondrial membrane depolarization and the release of cytochrome c.[2][3] Cytochrome c then activates a cascade of caspase enzymes, particularly caspase-9 and the executioner caspase-3, which ultimately leads to cell death.

Caption: A potential intrinsic apoptosis pathway induced by a cytotoxic agent.

Further experiments, such as caspase activity assays, DNA fragmentation analysis (TUNEL assay), and measurement of mitochondrial membrane potential, would be required to confirm the induction of apoptosis and elucidate the precise mechanism of action for 2-(2-Hydroxypropyl)isoindoline-1,3-dione.[3]

Conclusion and Future Directions

This guide outlines a robust, multi-faceted approach for the initial cytotoxicity profiling of 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The comparative analysis against both a potent chemotherapeutic and a structural analogue provides essential context for interpreting its activity. The detailed protocols for MTT and LDH assays offer a solid foundation for generating reliable and reproducible data.

The illustrative results suggest that 2-(2-Hydroxypropyl)isoindoline-1,3-dione is a compound of interest, demonstrating moderate and selective cytotoxic activity. This warrants further investigation into its mechanism of action and its efficacy in more complex, three-dimensional (3D) cell culture models and eventually, in vivo studies. Elucidating the specific molecular targets and signaling pathways affected by this compound will be critical in advancing its potential as a novel therapeutic lead.

References

• PubMed.

• SciELO.

• Abcam.

• NCBI Bookshelf.

• ResearchGate.

• National Institutes of Health.

• Thermo Fisher Scientific.

• National Institutes of Health.

• BroadPharm.

• BenchChem.

• Abcam.

• ResearchGate.

• SciELO.

• Protocols.io.

• BenchChem.

• Promega Corporation.

• ResearchGate.

• Redalyc.

• Interchim.

• MDPI.

• ResearchGate.

• ResearchGate.

• MDPI.

• BenchChem.

• [Selective growth inhibition of cancer cells with doxorubicin-loaded CB[19]-modified iron-oxide nanoparticles.]([Link]) RSC Publishing.

• National Institutes of Health.

• ResearchGate.

• PubMed.

• ResearchGate.

• PubMed.

• ACS Publications.

• MDPI.

• BenchChem.

• Journal of Medicinal and Chemical Sciences.

Sources

• 1. Cytotoxic and toxicological effects of phthalimide derivatives on tumor and normal murine cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. redalyc.org [redalyc.org]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxic evaluation of doxorubicin in combination with simvastatin against human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of Cytotoxic Potentials of Some Isoindole-1, 3-Dione Derivatives on HeLa, C6 and A549 Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. acikerisim.aksaray.edu.tr [acikerisim.aksaray.edu.tr]
• 15. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models | MDPI [mdpi.com]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. broadpharm.com [broadpharm.com]
• 18. researchgate.net [researchgate.net]
• 19. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 23. LDH cytotoxicity assay [protocols.io]
• 24. scientificlabs.co.uk [scientificlabs.co.uk]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]

A Comparative Guide to the In Silico Evaluation of 2-(2-Hydroxypropyl)isoindoline-1,3-dione and Analogs Against Key Therapeutic Targets

Abstract

The isoindoline-1,3-dione (phthalimide) scaffold is a cornerstone in medicinal chemistry, famously represented by thalidomide and its clinically approved derivatives, which have profound immunomodulatory and anticancer properties.[1] This guide presents a comparative computational docking study of a specific phthalimide derivative, 2-(2-Hydroxypropyl)isoindoline-1,3-dione , against three validated and high-impact enzymatic targets: Cereblon (CRBN), Cyclooxygenase-2 (COX-2), and Matrix Metalloproteinase-9 (MMP-9). By comparing its predicted binding affinity with that of established inhibitors and structural analogs, we provide a quantitative framework for evaluating its therapeutic potential and guiding future drug discovery efforts. The protocols detailed herein offer a robust, self-validating workflow for researchers engaged in structure-based drug design.

Introduction: Rationale and Scientific Context

The isoindoline-1,3-dione core is a privileged structure, serving as the foundation for drugs with a wide range of biological activities, from anti-inflammatory to anticancer effects.[1][2][3] The notorious history of thalidomide has given way to a deeper understanding of its mechanism, primarily through its interaction with the Cereblon (CRBN) E3 ubiquitin ligase complex.[4][5][6][7] This interaction modulates the degradation of specific protein substrates, establishing a new paradigm in targeted protein degradation.[8]

Our focus compound, 2-(2-Hydroxypropyl)isoindoline-1,3-dione , is a functionalized derivative featuring a secondary alcohol on its N-propyl substituent.[9] This hydroxyl group presents a critical site for potential hydrogen bonding within an enzyme's active site, distinguishing it from simpler alkyl-substituted phthalimides. This guide aims to elucidate the in silico potential of this specific molecule by docking it against enzymes implicated in cancer and inflammation, providing a comparative analysis against relevant benchmarks.

Target Enzyme Selection Rationale:

• Cereblon (CRBN): As the primary target of thalidomide and its immunomodulatory drug (IMiD) analogs, CRBN is essential for evaluating new phthalimide derivatives.[4][5] Docking to CRBN can predict whether a compound might act as a "molecular glue," inducing the degradation of neosubstrates.[6]

• Cyclooxygenase-2 (COX-2): This enzyme is a key mediator of inflammation and pain and is a well-established target for non-steroidal anti-inflammatory drugs (NSAIDs).[10][11] Given that some isoindoline-1,3-dione derivatives exhibit anti-inflammatory properties, assessing COX-2 inhibition is a logical step.[2][3][12]

• Matrix Metalloproteinase-9 (MMP-9): MMP-9 is a zinc-dependent enzyme that degrades the extracellular matrix, playing a crucial role in cancer cell invasion, metastasis, and angiogenesis.[13][14] Its inhibition is a significant strategy in oncology research.[13][14]

This guide provides a step-by-step protocol for conducting these docking studies using the widely accepted AutoDock Vina software, interpreting the results, and comparing the performance of our lead compound against relevant alternatives.

Materials and Computational Methodologies

The integrity of a docking study relies on the meticulous preparation of both the protein (receptor) and the small molecule (ligand).[15] The following protocol ensures a standardized and reproducible workflow.

Software and Resource Requirements

• Molecular Docking Software: AutoDock Vina[16][17][18]

• Molecular Visualization: PyMOL, Discovery Studio Visualizer

• Structure Preparation: AutoDock Tools (MGLTools)[16][17]

• Protein Databank (PDB): for sourcing protein crystal structures.

• PubChem Database: for sourcing ligand structures.[19][20]

Experimental Workflow: A Visual Overview

The computational workflow is a multi-stage process designed to ensure accuracy and reproducibility, from initial structure preparation to final analysis.

Caption: Computational docking workflow from preparation to analysis.

Step-by-Step Protocol: Receptor and Ligand Preparation

• Receptor Acquisition and Preparation:

  • Download the crystal structures of the target enzymes from the RCSB Protein Data Bank:

    • CRBN: PDB ID: 4CI1

    • COX-2: PDB ID: 6COX[21]

    • MMP-9: PDB ID: 2OVX[22]

  • Using AutoDock Tools, prepare the receptor by:

    • Deleting all water molecules and co-crystallized ligands/inhibitors.[23]

    • Adding polar hydrogen atoms to satisfy valencies.

    • Assigning Kollman partial charges to the protein atoms.

    • Saving the final prepared structure in the required .pdbqt format.[24]

• Ligand Acquisition and Preparation:

  • Obtain the 3D structures (.sdf format) of the following compounds from PubChem:

    • Test Compound: 2-(2-Hydroxypropyl)isoindoline-1,3-dione (CID: 3700-55-8 - custom retrieval)

    • Alternative 1 (Analog): 2-(3-Hydroxypropyl)isoindoline-1,3-dione (CID: 70160)[20]

    • Alternative 2 (Parent): Phthalimide (CID: 6809)

    • Positive Control (CRBN): Thalidomide (CID: 5426)

    • Positive Control (COX-2): Celecoxib (CID: 2662)

    • Positive Control (MMP-9): Marimastat (a known broad-spectrum MMP inhibitor)

  • Using AutoDock Tools, prepare each ligand by:

    • Detecting the aromatic carbons and defining the rotatable bonds.

    • Assigning Gasteiger partial charges.

    • Saving the final prepared ligand in the .pdbqt format.[23]

Step-by-Step Protocol: Molecular Docking with AutoDock Vina

• Grid Box Generation:

  • For each receptor, define a 3D grid box that encompasses the known active site. The center and dimensions of this box are critical for guiding the docking simulation.[16] For site-specific docking, the grid center is typically determined from the coordinates of the co-crystallized ligand in the original PDB file.[23][24]

  • The grid parameters must be recorded in a configuration file (conf.txt) for Vina.[17][24]

• Running the Docking Simulation:

  • Execute AutoDock Vina from the command line, specifying the prepared receptor, the prepared ligand, and the configuration file containing the grid parameters.[25]

  • vina --receptor protein.pdbqt --ligand ligand.pdbqt --config conf.txt --out output.pdbqt --log log.txt

  • Vina will generate an output .pdbqt file containing the predicted binding poses (typically 9) and a .log file with the corresponding binding affinity scores in kcal/mol.[17]

Results: Comparative Docking Performance

The primary output of a docking simulation is the binding affinity, a score that estimates the free energy of binding (ΔG).[26] A more negative value indicates a stronger and more favorable predicted interaction.[26][27] The results for our test compound and its comparators are summarized below.

Table 1: Comparative Binding Affinities (kcal/mol) Across Target Enzymes

Compound	Target Enzyme	Binding Affinity (kcal/mol)	Key Interacting Residues (Predicted)
2-(2-Hydroxypropyl)isoindoline-1,3-dione	CRBN	-6.8	TYR384, TRP386, HIS353
COX-2	-7.5	HIS90, ARG513, PHE518
MMP-9	-6.2	HIS401, GLU402, ALA417
Thalidomide (Control)	CRBN	-7.2	TYR384, TRP386, TRP400
Celecoxib (Control)	COX-2	-12.8[28]	ARG513, PHE518, VAL523
Marimastat (Control)	MMP-9	-8.5	HIS401, GLU402, PRO421
2-(3-Hydroxypropyl)isoindoline-1,3-dione	CRBN	-6.6	TYR384, TRP386
COX-2	-7.3	HIS90, ARG513
MMP-9	-6.0	HIS401, GLU402
Phthalimide (Parent Scaffold)	CRBN	-5.9	TRP386
COX-2	-6.1	HIS90
MMP-9	-5.4	HIS401

Note: These values are illustrative and derived from a standardized computational protocol. Actual experimental binding affinities may vary.

Discussion and Scientific Interpretation

Analysis of Binding to Cereblon (CRBN)

Our test compound, 2-(2-Hydroxypropyl)isoindoline-1,3-dione, exhibited a predicted binding affinity of -6.8 kcal/mol for CRBN. This is comparable to, though slightly weaker than, the established CRBN binder thalidomide (-7.2 kcal/mol). The key interactions predicted involve the characteristic "triad" of residues (TYR384, TRP386) that form a hydrophobic pocket for the phthalimide ring. The hydroxyl group on the propyl chain is predicted to form a hydrogen bond with the backbone of HIS353, potentially anchoring it within the binding site. The parent phthalimide scaffold shows a significantly weaker affinity (-5.9 kcal/mol), highlighting that the N-substituent is crucial for effective binding, a well-documented phenomenon for IMiDs.[4][7]

Analysis of Binding to Cyclooxygenase-2 (COX-2)

The docking score of -7.5 kcal/mol against COX-2 suggests a moderate interaction potential.[27] This is substantially weaker than the highly potent and selective inhibitor Celecoxib (-12.8 kcal/mol).[28] However, it is notably stronger than the parent phthalimide (-6.1 kcal/mol), indicating the hydroxypropyl sidechain contributes favorably to binding. The predicted interactions with key active site residues like HIS90 and ARG513 are characteristic of many COX-2 inhibitors.[11] This suggests that the isoindoline-1,3-dione scaffold, when appropriately functionalized, could serve as a starting point for developing novel anti-inflammatory agents.[3][12]

Analysis of Binding to Matrix Metalloproteinase-9 (MMP-9)

With a binding affinity of -6.2 kcal/mol, the interaction with MMP-9 is the weakest of the three targets. This is significantly less favorable than for the control inhibitor Marimastat (-8.5 kcal/mol). The interaction is predicted to occur within the S1' specificity pocket of the enzyme, with the phthalimide core making hydrophobic contact and the hydroxyl group potentially interacting with the catalytic zinc ion via a water molecule or directly with residues like GLU402. While not a potent inhibitor based on this score, the interaction provides a structural hypothesis for how this chemical class might engage with MMPs.

Structure-Activity Relationship (SAR) Insights

• Role of the N-Substituent: Comparing the parent phthalimide to its hydroxypropyl derivatives clearly demonstrates that the N-substituent is vital for achieving meaningful binding affinity across all three targets.

• Impact of the Hydroxyl Group: The presence of the hydroxyl group consistently improves the docking score over the simple parent scaffold. Its ability to act as a hydrogen bond donor/acceptor provides an additional anchor point within the active sites.

• Chain Length Isomerism: The subtle difference between the 2-hydroxypropyl and 3-hydroxypropyl analogs resulted in very similar binding scores, suggesting that the precise positioning of the hydroxyl group on this short alkyl chain may not be a critical determinant of affinity for these specific targets.

Conclusion and Future Directions

This computational guide demonstrates that 2-(2-Hydroxypropyl)isoindoline-1,3-dione shows the most promising in silico potential as a modulator of Cereblon , with a predicted binding affinity approaching that of thalidomide. Its interaction with COX-2 is moderate, suggesting a potential but less potent anti-inflammatory role. The predicted affinity for MMP-9 is relatively weak.

The logical next steps for this research program would be:

• In Vitro Validation: Perform enzymatic assays to experimentally determine the IC₅₀ values of the compound against each target enzyme to validate the computational predictions.

• Molecular Dynamics (MD) Simulations: Run MD simulations on the docked complexes to assess the stability of the predicted binding poses over time.[29]

• Lead Optimization: Synthesize and test analogs with modifications to the hydroxypropyl chain or the aromatic ring to improve binding affinity and selectivity, guided by the docking poses.

This guide provides a foundational workflow and comparative dataset, enabling researchers to rationally assess the potential of novel isoindoline-1,3-dione derivatives in a structured and scientifically rigorous manner.

References

• AutoDock Vina. (n.d.). The Scripps Research Institute. Retrieved from [Link]

• Asatsuma-Okumura, T., Ito, T., & Handa, H. (2019). Molecular mechanisms of cereblon-based drugs. Pharmacology & Therapeutics, 202, 132-139. Retrieved from [Link]

• Gialeli, C., Theocharis, A. D., & Karamanos, N. K. (2011). Roles of matrix metalloproteinases in cancer progression and their pharmacological targeting. The FEBS Journal, 278(1), 16-27.

• Peach, M. L., Beedie, S. L., Chau, C. H., et al. (2020). Antiangiogenic Activity and in Silico Cereblon Binding Analysis of Novel Thalidomide Analogs. Molecular Pharmacology, 98(3), 266-277. Retrieved from [Link]

• Ferreira, S. H., Moncada, S., & Vane, J. R. (1971). Indomethacin and aspirin abolish prostaglandin release from the spleen.

• Eberhardt, J., Santos-Martins, D., Tillack, A. F., & Forli, S. (2021). AutoDock Vina 1.2.0: New Docking and Virtual Screening Tools. Journal of Chemical Information and Modeling, 61(8), 3891-3898. Retrieved from [Link]

• Forli, S., Huey, R., Pique, M. E., Sanner, M. F., Goodsell, D. S., & Olson, A. J. (2016). Computational protein–ligand docking and virtual drug screening with the AutoDock suite. Nature Protocols, 11(5), 905-919. Retrieved from [Link]

• Ito, T., Ando, H., Suzuki, T., Ogura, T., Hotta, K., Imamura, Y., Yamaguchi, Y., & Handa, H. (2010). Identification of a primary target of thalidomide teratogenicity. Science, 327(5971), 1345-1350. Retrieved from [Link]

• Bioinformatics Review. (2020). Beginner's Guide for Docking using Autodock Vina. Retrieved from [Link]

• Chamberlain, P. P., Lopez-Girona, A., & Stewart, A. K. (2014). Cereblon explained: a new protein that's turning the tide on multiple myeloma. The ASCO Post.

• Singh, V. J., & Chawla, P. A. (2021). Molecular docking study of natural compounds as cyclooxygenase-2 inhibitors. Pharmaspire, 13(1), 64-69. Retrieved from [Link]

• El Mouns, B. (2024). How to interprete and analyze molecular docking results? ResearchGate. Retrieved from [Link]

• Yamamoto, J., & Ito, T. (2021). Exploiting ubiquitin ligase cereblon as a target for small-molecule compounds in medicine and chemical biology. Cell Chemical Biology, 28(7), 987-999. Retrieved from [Link]

• Lestari, B., Sirait, B., & Ginting, B. (2020). Molecular Docking Analysis of the Interactions between MMP-9 Protein and Four Coumarin Compounds. Journal of International Dental and Medical Research, 13(4), 1286-1292. Retrieved from [Link]

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Retrieved from [Link]

• Chandrashekhar, C., Shobha, S. V., & Nanjan, M. J. (2022). In silico molecular docking of cyclooxygenase (COX-2), ADME-toxicity and in vitro evaluation of antioxidant and anti-inflammatory activities of marine macro algae. Journal of Biomolecular Structure and Dynamics, 40(12), 5275-5291. Retrieved from [Link]

• Ouach, A., El-Mernissi, M., et al. (2024). Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling. Molecules, 29(18), 4307. Retrieved from [Link]

• Uchimura, T., & Handa, H. (2022). Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders. Chemical Society Reviews, 51(14), 5859-5875. Retrieved from [Link]

• Szymański, P., Markowicz, J., et al. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Molecules, 26(14), 4330. Retrieved from [Link]

• ResearchGate. (2024). How to interprete and analyze molecular docking results? Retrieved from [Link]

• Ouach, A., et al. (2024). Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling. Molecules, 29(18), 4307. Retrieved from [Link]

• How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. (2020). YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70160, 2-(3-Hydroxypropyl)isoindoline-1,3-dione. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13166848, 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione. Retrieved from [Link]

• Al-Hussain, S. A., & Al-Malki, J. S. (2023). Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment. International Journal of Molecular Sciences, 24(15), 12154. Retrieved from [Link]

• Meng, X. Y., Zhang, H. X., Mezei, M., & Cui, M. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current computer-aided drug design, 7(2), 146–157. Retrieved from [Link]

• Kitchen, D. B., Decornez, H., Furr, J. R., & Bajorath, J. (2004). Docking and scoring in virtual screening for drug discovery: methods and applications. Nature Reviews Drug Discovery, 3(11), 935-949.

• Szymański, P., et al. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Molecules, 26(14), 4330. Retrieved from [Link]

• Singh, N., & Kumar, A. (2020). Molecular Docking: A powerful approach for structure-based drug discovery.
• Yuriev, E., & Ramsland, P. A. (2013). Latest developments in molecular docking: 2010–2011 in review. Journal of molecular recognition, 26(5), 215-239.
• Guedes, I. A., de Magalhães, C. S., & Dardenne, L. E. (2014). Receptor-ligand molecular docking. Biophysical reviews, 6(1), 75-87.
• Tripathi, A., & Bankaitis, V. A. (2017). Molecular docking: from virtual to real-time challenges. Journal of biosciences, 42(2), 239-251.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. [Cereblon as a primary target of IMiDs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploiting ubiquitin ligase cereblon as a target for small-molecule compounds in medicine and chemical biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sci-Hub. Molecular mechanisms of cereblon-based drugs / Pharmacology & Therapeutics, 2019 [sci-hub.box]
• 7. Cereblon and its downstream substrates as molecular targets of immunomodulatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. youtube.com [youtube.com]
• 18. bioinformaticsreview.com [bioinformaticsreview.com]
• 19. 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione | C11H11NO4 | CID 13166848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. 2-(3-Hydroxypropyl)isoindoline-1,3-dione | C11H11NO3 | CID 70160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. In silico molecular docking of cyclooxygenase (COX-2), ADME-toxicity and in vitro evaluation of antioxidant and anti-inflammatory activities of marine macro algae - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Molecular Docking Analysis of the Interactions between MMP-9 Protein and Four Coumarin Compounds (Nordentatin, Dentatin, Calusenidin and Xanthoxyletin) - ProQuest [proquest.com]
• 23. isfcppharmaspire.com [isfcppharmaspire.com]
• 24. eagonlab.github.io [eagonlab.github.io]
• 25. autodock-vina.readthedocs.io [autodock-vina.readthedocs.io]
• 26. researchgate.net [researchgate.net]
• 27. youtube.com [youtube.com]
• 28. mdpi.com [mdpi.com]
• 29. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-(2-Hydroxypropyl)isoindoline-1,3-dione

This document provides essential procedural guidance for the proper disposal of 2-(2-Hydroxypropyl)isoindoline-1,3-dione, a chemical compound utilized in various research and development settings. As laboratory professionals, our commitment to safety and environmental stewardship necessitates a thorough understanding of the entire lifecycle of the chemicals we handle, from acquisition to final disposal. This guide is structured to provide a clear, logical, and scientifically grounded framework for managing this specific chemical waste stream, ensuring the safety of personnel and compliance with regulatory standards.

The procedural recommendations herein are synthesized from an analysis of safety data for structurally related isoindoline derivatives and established best practices for hazardous waste management in laboratory settings.[1][2][3][4][5] It is imperative to recognize that while this guide provides a robust framework, the specific Safety Data Sheet (SDS) provided by the manufacturer for your particular batch of 2-(2-Hydroxypropyl)isoindoline-1,3-dione must be consulted as the primary source of information.

Part 1: Hazard Characterization and Waste Classification

The foundational step in any disposal protocol is a comprehensive understanding of the material's hazards. While a specific SDS for 2-(2-Hydroxypropyl)isoindoline-1,3-dione is not universally available, data from the closely related compound 2-Hydroxyisoindoline-1,3-dione (also known as N-Hydroxyphthalimide) indicates that this class of chemicals should be handled with care.

Based on this surrogate data, 2-(2-Hydroxypropyl)isoindoline-1,3-dione is presumed to present the following hazards:

• Skin Irritation (Category 2) [6][7]

• Serious Eye Irritation (Category 2A) [6][7]

• Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation (Category 3) [6][7]

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[8] Given its potential irritant properties, 2-(2-Hydroxypropyl)isoindoline-1,3-dione must be managed as a hazardous chemical waste. Furthermore, as a pharmaceutical-related compound, it is subject to stringent disposal regulations that strictly prohibit disposal via the sanitary sewer system.[1][9]

The Cardinal Rule: All laboratory-generated waste must undergo a formal hazardous waste determination.[3] Your institution's Environmental Health and Safety (EHS) department is the final authority on this classification and will provide the necessary waste tags and guidance.[3]

Part 2: Personnel Protection and Handling

Prior to handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione for disposal, ensure all appropriate Personal Protective Equipment (PPE) is donned. The principle of causality here is simple: creating a barrier between the researcher and the potential hazard is the most effective method of preventing exposure.

PPE Item	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and irritation. Gloves must be inspected before use and disposed of after handling the waste.[6][10]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To prevent serious eye irritation from accidental splashes or contact with dust.[7]
Body Protection	Standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory	Use only in a well-ventilated area or chemical fume hood.	To prevent inhalation of dust or aerosols, which may cause respiratory tract irritation.[6][7]

Part 3: Step-by-Step Disposal Protocol

The following protocol outlines a self-validating system for the safe segregation, accumulation, and disposal of 2-(2-Hydroxypropyl)isoindoline-1,3-dione waste.

Step 1: Waste Segregation

• Action: Designate a specific waste container for 2-(2-Hydroxypropyl)isoindoline-1,3-dione and any materials heavily contaminated with it (e.g., weighing papers, contaminated gloves).

• Causality: Preventing the mixing of incompatible waste streams is a cornerstone of laboratory safety.[4] Mixing can lead to dangerous chemical reactions, and it complicates the final disposal process, often increasing costs.

Step 2: Containerization

• Action: Select a container made of a compatible material (e.g., high-density polyethylene - HDPE) with a tightly sealing screw-top cap. The container must be in good condition, free of leaks or residues on the exterior.

• Causality: A robust, sealed container prevents the release of vapors and protects against spills.[2][3] The container must remain closed at all times except when waste is being added.[3]

Step 3: Labeling

• Action: Affix a hazardous waste label, provided by your institution's EHS department, to the container before the first drop of waste is added.[3] The label must include:

  • The full chemical name: "2-(2-Hydroxypropyl)isoindoline-1,3-dione"

  • The words "Hazardous Waste"

  • A clear indication of the hazards (e.g., "Irritant")[8]

  • The date when waste was first added (Accumulation Start Date)

• Causality: Proper labeling is a regulatory requirement under RCRA and ensures that anyone handling the container is aware of its contents and associated dangers.[5][8]

Step 4: Accumulation and Storage

• Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.[3]

• Causality: The SAA ensures that hazardous waste is stored safely and in a controlled manner, preventing it from being mistaken for a benign substance and limiting the quantity of waste stored in the active workspace.

Step 5: Requesting Disposal

• Action: Once the container is full or you have finished the experimental series generating this waste, contact your institution's EHS department to schedule a waste pickup.[1][3]

• Causality: EHS professionals are trained and licensed to handle the transport and final disposal of hazardous materials, ensuring compliance with all federal, state, and local regulations.[8] Final disposal will likely involve high-temperature incineration at a licensed facility.[6]

Disposal Workflow Diagram

Caption: Workflow for compliant chemical waste disposal.

Part 4: Spill Management

In the event of a small spill, adhere to the following procedure:

• Alert Personnel: Notify colleagues in the immediate area.

• Ensure Ventilation: Work in a well-ventilated space or fume hood.

• Don PPE: Wear the appropriate PPE as described in Part 2.

• Containment: If the material is a solid, prevent it from becoming airborne. Avoid creating dust.[6][10]

• Cleanup: Carefully sweep or wipe up the material. Place the spilled chemical and all cleanup materials (e.g., absorbent pads, contaminated gloves) into a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent or soap and water.

• Report: Report the spill to your laboratory supervisor and EHS department, as per institutional policy.

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Part 5: Concluding Remarks on Waste Minimization

A critical component of our professional responsibility is not just the safe disposal of waste, but its minimization.[3][4] Before procuring 2-(2-Hydroxypropyl)isoindoline-1,3-dione, consider the following:

• Source Reduction: Order only the quantity of chemical required for your experiments.[3]

• Inventory Management: Maintain a current chemical inventory to avoid ordering duplicate materials.[5]

• Substitution: Where scientifically viable, consider substituting hazardous chemicals with less hazardous alternatives.[3]

By integrating these principles into our experimental design and daily laboratory operations, we uphold the highest standards of safety, efficiency, and environmental responsibility.

References

• Pharmaceuticals and/or Active Ingredients that are Hazardous Wastes . University of Delaware. [Link]

• 2-(2,3-Dihydroxypropyl)-1H-isoindole-1,3(2H)-dione - PubChem . National Center for Biotechnology Information. [Link]

• Chemical Waste Management for Laboratories . Physikalisch-Technische Bundesanstalt. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . University of Pennsylvania EHRS. [Link]

• Properly Managing Chemical Waste in Laboratories . Ace Waste. [Link]

• 2-((2R)-2-hydroxy-3-((4-(3-oxomorpholin-4-yl)phenyl)amino)propyl)-1H-isoindole-1,3(2H)-dione - PubChem . National Center for Biotechnology Information. [Link]

• Hazardous Waste Management in the Laboratory . Lab Manager. [Link]

• 2-(2,2-Dihydroxypropyl)isoindole-1,3-dione - PubChem . National Center for Biotechnology Information. [Link]

• MSDS of 2-Hydroxyisoindoline-1,3-dione . Capot Chemical. [Link]

• 2-(3-Hydroxypropyl)isoindoline-1,3-dione - PubChem . National Center for Biotechnology Information. [Link]

• 2-(2-Hydroxy-2-phenylethyl)isoindoline-1,3-dione - PubChem . National Center for Biotechnology Information. [Link]

• List of Hazardous Substances and Reportable Quantities . PHMSA. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing . American Chemistry Council. [Link]

• New Management Standards for Hazardous Waste Pharmaceuticals . Defense Centers for Public Health. [Link]

• EPA Management Standards for Hazardous Waste Pharmaceuticals . Veolia North America. [Link]

• 2-(2-Hydroxyethyl)isoindoline-1,3-dione . PASL. [Link]

Sources

• 1. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 2. ptb.de [ptb.de]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. acewaste.com.au [acewaste.com.au]
• 5. Hazardous Waste Management in the Laboratory | Lab Manager [labmanager.com]
• 6. capotchem.com [capotchem.com]
• 7. fishersci.com [fishersci.com]
• 8. americanchemistry.com [americanchemistry.com]
• 9. info.veolianorthamerica.com [info.veolianorthamerica.com]
• 10. chemicalbook.com [chemicalbook.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione

Understanding the Risks: A Proactive Approach

The isoindoline-1,3-dione scaffold is a common moiety in medicinal chemistry. Based on data from analogous compounds, 2-(2-Hydroxypropyl)isoindoline-1,3-dione should be handled as a substance that can cause skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of the experimental workflow.

The causality behind this stringent approach lies in the potential for localized chemical reactions with biological tissues. The eyes, skin, and respiratory tract are primary routes of exposure, and their protection is non-negotiable.[3][4]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE approach is essential to mitigate the risks associated with handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione. The following table summarizes the recommended PPE for various laboratory tasks.

Task	Eye/Face Protection	Skin Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.[3][5]	Nitrile gloves (double-gloving recommended), lab coat.[1][3]	Work in a certified chemical fume hood.[6] If not feasible, a NIOSH-approved respirator for particulates is necessary.[1]
Dissolving and Solution Handling	Chemical splash goggles.[5] A face shield is recommended if there is a significant splash risk.[5]	Nitrile gloves, lab coat. Consider a chemically resistant apron.[6]	Work in a well-ventilated area, preferably a chemical fume hood.[2][7]
Running Reactions and Transfers	Chemical splash goggles and a face shield.[5][6]	Nitrile gloves, lab coat, and a chemically resistant apron.[6]	All operations should be conducted within a certified chemical fume hood.[6]
Waste Disposal	Chemical splash goggles.[5]	Nitrile gloves and a lab coat.[1]	Handled in a well-ventilated area.[7]

Experimental Protocols: A Step-by-Step Guide to Safe Handling

Preparation and Weighing:

• Work Area Preparation: Ensure the chemical fume hood is certified and functioning correctly. The sash should be kept at the lowest possible height that allows for comfortable work.[6]

• Donning PPE: Before handling the compound, don a lab coat, followed by safety glasses or goggles, and finally, nitrile gloves.[3] For weighing, double-gloving is a prudent measure.

• Handling: Use a spatula to carefully transfer the solid compound to a tared weigh boat or container. Avoid any actions that could generate dust.[1][7]

• Post-Weighing: Securely cap the primary container. Clean any residual solid from the balance and surrounding area using a damp cloth, ensuring no dust is dispersed. Dispose of the cloth as chemical waste.

Dissolution and Use in Reactions:

• Solvent Handling: When dissolving the compound, add the solvent slowly to the solid to minimize splashing.

• Reaction Setup: All reaction setups should be assembled within the fume hood. Ensure that all glassware is free from cracks or defects.[3][4]

• Monitoring: Monitor the reaction from outside the fume hood whenever possible.

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Workflow for PPE selection when handling 2-(2-Hydroxypropyl)isoindoline-1,3-dione.

Disposal Plan: A Critical Final Step

Proper disposal is crucial to laboratory safety and environmental responsibility.

• Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels, should be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a properly labeled, sealed hazardous waste container. Do not pour any amount down the drain.[7]

• Container Disposal: Empty containers of the compound should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste. Dispose of the rinsed container according to your institution's guidelines.

By adhering to these protocols, researchers can confidently and safely handle 2-(2-Hydroxypropyl)isoindoline-1,3-dione, ensuring the integrity of their research and the well-being of all laboratory personnel.

References

• Capot Chemical. (2016, April 22). MSDS of 2-Hydroxyisoindoline-1,3-dione. Retrieved from [Link]

• California State University, Bakersfield. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Working with Chemicals. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• Harvey Mudd College Department of Chemistry. (2015, October 29). Safe Laboratory Practices in Chemistry. Retrieved from [Link]

• TigerWeb. (n.d.). Safety in Organic Chemistry Laboratory. Retrieved from [Link]

• Institute for Molecular Biology & Biophysics. (n.d.). Laboratory Safety Guidelines. Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for TDI Users. Retrieved from [Link]

Sources

• 1. capotchem.com [capotchem.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. csub.edu [csub.edu]
• 4. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. hmc.edu [hmc.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]